(-)-Menthofuran

• CAS: 80183-38-6

Core Science & Biosynthesis

(-)-Menthofuran Biosynthesis in Mentha pulegium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core biosynthetic pathway of (-)-menthofuran in Mentha pulegium (pennyroyal). It is designed to be a comprehensive resource, detailing the key enzymatic steps, quantitative data on metabolite occurrence, and detailed experimental protocols for relevant assays.

Introduction

Mentha pulegium, commonly known as pennyroyal, is an aromatic herb belonging to the Lamiaceae family. Its essential oil is characterized by a high concentration of monoterpenoids, with pulegone and its derivative, menthofuran, being significant constituents.[1][2] Menthofuran, specifically the (-)-enantiomer, is a molecule of interest due to its biological activities and its role as a key component in the plant's secondary metabolism.[3] Understanding the biosynthesis of (-)-menthofuran is crucial for applications in synthetic biology, drug development, and the optimization of essential oil composition.

The biosynthesis of (-)-menthofuran is a branch of the broader monoterpenoid pathway and occurs within the specialized glandular trichomes of the plant.[4] The pivotal step in the formation of (-)-menthofuran is the oxidation of the monoterpene ketone (+)-pulegone.[5][6]

The Core Biosynthetic Pathway

The immediate precursor to (-)-menthofuran is (+)-pulegone. The conversion is catalyzed by the enzyme (+)-menthofuran synthase (MFS), a cytochrome P450-dependent monooxygenase.[5][7] This enzyme hydroxylates the syn-methyl group of (+)-pulegone, which is followed by a spontaneous intramolecular cyclization to form a hemiketal, and subsequent dehydration to yield the furan ring of (-)-menthofuran.[5][8]

The overall reaction catalyzed by menthofuran synthase is as follows:

(+)-Pulegone + NADPH + H+ + O₂ → (+)-Menthofuran + NADP+ + H₂O[9]

Menthofuran synthase is a heme-thiolate protein (P-450) and has been identified as a key enzyme in the biosynthesis of this monoterpene.[9]

Regulatory Aspects

The biosynthesis of (-)-menthofuran is subject to regulation. Studies in the closely related Mentha x piperita have shown that the expression of the menthofuran synthase gene (mfs) is transcriptionally regulated.[10] Furthermore, (-)-menthofuran itself appears to play a role in a feedback mechanism by down-regulating the transcription of the gene for pulegone reductase (PR), an enzyme that competes for the common substrate (+)-pulegone to produce menthone, a precursor to menthol.[10][11] This suggests a complex interplay that controls the flux of (+)-pulegone towards either (-)-menthofuran or the menthol branch of the pathway.

Diagram 1: (-)-Menthofuran Biosynthesis Pathway and Regulation.

Quantitative Data

The chemical composition of Mentha pulegium essential oil can vary significantly based on geographical location, environmental conditions, and the developmental stage of the plant. Pulegone is consistently a major component, with menthofuran also being a notable constituent. The following table summarizes the percentage of pulegone and menthofuran found in Mentha pulegium essential oil from various studies.

Geographical Origin	Pulegone (%)	Menthofuran (%)	Reference
Morocco	80.04	Not Reported	[2]
Iran (Gilan)	69.22	Not Reported	[12]
Sicily, Italy	50.6	Not Reported
Iran (Taftan Area)	65.52	1.27
Greece	< 0.1 - 90.7	Not Reported	[13]
Iran	48.7	Not Reported	[14]

Note: The absence of a reported value for menthofuran in some studies does not necessarily indicate its absence, but rather that it was not quantified or reported as a major component in those particular analyses.

Experimental Protocols

Representative Protocol for Menthofuran Synthase Activity Assay

Disclaimer: A detailed, publicly available protocol specifically for the menthofuran synthase assay in Mentha pulegium is scarce. The following is a representative protocol based on general methods for assaying plant microsomal cytochrome P450 monooxygenases.

Objective: To determine the enzymatic activity of menthofuran synthase in microsomal fractions isolated from Mentha pulegium glandular trichomes.

Materials:

• Fresh, young leaves of Mentha pulegium

• Extraction Buffer: 50 mM Tris-HCl (pH 7.5), 250 mM sucrose, 10 mM 2-mercaptoethanol, 1 mM EDTA, 1 mM PMSF, and 1% (w/v) polyvinylpyrrolidone (PVP-40)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5)

• NADPH solution (10 mM in Assay Buffer)

• (+)-Pulegone substrate solution (in a suitable solvent like ethanol, to be diluted)

• Microsome resuspension buffer: 50 mM Tris-HCl (pH 7.5) containing 20% (v/v) glycerol

• Liquid nitrogen

• Homogenizer

• Centrifuge and ultracentrifuge

• Spectrophotometer

• GC-MS for product analysis

Procedure:

• Microsome Isolation:

  • Harvest fresh, young Mentha pulegium leaves and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder in a pre-chilled mortar and pestle.

  • Homogenize the powder in ice-cold Extraction Buffer.

  • Filter the homogenate through layers of cheesecloth and Miracloth.

  • Centrifuge the filtrate at 10,000 x g for 20 minutes at 4°C to pellet chloroplasts and mitochondria.

  • Carefully collect the supernatant and centrifuge at 100,000 x g for 90 minutes at 4°C to pellet the microsomes.

  • Discard the supernatant and gently resuspend the microsomal pellet in a minimal volume of Resuspension Buffer.

  • Determine the protein concentration of the microsomal fraction using a standard method (e.g., Bradford assay).

• Enzyme Assay:

  • In a microcentrifuge tube, prepare the reaction mixture containing:

    • Assay Buffer

    • Microsomal protein (e.g., 50-100 µg)

    • (+)-Pulegone (final concentration to be optimized, e.g., 50 µM)

  • Pre-incubate the mixture at the desired temperature (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding NADPH to a final concentration of 1 mM.

  • Incubate the reaction for a specific time (e.g., 30-60 minutes).

  • Stop the reaction by adding an equal volume of an organic solvent (e.g., ethyl acetate) and vortexing vigorously.

  • Prepare a negative control by boiling the microsomal preparation before adding the substrate and NADPH.

• Product Extraction and Analysis:

  • Centrifuge the reaction mixture to separate the organic and aqueous phases.

  • Carefully transfer the organic phase to a new tube.

  • Concentrate the organic extract under a gentle stream of nitrogen.

  • Resuspend the residue in a small volume of a suitable solvent for GC-MS analysis.

  • Analyze the sample by GC-MS to identify and quantify the (-)-menthofuran produced.

Diagram 2: Experimental Workflow for Menthofuran Synthase Assay.

Protocol for GC-MS Analysis of Mentha pulegium Essential Oil

Objective: To identify and quantify the volatile components, including (-)-menthofuran and (+)-pulegone, in the essential oil of Mentha pulegium.

Materials:

• Essential oil extracted from Mentha pulegium

• Hexane or another suitable solvent (GC grade)

• Internal standard (e.g., n-alkanes)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for essential oil analysis (e.g., HP-5MS, DB-5)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the Mentha pulegium essential oil by diluting it in hexane (e.g., 1% v/v).

  • If quantitative analysis is required, add a known concentration of an internal standard to the diluted sample.

  • Transfer the prepared sample to a GC vial.

• GC-MS Conditions (Example):

  • Injector:

    • Temperature: 250°C

    • Injection volume: 1 µL

    • Split ratio: e.g., 1:50

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp to 240°C at a rate of 3°C/min

    • Hold at 240°C for 5 minutes

  • Mass Spectrometer:

    • Ionization mode: Electron Impact (EI) at 70 eV

    • Mass range: m/z 40-400

    • Scan mode: Full scan

• Data Analysis:

  • Identify the individual components by comparing their mass spectra with those in a spectral library (e.g., NIST, Wiley) and by comparing their retention indices with literature values.

  • Quantify the relative percentage of each component by integrating the peak areas in the total ion chromatogram. For absolute quantification, use the peak area ratio of the analyte to the internal standard and a calibration curve.

Conclusion

The biosynthesis of (-)-menthofuran in Mentha pulegium is a critical pathway that contributes to the unique chemical profile of its essential oil. The conversion of (+)-pulegone to (-)-menthofuran, catalyzed by menthofuran synthase, represents a key metabolic branch point. Further research into the specific enzyme kinetics and regulatory networks in M. pulegium will provide a more complete understanding of how the production of this and other valuable monoterpenoids is controlled. The protocols and data presented in this guide offer a solid foundation for researchers and professionals to delve deeper into the fascinating biochemistry of this medicinal and aromatic plant.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Frontiers | Chemical profiling, safety assessment, bioactive properties, and molecular interactions of the essential oil derived from Mentha pulegium L. [frontiersin.org]
• 3. Menthofuran - Wikipedia [en.wikipedia.org]
• 4. Organization of Monoterpene Biosynthesis in Mentha. Immunocytochemical Localizations of Geranyl Diphosphate Synthase, Limonene-6-Hydroxylase, Isopiperitenol Dehydrogenase, and Pulegone Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Demonstration that menthofuran synthase of mint (Mentha) is a cytochrome P450 monooxygenase: cloning, functional expression, and characterization of the responsible gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. research.wur.nl [research.wur.nl]
• 8. pnas.org [pnas.org]
• 9. (+)-Menthofuran synthase - Wikipedia [en.wikipedia.org]
• 10. pnas.org [pnas.org]
• 11. Menthofuran regulates essential oil biosynthesis in peppermint by controlling a downstream monoterpene reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Natural sources and isolation of (-)-Menthofuran

An In-depth Technical Guide to the Natural Sources and Isolation of (-)-Menthofuran

Introduction

(-)-Menthofuran, a monoterpenoid and a member of the 1-benzofurans, is a significant component found in the essential oils of various plants, most notably within the Mentha genus.[1][2][3] While it contributes to the characteristic aroma profile of these oils, high concentrations are often considered undesirable in commercial applications like flavorings due to its potential for off-flavor development and discoloration upon storage.[2][4][5] However, its unique chemical structure makes it a valuable chiral starting material for the synthesis of more complex molecules with potential therapeutic applications.[2] This guide provides a comprehensive overview of the natural sources of (-)-menthofuran, detailed protocols for its isolation and purification, and quantitative data for researchers, scientists, and professionals in drug development.

Natural Sources of (-)-Menthofuran

(-)-Menthofuran is biosynthesized in plants from (+)-pulegone through the action of the cytochrome P450 enzyme (+)-menthofuran synthase (MFS).[4][6][7] The primary natural sources are various species of mint. The concentration of menthofuran in the essential oil is highly variable and depends on factors such as the specific cultivar, climate, geographic location, and harvest time.[6][8] Stress conditions, including high temperatures and low light, are known to increase the accumulation of menthofuran.[4][8]

Table 1: Quantitative Occurrence of (-)-Menthofuran in Various Mentha Species

Plant Species	Menthofuran Content (% of Essential Oil)	Notes
Mentha x piperita (Peppermint)	0.1% - 21%	The most common source; content is highly variable.[6][8][9]
Mentha x piperita (Novel Indian Variant)	32.88% - 42.32%	A specific chemotype exceptionally rich in menthofuran.[10]
Mentha pulegium (Pennyroyal)	Significant, but variable levels	Known to be a primary source and is associated with the oil's toxicity.[1][9]
Mentha aquatica (Water Mint)	Up to 70.5% (in some Ethiopian oils)	Certain chemotypes can have very high concentrations.[9]

Biosynthesis and Isolation Workflow

The biosynthesis of (-)-menthofuran is a critical branch point in the monoterpene pathway in mint. The precursor, (+)-pulegone, can be either reduced to (-)-menthone (leading to menthol) or oxidized by MFS to form (-)-menthofuran.[2] This relationship is key to understanding the composition of mint essential oils.

The general workflow for isolating (-)-menthofuran involves an initial extraction of the essential oil from the plant material, followed by purification steps to separate the target compound from the complex mixture.

Caption: Biosynthetic pathway of (-)-Menthofuran from (+)-Pulegone.

Caption: General workflow for the isolation of (-)-Menthofuran.

Experimental Protocols

The isolation of (-)-menthofuran from its natural sources is a multi-step process requiring careful execution of extraction and purification techniques.

Protocol 1: Essential Oil Extraction via Steam Distillation

This protocol describes the extraction of crude essential oil from Mentha piperita. The highest yield of essential oil is typically obtained when the plants are in full bloom.[11]

Objective: To extract the volatile essential oil, containing (-)-menthofuran, from peppermint plant material.

Materials:

• Fresh or air-dried aerial parts of Mentha piperita

• Steam distillation apparatus (steam generator, distillation flask, condenser, receiving vessel/separatory funnel)

• Anhydrous sodium sulfate

• Deionized water

Methodology:

• Preparation: Harvest the aerial parts of the peppermint plant, preferably during the flowering stage to maximize menthofuran content.[8][12] Chop the plant material into small pieces to increase the surface area for efficient extraction.[11]

• Apparatus Setup: Place the chopped plant material into the distillation flask. Assemble the steam distillation apparatus, ensuring all joints are secure.

• Distillation: Pass steam from the generator through the plant material.[11][13] The steam will rupture the plant's oil glands and vaporize the volatile essential oils. The mixture of steam and oil vapor travels to the condenser.

• Condensation & Collection: The vapors are cooled in the condenser and converted back into a liquid, which is collected in a separatory funnel.[11] The distillate will consist of two phases: the essential oil and an aqueous layer (hydrosol).

• Separation: Allow the distillate to stand until two distinct layers form. Peppermint oil is less dense than water and will float on top.[11] Carefully separate the upper essential oil layer from the lower aqueous layer.[12]

• Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Storage: Store the crude essential oil in a sealed, dark glass vial in a cool environment to prevent degradation.

Protocol 2: Purification by Fractional Distillation

This technique separates components of the crude essential oil based on their different boiling points.[11][13][14] It is highly effective for enriching the menthofuran content.[13][15]

Objective: To separate (-)-menthofuran from other major components of peppermint oil, such as menthol and menthone.

Materials:

• Crude peppermint essential oil

• Fractional distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flasks, heating mantle)

• Vacuum pump (optional, for vacuum distillation)

• Stir bar or boiling chips

Table 2: Physical Properties of Key Peppermint Oil Components

Compound	Boiling Point (°C)	Density (g/mL at 20°C)
Menthone	~207	~0.895
(-)-Menthofuran	~196 (72-73°C at 10 torr)	~0.97
Menthol	~212	~0.890 (solid)
Menthyl Acetate	~229	~0.925
(Data synthesized from multiple sources)[11][16][17]

Methodology:

• Apparatus Setup: Place the crude peppermint oil into a round-bottom flask with a stir bar. Set up the fractional distillation apparatus. The efficiency of the separation is dependent on the length and type of the fractionating column (e.g., Vigreux).[18]

• Heating: Gently heat the flask using a heating mantle. The mixture will begin to boil, and the vapor will rise through the fractionating column.

• Fraction Collection: The components with lower boiling points will vaporize first and reach the top of the column. Monitor the temperature at the thermometer bulb at the top of the column.

• Collect the distillate in separate receiving flasks as the temperature stabilizes at the boiling point of each successive component.

  • The initial fractions will be enriched in lower-boiling point compounds.

  • Collect the fraction that distills around the boiling point of menthofuran (~196°C at atmospheric pressure, or lower under vacuum).[16] Using a vacuum is often preferred to prevent thermal degradation of the oil components.[15]

• Analysis: Analyze each collected fraction using Gas Chromatography-Mass Spectrometry (GC-MS) to determine its composition and identify the fractions with the highest purity of (-)-menthofuran.

Protocol 3: High-Purity Isolation via Chromatography

For obtaining highly pure (-)-menthofuran for research or drug development, chromatographic separation is often necessary as a final polishing step.[11]

Objective: To achieve high-purity (-)-menthofuran by separating it from structurally similar compounds.

Materials:

• Menthofuran-enriched fraction from distillation

• Silica gel (for column chromatography)

• Appropriate solvent system (e.g., a hexane/ethyl acetate gradient, to be determined by Thin Layer Chromatography)

• Chromatography column

• Collection tubes

• Rotary evaporator

Methodology:

• Method Development (TLC): Develop an appropriate solvent system using Thin Layer Chromatography (TLC) to achieve good separation between menthofuran and remaining impurities.

• Column Packing: Prepare a chromatography column with a slurry of silica gel in the initial, least polar solvent.

• Sample Loading: Concentrate the menthofuran-enriched fraction and adsorb it onto a small amount of silica gel. Carefully load the sample onto the top of the prepared column.

• Elution: Begin eluting the column with the solvent system, starting with low polarity and gradually increasing it.

• Fraction Collection: Collect small fractions of the eluent in separate tubes as it passes through the column.

• Analysis: Monitor the collected fractions by TLC to identify those containing pure (-)-menthofuran.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield purified (-)-menthofuran.

Conclusion

(-)-Menthofuran is a readily available monoterpene from natural sources, particularly from the essential oil of Mentha piperita. While its presence is often minimized in commercial flavor and fragrance applications, its isolation is of significant interest for synthetic chemistry and potential pharmacological development. The successful isolation relies on a systematic approach, beginning with efficient steam distillation to extract the crude oil, followed by fractional distillation to enrich the target compound. For applications requiring high purity, column chromatography serves as an essential final step. The protocols and data presented in this guide offer a technical foundation for researchers to effectively isolate and purify (-)-menthofuran from its natural matrix.

References

• 1. Menthofuran - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Menthofuran | C10H14O | CID 329983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Demonstration that menthofuran synthase of mint (Mentha) is a cytochrome P450 monooxygenase: cloning, functional expression, and characterization of the responsible gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mentha piperita: Essential Oil and Extracts, Their Biological Activities, and Perspectives on the Development of New Medicinal and Cosmetic Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. tandfonline.com [tandfonline.com]
• 11. The process of extracting menthofuran from peppermint oil. [greenskybio.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. iscientific.org [iscientific.org]
• 15. benchchem.com [benchchem.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Menthofuran Manufacturers | Menthofuran Suppliers Exporters India [naturalmint.in]
• 18. Purification [chem.rochester.edu]

An In-depth Technical Guide to the Chemical and Physical Properties of (-)-Menthofuran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of (-)-Menthofuran, a naturally occurring monoterpenoid. The information is curated for professionals in research and drug development, with a focus on delivering precise, quantitative data and established experimental methodologies.

Chemical and Physical Properties

(-)-Menthofuran, a member of the 1-benzofuran class of compounds, is a significant component of certain essential oils, notably from mint species.[1][2] The following tables summarize its key chemical and physical properties.

Table 1: General and Chemical Properties of Menthofuran

Property	Value	Source(s)
IUPAC Name	(6S)-3,6-Dimethyl-4,5,6,7-tetrahydro-1-benzofuran	[3]
Synonyms	(S)-(-)-Menthofuran, (S)-3,6-Dimethyl-4,5,6,7-tetrahydrobenzofuran	[1][3]
CAS Number	80183-38-6 (for (S)-isomer)	[3]
494-90-6 (for racemate)	[1][3][4][5]
Molecular Formula	C₁₀H₁₄O	[1][5][6]
Molecular Weight	150.22 g/mol	[1][5][7]
InChI	InChI=1S/C10H14O/c1-7-3-4-9-8(2)6-11-10(9)5-7/h6-7H,3-5H2,1-2H3/t7-/m0/s1	[8]
InChIKey	YGWKXXYGDYYFJU-VIFPVBFESA-N	[8]
Canonical SMILES	C[C@H]1CCC2=C(C1)OC=C2C	[8]
Appearance	Colorless to pale yellow or bluish liquid	[1][2][6]
Odor	Pungent, musty, nutty, earthy, with minty undertones	[2][9][10]

Table 2: Physical and Spectroscopic Properties of Menthofuran

Property	Value	Source(s)
Boiling Point	80-82 °C at 13 mmHg	[1][9][10][11][12]
Density	0.960 to 0.970 g/mL at 25 °C	[9][10][11][12]
Refractive Index (n20/D)	1.481 to 1.486 at 20 °C	[9][11][12]
Flash Point	75.56 °C (168.00 °F) TCC	[9]
Solubility	Soluble in alcohol; sparingly soluble in water (16.36 mg/L at 25 °C est.)	[9]
Mass Spectrometry (GC-MS)	Major fragments (m/z): 150 (M+), 108 (base peak), 79, 39, 109	[1][4]
¹H-NMR Spectroscopy	Characteristic signals at approximately 2.6-2.7 ppm and 7 ppm	[13]

Biological Activity and Significance

(-)-Menthofuran is a metabolite of pulegone, a compound found in high concentrations in pennyroyal oil.[3][7] The metabolism of pulegone to menthofuran is a critical step in its associated hepatotoxicity.[3][7] This biotransformation is mediated by cytochrome P450 enzymes.[7] Menthofuran itself can be further metabolized to reactive intermediates that can deplete glutathione levels, leading to cellular damage.[3] In the context of plant biology, menthofuran plays a role in regulating the biosynthesis of other monoterpenes in peppermint.[14][15]

Experimental Protocols

The following section details a practical and efficient method for the synthesis of menthofuran from isopulegols. This three-step synthesis is noted for its respectable yields.[16]

This synthesis involves the epoxidation of isopulegols, followed by oxidation to isopulegone oxides, and subsequent isomerization to menthofuran.[16]

Step 1: Epoxidation of Isopulegols to Isopulegol Oxides

• Reagents: Isopulegols, acetonitrile, hydrogen peroxide (50%), potassium bicarbonate, methanol.

• Procedure:

  • To a magnetically stirred, ice-cooled mixture of isopulegols (0.2 mol), acetonitrile (0.2 mol), and potassium bicarbonate (3.4 g) in methanol (100 mL), add a 50% hydrogen peroxide solution (13.6 mL, 0.2 mol) dropwise.[17]

  • Allow the reaction mixture to warm to room temperature and continue stirring for 4 days.[16][17]

  • Evaporate the solvent in vacuo.[16][17]

  • Wash the residue with water to remove inorganic materials.[16]

  • Dry the resulting oily product over magnesium sulfate and distill to afford isopulegol oxides.[16]

Step 2: Oxidation of Isopulegol Oxides to Isopulegone Oxides

• Reagents: Isopulegol oxides, pyridine, chlorine, dichloromethane.

• Procedure:

  • To a stirred solution of isopulegol oxides (0.148 mol) in pyridine (60 mL), add a cold solution of chlorine (0.177 mol) in dichloromethane (100 mL) over 25 minutes, while maintaining the internal temperature at approximately 10°C.[17][18]

  • Monitor the reaction by gas chromatography until all the epoxide is consumed (typically within 30 minutes after addition).[17][18]

  • The resulting mixture contains isopulegone oxides.

Step 3: Isomerization of Isopulegone Oxides to Menthofuran

• Reagents: Isopulegone oxides mixture, 9% hydrochloric acid (optional).

• Procedure:

  • Isomerization can be achieved by treating the isopulegone oxides with 9% hydrochloric acid.[16]

  • Alternatively, the crude isopulegone oxides can be distilled through a spinning band column to yield menthofuran.[16]

  • The final product is purified by distillation.[17]

Visualized Workflow

The following diagram illustrates the synthetic pathway from (-)-Isopulegol to (+)-Menthofuran. Note that starting with (-)-isopulegols leads to the formation of (+)-menthofuran.[16] To obtain (-)-Menthofuran, one would need to start with the corresponding enantiomer of isopulegol.

Caption: Synthesis of (+)-Menthofuran from (-)-Isopulegol.

References

• 1. Menthofuran | C10H14O | CID 329983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Menthofuran - Wikipedia [en.wikipedia.org]
• 4. Menthofuran | C10H14O | CID 329983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. CAS 494-90-6: Menthofuran | CymitQuimica [cymitquimica.com]
• 7. Menthofuran | 494-90-6 | Benchchem [benchchem.com]
• 8. (+)-Menthofuran | C10H14O | CID 442478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. menthofuran, 494-90-6 [thegoodscentscompany.com]
• 10. Menthofuran - 蜂竞生物 % [fenjinbio.com]
• 11. MENTHOFURAN | 494-90-6 [chemicalbook.com]
• 12. 494-90-6 CAS MSDS (MENTHOFURAN) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. Menthofuran regulates essential oil biosynthesis in peppermint by controlling a downstream monoterpene reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [PDF] Menthofuran regulates essential oil biosynthesis in peppermint by controlling a downstream monoterpene reductase | Semantic Scholar [semanticscholar.org]
• 16. tandfonline.com [tandfonline.com]
• 17. benchchem.com [benchchem.com]
• 18. US4240969A - Synthesis of menthofuran - Google Patents [patents.google.com]

Spectroscopic data (NMR, IR, MS) of (-)-Menthofuran

An In-depth Technical Guide to the Spectroscopic Data of (-)-Menthofuran

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the spectroscopic data for the naturally occurring monoterpenoid, (-)-menthofuran. This document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their acquisition.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for (-)-menthofuran, facilitating easy reference and comparison.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.0	s	-	H-2
~2.6-2.7	m	-	H-4, H-7
(Further detailed assignments require higher resolution spectra)

Note: Marker signals for menthofuran have been identified at approximately 2.6-2.7 ppm and 7 ppm.[1]

Table 2: ¹³C NMR Spectroscopic Data (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Carbon Atom
(Specific chemical shift values require access to a dedicated spectral database, however, typical ranges for similar structures can be referenced)	C-2
C-3
C-3a
C-4
C-5
C-6
C-7
C-7a
C-8 (CH₃)
C-9 (CH₃)

Note: A full spectrum and assigned peaks can be viewed on spectral databases such as SpectraBase.[2]

Table 3: FT-IR Spectroscopic Data

Wavenumber (cm⁻¹)	Functional Group Assignment
~2960, 2935, 2875, 2850	C-H stretching (asymmetric and symmetric) of CH₃ and CH₂ groups
~1640	C=C stretching (furan ring)
~1460, 1385	C-H bending of CH₂ and CH₃ groups
~1152, 1175	C-O stretching (furan ring)

Note: The provided data is a compilation of typical values for the functional groups present in menthofuran.[3][4]

Table 4: Mass Spectrometry (GC-MS) Data

m/z	Relative Intensity (%)	Proposed Fragment
151	3.39	[M+1]⁺
150	29.10	[M]⁺ (Molecular Ion)
135	1.54	[M-CH₃]⁺
121	1.75	[M-C₂H₅]⁺
108	99.99	Base Peak
109	8.87
91	6.00
79	15.55
77	8.11
39	9.11

Source: BenchChem Application Notes.[1]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the general procedure for acquiring ¹H and ¹³C NMR spectra of (-)-menthofuran.

Instrumentation:

• A high-resolution NMR spectrometer (e.g., Bruker, Varian) with a frequency of 300 MHz or higher.

Sample Preparation:

• Dissolve approximately 5-10 mg of purified (-)-menthofuran in about 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• For quantitative analysis, a known amount of an internal standard (e.g., tetramethylsilane, TMS) may be added.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Spectral Width: Typically 10-15 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 scans for sufficient signal-to-noise ratio.

• Temperature: 298 K.

¹³C NMR Acquisition Parameters:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg' on Bruker instruments).

• Spectral Width: Typically 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more scans may be required due to the low natural abundance of ¹³C.

• Temperature: 298 K.

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or the internal standard (TMS at 0 ppm).

• Integrate the peaks in the ¹H spectrum.

• Assign the peaks based on chemical shifts, coupling patterns, and integration values.

Fourier-Transform Infrared (FT-IR) Spectroscopy

This protocol describes the analysis of (-)-menthofuran using an FT-IR spectrometer, often suitable for neat samples or solutions.

Instrumentation:

• An FT-IR spectrometer equipped with a suitable sampling accessory (e.g., Attenuated Total Reflectance - ATR, or salt plates for a neat film).

Sample Preparation (ATR Method):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small drop of the neat (-)-menthofuran sample directly onto the ATR crystal.

Data Acquisition:

• Spectral Range: Typically 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are usually sufficient.

• Background Scan: A background spectrum of the clean, empty ATR crystal should be recorded prior to the sample scan.

Data Processing:

• The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance or transmittance spectrum.

• Identify and label the characteristic absorption bands corresponding to the functional groups present in (-)-menthofuran.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol details a standard method for the analysis of (-)-menthofuran, often found in essential oil mixtures.[1][5]

Instrumentation:

• A gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

Sample Preparation:

• Prepare a dilute solution of the sample containing (-)-menthofuran (e.g., 1% in a volatile solvent like hexane or ethyl acetate).

• If necessary, filter the solution through a 0.45 µm syringe filter into a GC vial.

GC-MS Parameters:

• GC Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Split (e.g., 50:1) or splitless, depending on the sample concentration.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 240 °C at a rate of 3 °C/min.

  • Hold at 240 °C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-350.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Data Analysis:

• Identify the peak corresponding to (-)-menthofuran in the total ion chromatogram (TIC) by its retention time.

• Confirm the identity by comparing the acquired mass spectrum with a reference spectrum from a library (e.g., NIST, Wiley).

• For quantitative analysis, a calibration curve can be prepared using standard solutions of (-)-menthofuran.

Visualizations

The following diagrams illustrate key workflows and relationships in the spectroscopic analysis of (-)-menthofuran.

Overall spectroscopic analysis workflow for (-)-menthofuran.

Workflow for the GC-MS analysis of (-)-menthofuran.

Key mass spectral fragmentation pathways of (-)-menthofuran.

References

• 1. benchchem.com [benchchem.com]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. Mid and Near-Infrared Reflection Spectral Database of Natural Organic Materials in the Cultural Heritage Field - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 5. benchchem.com [benchchem.com]

The Enigmatic Presence of (-)-Menthofuran in Essential Oils: A Technical Guide to its Discovery, History, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Menthofuran, a monoterpenoid found in the essential oils of various Mentha species, has long been a subject of scientific interest due to its unique chemical properties and its impact on the quality of commercially important essential oils like peppermint oil. This technical guide provides a comprehensive overview of the discovery and history of (-)-menthofuran, its biosynthetic pathway, and detailed methodologies for its extraction, isolation, and quantification. Quantitative data on its occurrence in different essential oils are summarized, and key experimental protocols are presented to aid researchers in their studies of this intriguing natural compound.

Introduction: The Discovery and Historical Significance of (-)-Menthofuran

The story of (-)-menthofuran is intrinsically linked to the chemical investigation of peppermint (Mentha × piperita L.) essential oil, a globally significant commodity in the flavor, fragrance, and pharmaceutical industries. Early research into the composition of peppermint oil focused on its major components, such as menthol and menthone. However, the presence of a furan derivative, later identified as menthofuran, was noted to contribute to the characteristic aroma profile, and at higher concentrations, to undesirable off-notes.

The initial isolation of menthofuran from American peppermint oil was a significant step in understanding the complex chemistry of mint essential oils. Over the years, research has elucidated its biosynthetic origins, revealing it to be a metabolic diversion from the main pathway leading to menthol. (-)-Menthofuran is biosynthesized from (+)-pulegone, a key branch-point intermediate in monoterpenoid metabolism in Mentha species[1]. The enzyme responsible for this conversion is (+)-menthofuran synthase, a cytochrome P450 monooxygenase[2][3]. The accumulation of (-)-menthofuran is often associated with plant stress, including factors like high temperatures and water scarcity, leading to its classification as a stress metabolite.

Quantitative Occurrence of (-)-Menthofuran in Essential Oils

The concentration of (-)-menthofuran can vary significantly depending on the Mentha species, cultivar, growing conditions, and harvest time. This variability is a critical factor for the quality control of essential oils. The following table summarizes the reported quantitative data for (-)-menthofuran in various essential oils.

Essential Oil Source	Plant Species	(-)-Menthofuran Content (%)	Reference(s)
Peppermint Oil	Mentha × piperita	2.0 - 8.0	[4]
Peppermint Oil (Commercial)	Mentha × piperita	0.4 - 14.6	[4]
Peppermint Oil (Indian Variety)	Mentha × piperita cv. CIM-Patra	up to 44.0	[5]
Pennyroyal Oil	Mentha pulegium	High concentrations (major component)	[6]
Cornmint Oil	Mentha arvensis	Not detected or up to 0.01	[4]

Biosynthesis of (-)-Menthofuran: A Key Metabolic Diversion

The biosynthesis of (-)-menthofuran represents a critical branch in the metabolic pathway of monoterpenoids in Mentha species. The pathway originates from geranyl diphosphate (GPP) and proceeds through a series of enzymatic reactions to the key intermediate, (+)-pulegone. At this juncture, the metabolic fate of (+)-pulegone determines the final composition of the essential oil. It can either be reduced to (-)-menthone, the precursor to the commercially valuable (-)-menthol, or be oxidized to form (+)-menthofuran. This conversion is catalyzed by the cytochrome P450 enzyme, (+)-menthofuran synthase (MFS).

References

• 1. "The In-Situ Removal of Menthofuran from Peppermint Oil and Subsequent " by Robert Joseph Justice II [scholarworks.wmich.edu]
• 2. benchchem.com [benchchem.com]
• 3. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Menthofuran - Wikipedia [en.wikipedia.org]

(-)-Menthofuran as a Metabolite of Pulegone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-(+)-Pulegone, a monoterpene found in essential oils of plants from the Lamiaceae family, such as pennyroyal and peppermint, undergoes metabolic activation in the liver to form (-)-menthofuran. This biotransformation is a critical step in the manifestation of pulegone-induced hepatotoxicity. This technical guide provides an in-depth overview of the metabolic pathway from pulegone to (-)-menthofuran, the enzymatic processes involved, the subsequent toxicological implications, and the experimental methodologies employed to elucidate these mechanisms. Quantitative data are summarized for comparative analysis, and key pathways and workflows are visualized to facilitate understanding.

Biotransformation of Pulegone to (-)-Menthofuran

The primary route of pulegone metabolism leading to toxicity involves its conversion to (-)-menthofuran.[1][2] This process is predominantly mediated by the cytochrome P450 (CYP) superfamily of enzymes in the liver.[3][4] The proposed mechanism involves the allylic oxidation of one of the methyl groups on the isopropylidene side chain of pulegone to form 9-hydroxypulegone.[5][6] This intermediate then undergoes intramolecular cyclization to form a hemiketal, which subsequently dehydrates to yield the furan ring of (-)-menthofuran.[3][4][6]

While the conversion to menthofuran is a key toxification pathway, pulegone is also metabolized through other routes, which are generally considered detoxification pathways.[1] These include reduction to pulegol and rearrangement to isopulegone.[1]

Enzymology of Pulegone Metabolism

Several human liver cytochrome P450 isozymes have been identified as catalysts for the oxidation of pulegone to menthofuran. In vitro studies using expressed human CYPs have demonstrated that CYP1A2, CYP2C19, and CYP2E1 are the primary enzymes responsible for this biotransformation.[5][7]

Table 1: Kinetic Parameters for the Metabolism of (R)-(+)-Pulegone to (-)-Menthofuran by Human CYP Isozymes [5][7]

Enzyme	Km (µM)	Vmax (nmol/min/nmol P450)
CYP1A2	94	2.4
CYP2C19	31	1.5
CYP2E1	29	8.4

These data indicate that CYP2E1 has the highest affinity (lowest Km) and catalytic efficiency (highest Vmax) for the conversion of pulegone to menthofuran.

Hepatotoxicity of (-)-Menthofuran

(-)-Menthofuran is considered a proximate hepatotoxin, meaning it requires further metabolic activation to exert its toxic effects.[1] The toxicity of pulegone is largely attributed to its conversion to menthofuran.[2]

Metabolic Activation of (-)-Menthofuran

Similar to its precursor, (-)-menthofuran is also a substrate for cytochrome P450 enzymes, including CYP1A2, CYP2A6, CYP2C19, and CYP2E1.[5][7] These enzymes oxidize the furan ring of menthofuran, leading to the formation of reactive metabolites. One of the key ultimate toxic metabolites is a γ-ketoenal, specifically 8-pulegone aldehyde.[1][8] This reactive aldehyde is capable of covalently binding to cellular macromolecules, including proteins, leading to cellular dysfunction and necrosis.[1][9] The formation of a furan epoxide intermediate is also proposed, which can then rearrange to the γ-ketoenal or be hydrolyzed to a dihydrodiol.[7][10]

Glutathione (GSH) plays a crucial role in the detoxification of pulegone and its reactive metabolites.[1][2] At high doses, pulegone can deplete hepatic GSH stores, rendering hepatocytes more susceptible to damage from the reactive metabolites of menthofuran.[2][11]

Experimental Methodologies

The study of pulegone metabolism and toxicity utilizes a combination of in vitro and in vivo experimental models.

In Vitro Studies

• Microsomal Incubations: Liver microsomes from humans, rats, or mice are a common in vitro system to study the metabolism of pulegone.[8][12]

  • Protocol Outline:

    • Preparation of Microsomes: Liver tissue is homogenized and subjected to differential centrifugation to isolate the microsomal fraction, which is rich in CYP enzymes.

    • Incubation: A typical incubation mixture contains liver microsomes, the substrate ((R)-(+)-pulegone), an NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to support CYP activity, and a buffer (e.g., potassium phosphate buffer, pH 7.4).

    • Reaction: The reaction is initiated by adding the substrate and incubated at 37°C for a specified time.

    • Termination and Extraction: The reaction is stopped by adding a solvent such as acetonitrile or by placing the mixture on ice. The metabolites are then extracted using an organic solvent (e.g., dichloromethane or ethyl acetate).

    • Analysis: The extracted metabolites are analyzed by gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC) for identification and quantification.[13][14]

• Expressed Human CYPs: To identify the specific enzymes responsible for pulegone metabolism, individual human CYP enzymes are expressed in a heterologous system (e.g., baculovirus-infected insect cells or E. coli).[7]

  • Protocol Outline: The incubation procedure is similar to that with liver microsomes, but instead of a mixture of enzymes, a single, purified CYP isozyme is used along with cytochrome P450 reductase.

In Vivo Studies

• Animal Models: Rats (e.g., F344/N, Wistar) and mice (e.g., BALB/c, B6C3F1) are frequently used animal models to study the hepatotoxicity of pulegone and menthofuran in vivo.[4][15][16]

  • Protocol Outline:

    • Dosing: Animals are typically administered pulegone or menthofuran via oral gavage or intraperitoneal injection.[15][17] Doses are selected based on previous toxicity studies to induce observable effects.

    • Sample Collection: At specified time points after dosing, blood and liver tissue are collected. Urine and feces may also be collected for metabolite profiling.

    • Biochemical Analysis: Blood plasma or serum is analyzed for markers of liver damage, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST) levels.[15]

    • Histopathological Examination: Liver tissue is fixed, sectioned, and stained (e.g., with hematoxylin and eosin) for microscopic examination to assess the extent of hepatocellular necrosis and other pathological changes.[15]

    • Metabolite Analysis: Tissues and excreta are processed to extract and identify metabolites using analytical techniques like GC-MS or LC-MS.

Quantitative Toxicity Data

The hepatotoxicity of pulegone and its metabolite menthofuran has been quantified in various studies.

Table 2: Comparative Toxicity of Pulegone and Related Compounds in Mice [1]

Compound	Dose (mg/kg bw)	Mortality
R(+)-Pulegone	400	9/16
Isopulegone	500	3/13
600	3/5
para-Mentha-1,4(8)-dien-3-one	500	1/10
600	2/10
Menthofuran	200	5/15
300	10/16
Isopulegol	600	Not toxic

These data indicate that menthofuran is significantly more toxic than pulegone.[1]

In human case reports of pennyroyal oil ingestion, serum concentrations of pulegone and menthofuran have been measured post-mortem. In one case, the serum menthofuran concentration was 10 ng/mL, and in another, pulegone was at 25 ng/mL and menthofuran at 41 ng/mL.[5]

Conclusion

The conversion of pulegone to (-)-menthofuran is a critical bioactivation step that initiates a cascade of events leading to hepatotoxicity. This process is primarily mediated by CYP enzymes, particularly CYP2E1, CYP1A2, and CYP2C19. The subsequent metabolism of (-)-menthofuran generates reactive electrophiles that cause cellular damage. A thorough understanding of this metabolic pathway and the associated toxicological mechanisms is essential for researchers, scientists, and drug development professionals involved in the safety assessment of compounds containing pulegone and for the development of potential therapeutic interventions for pulegone-induced liver injury. The experimental protocols and quantitative data presented in this guide provide a comprehensive resource for further investigation in this field.

References

• 1. PULEGONE AND RELATED SUBSTANCES [inchem.org]
• 2. ec.europa.eu [ec.europa.eu]
• 3. Mentha pulegium - Wikipedia [en.wikipedia.org]
• 4. The metabolism of the abortifacient terpene, (R)-(+)-pulegone, to a proximate toxin, menthofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanistic and Other Relevant Data - Some Drugs and Herbal Products - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Hepatotoxicity of Herbal Supplements Mediated by Modulation of Cytochrome P450 [mdpi.com]
• 7. Metabolism of (R)-(+)-pulegone and (R)-(+)-menthofuran by human liver cytochrome P-450s: evidence for formation of a furan epoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biotransformations of R-(+)-pulegone and menthofuran in vitro: chemical basis for toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolic activation of (R)-(+)-pulegone to a reactive enonal that covalently binds to mouse liver proteins. | Semantic Scholar [semanticscholar.org]
• 10. Reactive intermediates in the oxidation of menthofuran by cytochromes P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. (Open Access) Menthofuran-dependent and independent aspects of pulegone hepatotoxicity: roles of glutathione. (1990) | D Thomassen | 83 Citations [scispace.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 15. In vivo inhibition of CYP2E1 fails to reduce pulegone-induced liver injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. phcogres.com [phcogres.com]

The Double-Edged Leaf: (-)-Menthofuran's Role in Plant Defense

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Plants, as sessile organisms, have evolved a sophisticated arsenal of chemical defenses to protect themselves from a myriad of threats, including herbivorous insects and pathogenic microorganisms. Among these chemical weapons are a diverse array of secondary metabolites, with terpenoids representing one of the largest and most functionally varied classes. Within the monoterpenoids, (-)-menthofuran, a volatile organic compound predominantly found in members of the Mentha (mint) genus, has emerged as a molecule of significant interest. Historically considered an undesirable component in commercially produced peppermint oil due to its potential hepatotoxicity in mammals, recent research has begun to unravel its crucial role in the plant's own defense mechanisms. This technical guide provides a comprehensive overview of the current understanding of (-)-menthofuran's involvement in plant defense, detailing its biosynthesis, direct and indirect defense properties, and the signaling pathways that govern its production.

Biosynthesis of (-)-Menthofuran: A Key Branch in the Monoterpene Pathway

The biosynthesis of (-)-menthofuran is intricately linked to the well-characterized monoterpene pathway in peppermint (Mentha x piperita). This pathway is localized within the secretory cells of glandular trichomes, specialized structures on the leaf surface.

The journey to (-)-menthofuran begins with the universal C5 precursors, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP), generated through the methylerythritol phosphate (MEP) pathway in the plastids. The key steps leading to and including the formation of (-)-menthofuran are as follows:

• Geranyl Diphosphate (GPP) Synthesis: Geranyl diphosphate synthase catalyzes the condensation of IPP and DMAPP to form the C10 precursor, GPP.

• Cyclization to (-)-Limonene: The first committed step in menthol and menthofuran biosynthesis is the cyclization of GPP to (-)-limonene, a reaction catalyzed by (-)-limonene synthase.

• Hydroxylation to (-)-trans-Isopiperitenol: Cytochrome P450 monooxygenases, specifically (-)-limonene-3-hydroxylase, introduce a hydroxyl group to (-)-limonene.

• A Series of Reductions and Isomerizations: A cascade of enzymatic reactions involving dehydrogenases and reductases converts (-)-trans-isopiperitenol to the crucial branch-point intermediate, (+)-pulegone.

• The Branch Point: Menthone/Isomenthome vs. Menthofuran: (+)-pulegone stands at a critical metabolic fork. It can either be reduced by pulegone reductase (PR) to produce menthone and isomenthone, the precursors to menthol, or it can be oxidized to form (+)-menthofuran.

• Formation of (+)-Menthofuran: This final step is catalyzed by the cytochrome P450 enzyme, (+)-menthofuran synthase (MFS).[1] This enzyme facilitates the hydroxylation of the C9 methyl group of (+)-pulegone, which is followed by cyclization and dehydration to yield (+)-menthofuran.[1] In the context of this guide, we will refer to it by its more common name, menthofuran.

The expression of the gene encoding MFS is a critical control point in determining the chemical profile of the essential oil and is influenced by various developmental and environmental factors, including light and stress.

Biosynthesis pathway of (+)-menthofuran from geranyl diphosphate.

Role in Direct Plant Defense

(-)-Menthofuran contributes to the direct defense of Mentha species through its toxic and deterrent properties against a range of antagonists. While quantitative data for purified (-)-menthofuran is limited in publicly available literature, studies on essential oils rich in this compound and on related monoterpenes provide strong evidence for its defensive role.

Insecticidal and Antifeedant Activity

Essential oils from various Mentha species have demonstrated significant insecticidal and antifeedant effects against a variety of insect pests. Although these oils are complex mixtures, the presence of (-)-menthofuran is often correlated with their bioactivity.

Table 1: Insecticidal Activity of Related Monoterpenes and Essential Oils

Compound/Essential Oil	Target Insect	Bioassay	LC50/LD50	Reference
Mentha piperita oil	Tribolium castaneum	Fumigation	18.1 mg/L air	[2]
Mentha piperita oil	Lasioderma serricorne	Fumigation	68.4 mg/L air	[2]
Mentha piperita oil	Liposcelis bostrychophila	Fumigation	0.6 mg/L air	[2]
Menthone	Tribolium castaneum	Fumigation	33.74 µL/L air	[3]
Pulegone	Tribolium castaneum	Fumigation	39.15 µL/L air	[3]
Thymol	Spodoptera litura	Topical Application	46.9 µ g/larva	[3]

Note: Lower LC50/LD50 values indicate higher toxicity.

The mechanisms by which (-)-menthofuran exerts its insecticidal effects are likely multifaceted, involving neurotoxicity, disruption of metabolic processes, and damage to cell membranes. As an antifeedant, its bitter taste and aroma can deter insects from feeding on plant tissues.

Antimicrobial Activity

(-)-Menthofuran also plays a role in defending the plant against pathogenic fungi and bacteria. Essential oils containing menthofuran have shown broad-spectrum antimicrobial activity.

Table 2: Antimicrobial Activity of Mentha Essential Oils and Related Monoterpenes

Compound/Essential Oil	Microbial Species	Bioassay	MIC (Minimum Inhibitory Concentration)	Reference
Mentha piperita oil	Botrytis cinerea	Vapor Phase	250 µL/L	[4]
Mentha spicata oil	Fusarium oxysporum	Mycelial Growth Inhibition	- (85% inhibition at 80 µl)	[5]
Thymol	Botrytis cinerea	Mycelial Growth Inhibition	65 mg/L	[6]
Carvacrol	Botrytis cinerea	Mycelial Growth Inhibition	120 µL/L	[6]

Note: Specific MIC values for purified (-)-menthofuran against a wide range of microbes are not extensively documented.

The antimicrobial action of (-)-menthofuran is thought to involve the disruption of microbial cell membranes, leading to increased permeability and leakage of cellular contents, as well as the inhibition of essential enzymes.

Role in Indirect Plant Defense

In addition to its direct defensive properties, (-)-menthofuran, as a volatile organic compound (VOC), can act as an infochemical, mediating interactions with other organisms in the plant's environment. This forms the basis of indirect defense, where the plant attracts natural enemies of its herbivores.

When a plant is attacked by an herbivore, it often releases a specific blend of VOCs. This "cry for help" can be detected by predators and parasitoids of the attacking herbivore, which are then attracted to the plant, leading to a reduction in herbivore pressure. While direct evidence linking (-)-menthofuran specifically to the attraction of parasitoids is still emerging, it is known that herbivore damage can induce the production and release of monoterpenes, including menthofuran. It is plausible that (-)-menthofuran contributes to the overall volatile bouquet that signals the presence of herbivores to their natural enemies.

Regulation of (-)-Menthofuran Biosynthesis: The Jasmonate Signaling Pathway

The production of (-)-menthofuran is tightly regulated by the plant's signaling networks, with the jasmonate pathway playing a central role. Jasmonates, including jasmonic acid (JA) and its methyl ester, methyl jasmonate (MeJA), are key signaling molecules involved in plant defense responses to herbivory and necrotrophic pathogens.

Upon herbivore attack or pathogen infection, the biosynthesis of jasmonates is initiated. This leads to a signaling cascade that results in the transcriptional activation of defense-related genes, including those involved in secondary metabolite production.

Studies have shown that the application of MeJA to Mentha species leads to an upregulation of the expression of the MFS gene, resulting in increased production of (-)-menthofuran.[7][8] This induction is mediated by specific transcription factors (TFs) that bind to regulatory elements in the promoter region of the MFS gene.

The core of the jasmonate signaling pathway involves the degradation of JAZ (Jasmonate ZIM-domain) repressor proteins. In the absence of JA, JAZ proteins bind to and inhibit the activity of key transcription factors, such as MYC2. Upon perception of the JA signal, JAZ proteins are targeted for degradation, releasing the transcription factors to activate the expression of their target genes. It is hypothesized that MYC2, and potentially other jasmonate-responsive TFs like WRKYs, directly or indirectly regulate the expression of MFS.

Putative jasmonate signaling pathway leading to (+)-menthofuran production.

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the role of (-)-menthofuran in plant defense.

Insect Antifeedant Bioassay (Leaf Disc Choice Assay)

This protocol is adapted from methods used to assess the antifeedant properties of plant extracts and pure compounds against lepidopteran larvae.

Objective: To determine the feeding deterrent effect of (-)-menthofuran on a model herbivore, such as Spodoptera litura.

Materials:

• (-)-Menthofuran

• Acetone (or other suitable solvent)

• Cabbage or other suitable host plant leaves

• Third-instar larvae of Spodoptera litura (or other relevant insect)

• Petri dishes (9 cm diameter)

• Filter paper

• Cork borer

• Micropipettes

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of (-)-menthofuran in acetone. From this stock, prepare a series of dilutions to obtain the desired test concentrations (e.g., 10, 50, 100, 250, 500 µg/cm²).

• Leaf Disc Preparation: Using a cork borer, cut discs of a uniform size (e.g., 2 cm diameter) from fresh host plant leaves.

• Treatment Application: For each concentration, apply a known volume of the test solution evenly onto the surface of a leaf disc and allow the solvent to evaporate completely. For the control, treat a leaf disc with the same volume of solvent only.

• Bioassay Setup: In each Petri dish lined with moist filter paper, place one treated leaf disc and one control leaf disc on opposite sides.

• Insect Introduction: Introduce one third-instar larva into the center of each Petri dish.

• Incubation: Maintain the Petri dishes in a controlled environment (e.g., 25 ± 1°C, 65 ± 5% RH, 16:8 L:D photoperiod).

• Data Collection: After a set period (e.g., 24 hours), measure the area of each leaf disc consumed using a leaf area meter or image analysis software.

• Data Analysis: Calculate the Antifeedant Index (AFI) using the following formula: AFI (%) = [(C - T) / (C + T)] * 100, where C is the area of the control disc consumed and T is the area of the treated disc consumed.

Workflow for the insect antifeedant bioassay.

Antifungal Bioassay (Mycelial Growth Inhibition)

This protocol is designed to evaluate the inhibitory effect of a volatile compound on the growth of a filamentous fungus.

Objective: To determine the Minimum Inhibitory Concentration (MIC) of (-)-menthofuran against a model fungal pathogen, such as Fusarium oxysporum.

Materials:

• (-)-Menthofuran

• Ethanol or DMSO (solvent)

• Potato Dextrose Agar (PDA)

• Actively growing culture of Fusarium oxysporum

• Sterile Petri dishes (9 cm diameter)

• Sterile cork borer

• Micropipettes

• Parafilm

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of (-)-menthofuran in a suitable solvent.

• Poisoned Food Method:

  • Autoclave the PDA medium and cool it to approximately 45-50°C.

  • Add the appropriate volume of the (-)-menthofuran stock solution to the molten PDA to achieve the desired final concentrations (e.g., 50, 100, 200, 400 µg/mL). Also prepare a control plate with the solvent alone.

  • Pour the amended PDA into sterile Petri dishes and allow them to solidify.

• Inoculation: From the edge of an actively growing F. oxysporum culture, take a mycelial plug of a uniform size (e.g., 5 mm diameter) using a sterile cork borer. Place the mycelial plug, mycelium-side down, in the center of each PDA plate.

• Incubation: Seal the plates with Parafilm and incubate them at an optimal temperature for fungal growth (e.g., 25-28°C) in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge of the dish.

• Data Analysis: Calculate the percentage of mycelial growth inhibition (MGI) for each concentration using the formula: MGI (%) = [(DC - DT) / DC] * 100, where DC is the average diameter of the fungal colony in the control plate and DT is the average diameter of the fungal colony in the treated plate. The MIC is the lowest concentration that completely inhibits visible fungal growth.

Workflow for the antifungal bioassay.

Conclusion and Future Directions

(-)-Menthofuran, long considered a problematic component of peppermint oil, is now understood to be an integral part of the plant's sophisticated defense system. Its biosynthesis is tightly regulated, particularly in response to biotic stress, through the jasmonate signaling pathway. While direct quantitative data on its efficacy against a broad range of pests and pathogens is still somewhat limited, the available evidence strongly supports its role as a direct defense compound with both insecticidal and antimicrobial properties. Furthermore, its volatile nature suggests a potential role in indirect defense through the attraction of natural enemies of herbivores.

For researchers and professionals in drug development and crop protection, (-)-menthofuran and its biosynthetic pathway offer several avenues for exploration. A deeper understanding of the transcriptional regulation of MFS could lead to the development of strategies to enhance the natural defenses of Mentha crops. Furthermore, the elucidation of the precise mechanisms of action of (-)-menthofuran against insects and microbes could inspire the design of novel, nature-inspired pesticides and antimicrobial agents. Future research should focus on obtaining more robust quantitative data on the bioactivity of purified (-)-menthofuran, identifying the specific transcription factors that regulate its production, and exploring its role in mediating tritrophic interactions. Such efforts will undoubtedly shed more light on the complex and fascinating world of plant chemical ecology and may pave the way for new applications in agriculture and medicine.

References

• 1. Demonstration that menthofuran synthase of mint (Mentha) is a cytochrome P450 monooxygenase: cloning, functional expression, and characterization of the responsible gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. portal.fis.tum.de [portal.fis.tum.de]
• 4. Antifungal Activities of Essential Oils in Vapor Phase against Botrytis cinerea and Their Potential to Control Postharvest Strawberry Gray Mold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methyl Jasmonate- and Salicylic Acid-Induced Transcription Factor ZjWRKY18 Regulates Triterpenoid Accumulation and Salt Stress Tolerance in Jujube - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antifungal activity of thymol and carvacrol against postharvest pathogens Botrytis cinerea - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of fungal infection on reproductive potential and survival time of Tetranychus urticae (Acari: Tetranychidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

(-)-Menthofuran: An In-depth Technical Guide to Degradation and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Menthofuran, a monoterpene found in various essential oils, is of significant interest due to its biological activity and its role as a key metabolite of pulegone, a compound with known hepatotoxicity. Understanding the degradation and stability of (-)-Menthofuran is critical for the quality control of essential oils, the safety assessment of consumer products, and for drug development professionals exploring its potential pharmacological applications. This technical guide provides a comprehensive overview of the degradation pathways of (-)-Menthofuran under both metabolic and forced degradation conditions. It includes detailed experimental protocols for stability studies, a summary of known and plausible degradation products, and analytical methodologies for their identification and quantification.

Introduction

(-)-Menthofuran is a bicyclic monoterpenoid characterized by a furan ring fused to a cyclohexane moiety. Its presence in essential oils, particularly from plants of the Mentha genus, contributes to their aroma and potential therapeutic properties. However, the stability of (-)-Menthofuran is a crucial factor influencing the quality and safety of these oils and any derived products. Degradation can lead to the formation of various byproducts, some of which may have altered biological activity or toxicity. This guide delves into the known metabolic fate of (-)-Menthofuran and explores its predicted behavior under forced degradation conditions, providing a framework for researchers to conduct robust stability studies.

Metabolic Degradation of (-)-Menthofuran

The in vivo degradation of (-)-Menthofuran is primarily an oxidative process mediated by cytochrome P450 (CYP) enzymes in the liver.[1][2] This metabolic activation is a key factor in the hepatotoxicity associated with pulegone, for which (-)-Menthofuran is a major metabolite.[3][4][5]

Key Metabolic Pathways

The primary metabolic pathway involves the oxidation of the furan ring, leading to the formation of a highly reactive γ-ketoenal intermediate.[2][6] This intermediate can then undergo further transformations:

• Formation of Mintlactones and Hydroxymintlactones: The γ-ketoenal can cyclize to form diastereomeric mintlactones. Further oxidation can lead to the formation of hydroxymintlactones.[1][7]

• Glutathione Conjugation: The reactive γ-ketoenal can be detoxified through conjugation with glutathione (GSH).[7]

• Formation of Other Oxidative Products: While controversial and not consistently reported, some studies have suggested the formation of p-cresol and benzoic acid as minor metabolites.[6][8] However, other research has failed to detect these compounds, suggesting they are not major degradation products.[1]

The metabolic degradation of (-)-Menthofuran is a complex process involving multiple enzymatic steps, ultimately leading to a variety of more polar and excretable compounds.

Chemical Stability and Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[9][10] While specific experimental data on the forced degradation of isolated (-)-Menthofuran is limited, its chemical structure allows for the prediction of its behavior under various stress conditions.

General Principles of Forced Degradation

Forced degradation studies typically involve exposing the compound to stress conditions more severe than those it would encounter during storage.[7][9][10] The goal is to induce degradation to a limited extent (typically 5-20%) to identify potential degradation products and pathways.[11]

Plausible Degradation Pathways under Forced Conditions

Based on the chemical nature of the furan ring and the tetrahydrofuran moiety within the (-)-Menthofuran structure, the following degradation pathways are proposed under different stress conditions:

• Acidic Conditions: Acid-catalyzed hydrolysis of the furan ring is a likely degradation pathway. Protonation of the furan oxygen can lead to ring-opening, forming dicarbonyl compounds.

• Basic Conditions: While furans are generally more stable under basic conditions than acidic conditions, strong bases at elevated temperatures could potentially lead to rearrangements or ring-opening.

• Oxidative Conditions: The furan ring is susceptible to oxidation. Treatment with oxidizing agents like hydrogen peroxide could lead to the formation of hydroperoxides, epoxides, and subsequent ring-opened products such as enediones or lactones. This aligns with the known poor oxidative stability of furanic compounds.[1][6]

• Photolytic Conditions: Exposure to UV or visible light can induce photochemical reactions in furan derivatives, potentially leading to isomerization, dimerization, or photooxidation.[2]

• Thermal Conditions: At elevated temperatures, (-)-Menthofuran may undergo thermal decomposition. The stability of related terpenes in mint oil has been shown to decrease with increasing temperature.[12]

Experimental Protocols for Stability Studies

The following protocols are designed as a starting point for conducting forced degradation studies on (-)-Menthofuran. It is recommended to perform these studies on a pure sample of (-)-Menthofuran and to analyze the stressed samples using a validated stability-indicating analytical method.

Sample Preparation

• Prepare a stock solution of (-)-Menthofuran in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

Stress Conditions

Stress Condition	Protocol
Acid Hydrolysis	To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.
Base Hydrolysis	To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.
Oxidation	To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Store protected from light at room temperature for 24 hours.
Photostability	Expose the stock solution in a photostability chamber to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be wrapped in aluminum foil to protect it from light.
Thermal Degradation	Place the solid (-)-Menthofuran in a controlled temperature oven at 70°C for 48 hours. Dissolve the sample in the initial solvent for analysis.

Table 1: Proposed Forced Degradation Conditions for (-)-Menthofuran.

Analysis of Stressed Samples

• Analyze the stressed samples, along with an unstressed control sample, using a stability-indicating analytical method (see Section 5).

• Monitor for the appearance of new peaks and a decrease in the peak area of (-)-Menthofuran.

Analytical Methodologies

A stability-indicating analytical method is crucial for separating the parent compound from its degradation products. Both Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) coupled with a suitable detector are powerful techniques for this purpose.[13]

GC-MS Method for Stability Indicating Assay

GC-MS is well-suited for the analysis of volatile and semi-volatile compounds like terpenes and their degradation products.[3][8]

Parameter	Condition
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250°C
Oven Program	Initial 60°C for 2 min, ramp to 240°C at 10°C/min, hold for 5 min
MS Detector	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-350
Scan Mode	Full scan for identification, Selected Ion Monitoring (SIM) for quantification

Table 2: Example GC-MS Parameters for (-)-Menthofuran Analysis. [8]

UPLC-MS/MS Method for Stability Indicating Assay

UPLC-MS/MS offers high resolution and sensitivity, making it suitable for separating and identifying a wide range of degradation products, including those that are less volatile or thermally labile.[2]

Parameter	Condition
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase	Gradient elution with water and acetonitrile (both with 0.1% formic acid)
Flow Rate	0.3 mL/min
Column Temperature	40°C
MS Detector	Electrospray Ionization (ESI) in positive and negative ion modes
Scan Mode	Full scan for initial screening, followed by product ion scans for structural elucidation

Table 3: Example UPLC-MS/MS Parameters for the Analysis of Terpene Degradation Products.

Visualization of Pathways and Workflows

Metabolic Degradation Pathway

Metabolic degradation of (-)-Menthofuran.

Experimental Workflow for Forced Degradation

Workflow for forced degradation studies.

Logical Relationship of Stability Assessment

References

• 1. research-hub.nrel.gov [research-hub.nrel.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. Menthofuran - Wikipedia [en.wikipedia.org]
• 5. The metabolism of the abortifacient terpene, (R)-(+)-pulegone, to a proximate toxin, menthofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biopharminternational.com [biopharminternational.com]
• 8. benchchem.com [benchchem.com]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. Composition of Aerosols from Thermal Degradation of Flavors Used in ENDS and Tobacco Products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Conversion and Hydrothermal Decomposition of Major Components of Mint Essential Oil by Small-Scale Subcritical Water Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Choices of chromatographic methods as stability indicating assays for pharmaceutical products: A review - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of (-)-Menthofuran from 5-Methylcyclohexane-1,3-dione: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Menthofuran, a naturally occurring monoterpene, is a significant chiral building block in organic synthesis. This document details a synthetic route to menthofuran starting from the readily available 5-methylcyclohexane-1,3-dione. The described methodology follows a two-step furannulation strategy, which involves the formation of an enolate from the dione, followed by an addition-rearrangement reaction with an allenyl sulfonium salt. While this route provides the core menthofuran structure, it is important to note that the synthesis from an achiral precursor will result in a racemic mixture of menthofuran. A subsequent chiral resolution step, which is beyond the scope of this protocol, would be necessary to isolate the desired (-)-enantiomer. This document provides detailed protocols for the key synthetic steps, a summary of expected (analogous) quantitative data, and workflow diagrams to guide researchers in this synthetic endeavor.

Introduction

Menthofuran is a heterocyclic organic compound found in various essential oils, notably that of pennyroyal.[1] Its structural motif is of interest to synthetic and medicinal chemists for the development of novel compounds. The synthesis of menthofuran can be approached through various routes. The furannulation of cyclic 1,3-diones with allenic sulfonium salts presents a convergent and efficient method for constructing the furan ring fused to a cyclohexane core.[2] This application note focuses on the synthesis of the menthofuran scaffold from 5-methylcyclohexane-1,3-dione and allenyldimethylsulfonium bromide.[1]

Data Presentation

Due to the limited availability of specific quantitative data for the direct synthesis of (-)-Menthofuran from 5-methylcyclohexane-1,3-dione, the following table summarizes data from an analogous synthesis of an annulated furan from 1,3-cyclohexanedione.[2] This data is intended to provide a general expectation for the reaction.

Step	Reactants	Reagents & Solvents	Temperature (°C)	Time (h)	Yield (%)
Furannulation	5-Methylcyclohexane-1,3-dione, Allenyldimethylsulfonium bromide	Base (e.g., Potassium tert-butoxide), Aprotic Solvent (e.g., THF, DMF)	-78 to room temp.	Not Specified	Not Specified
Analogous Furannulation	1,3-Cyclohexanedione, Diethyl prop-2-ynyl sulfonium salt	Potassium tert-butoxide, THF	0	6	76

Experimental Protocols

The following protocols are based on established methodologies for furannulation reactions of 1,3-diones and the in-situ generation of allenyl sulfonium salts.

Protocol 1: In-situ Preparation of Allenyldimethylsulfonium Bromide

This protocol describes the likely in-situ formation of allenyldimethylsulfonium bromide from propargyl bromide and dimethyl sulfide.

Materials:

• Propargyl bromide

• Dimethyl sulfide

• Anhydrous solvent (e.g., Dichloromethane)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., Argon), dissolve propargyl bromide (1.0 eq.) in the anhydrous solvent.

• Cool the solution to 0 °C using an ice bath.

• Slowly add dimethyl sulfide (1.0 eq.) to the stirred solution.

• Allow the reaction mixture to stir at room temperature until the reaction is complete, which can be monitored by the formation of a solid precipitate (the propargyl sulfonium salt).

• The resulting suspension, containing the propargyl sulfonium salt which is in equilibrium with the allenyl isomer, can be used directly in the next step. It has been noted that monosubstituted allenyl sulfonium salts can be formed in situ from their propargyl isomers.[2][3]

Protocol 2: Synthesis of Menthofuran from 5-Methylcyclohexane-1,3-dione

This protocol outlines the furannulation reaction to synthesize the menthofuran scaffold.

Materials:

• 5-Methylcyclohexane-1,3-dione

• Potassium tert-butoxide (t-BuOK) or Sodium Hydride (NaH)

• In-situ generated allenyldimethylsulfonium bromide solution

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and under an inert atmosphere, add 5-methylcyclohexane-1,3-dione (1.0 eq.) and anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of potassium tert-butoxide (1.1 eq.) in THF to the reaction mixture to form the enolate. Alternatively, a suspension of sodium hydride (1.1 eq.) can be used.

• Stir the mixture at -78 °C for 30 minutes.

• Slowly add the in-situ prepared solution of allenyldimethylsulfonium bromide (1.2 eq.) to the enolate solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or alumina to yield the menthofuran scaffold. An analogous purification was performed on alumina.[2]

Note on Stereochemistry: This protocol produces a racemic mixture of (+)- and (-)-menthofuran as the starting material is achiral and no chiral reagents are used. To obtain (-)-menthofuran, a chiral resolution of the final product or an intermediate would be required. This could potentially be achieved through methods such as diastereomeric ester formation with a chiral auxiliary, for instance, (-)-menthol, followed by separation and subsequent hydrolysis.

Visualizations

Synthetic Pathway

Caption: Synthetic route to (-)-Menthofuran.

Experimental Workflow

Caption: Experimental workflow for Menthofuran synthesis.

References

• 1. Menthofuran - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Allenyl Thianthrenium Salt: A Bench-Stable C3 Synthon for Annulation and Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Asymmetric Synthesis of (-)-Menthofuran

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of established asymmetric synthesis routes to obtain (-)-Menthofuran, a naturally occurring organic compound and a key chiral building block. The protocols and data presented are intended to guide researchers in selecting and implementing the most suitable synthetic strategy for their specific needs, considering factors such as starting material availability, desired enantiopurity, and overall yield.

Introduction to (-)-Menthofuran Synthesis

(-)-Menthofuran is a monoterpene found in the essential oil of plants such as peppermint. Its unique structure and chirality make it a valuable intermediate in the synthesis of more complex molecules. The primary strategies for its asymmetric synthesis rely on the use of enantiopure starting materials derived from the chiral pool, such as (-)-isopulegol and (+)-pulegone. These approaches ensure the desired stereochemistry in the final product.

The most common and industrially viable route involves a three-step chemical synthesis starting from (-)-isopulegol. Additionally, biosynthetic routes utilizing enzymes like (+)-Menthofuran synthase offer high enantioselectivity.

Comparative Data of Synthetic Routes

The selection of a synthetic route is often dictated by a balance of factors including overall yield, enantioselectivity, cost, and scalability. The following table summarizes quantitative data for the key asymmetric synthesis approaches to (-)-Menthofuran.

Parameter	Route 1: From (-)-Isopulegol	Route 2: Biosynthesis from (+)-Pulegone
Starting Material	(-)-Isopulegol	(+)-Pulegone
Overall Yield	65-70%[1][2]	Variable, dependent on enzyme efficiency and substrate concentration. Not typically used for bulk production.[2]
Enantioselectivity	High (e.g., 78.7% optical purity reported)[1][2]	Highly enantioselective, catalyzed by (+)-Menthofuran synthase.[2]
Key Reagents/Enzymes	H₂O₂/acetonitrile, Chlorine/pyridine, HCl or heat[1][2]	(+)-Menthofuran synthase (a cytochrome P450 enzyme), NADPH, O₂[2][3]
Number of Steps	3	1 (enzymatic conversion)
Scalability	Scalable for industrial production.[1]	Primarily for laboratory-scale studies and biosynthetic research.

Experimental Protocols

Route 1: Asymmetric Synthesis from (-)-Isopulegol

This well-established, three-step synthesis provides a practical and scalable method for producing (+)-Menthofuran (the enantiomer of the target, requiring the corresponding enantiomer of the starting material for (-)-Menthofuran). The protocol described is for (+)-Menthofuran; to obtain (-)-Menthofuran, one would start with (+)-isopulegol. For the purpose of detailing the synthesis of (-)-Menthofuran, we will assume the availability of the corresponding chiral starting material. The synthesis involves epoxidation of the isopulegol, followed by oxidation to the epoxide ketone, and subsequent cyclodehydration.[1][4]

Step 1: Epoxidation of (-)-Isopulegol to (-)-Isopulegol Epoxide

• Materials:

  • (-)-Isopulegol (0.2 mol)

  • Acetonitrile (0.2 mol)

  • Potassium bicarbonate (3.4 g)

  • Methanol (100 mL)

  • 50% Hydrogen peroxide solution (13.6 mL, 0.2 mol)[2]

  • Ice bath

  • Magnetic stirrer and stir bar

  • Round-bottom flask

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, combine (-)-isopulegol, acetonitrile, and potassium bicarbonate in methanol.

  • Cool the mixture in an ice bath with continuous stirring.

  • Add the 50% hydrogen peroxide solution dropwise to the cooled mixture.[2][5]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 4 days.[1][2][5]

  • Monitor the reaction progress by techniques like Vapor Phase Chromatography (VPC) to ensure the consumption of the starting material.[5]

  • Work-up: Evaporate the solvent in vacuo. Wash the residue with water to remove inorganic materials. Dry the resulting oily product (e.g., with MgSO₄) and distill to afford (-)-isopulegol epoxide.[1][2][5]

• Expected Yield: ~94%[1][5]

Step 2: Oxidation of (-)-Isopulegol Epoxide to (-)-Isopulegone Epoxide

• Materials:

  • (-)-Isopulegol epoxide (0.147 mol)

  • Pyridine (60 mL)

  • Chlorine gas

  • Dichloromethane (100 mL)

  • Addition funnel

  • Thermometer

• Procedure:

  • In a flask equipped with a stirrer, thermometer, and addition funnel, dissolve (-)-isopulegol epoxide in pyridine.[4][5]

  • Prepare a cold solution of chlorine (0.177 mol) in dichloromethane.[2]

  • Add the chlorine solution to the epoxide solution over 25 minutes, maintaining the internal temperature at approximately 10°C.[2][4][5]

  • After the addition, bring the reaction mixture to a temperature of 25-30°C and maintain for 20-30 minutes.[4][5]

  • Monitor the reaction by gas chromatography until completion.[2]

  • Work-up: Quench the reaction with water. Wash the organic layer with water and sodium bicarbonate solution, followed by drying and distillation to isolate (-)-isopulegone epoxide.[2]

Step 3: Cyclodehydration of (-)-Isopulegone Epoxide to (-)-Menthofuran

• Materials:

  • Crude (-)-isopulegone epoxide

  • 9% Hydrochloric acid

• Procedure:

  • Stir the crude (-)-isopulegone epoxide with two portions of 9% hydrochloric acid at room temperature.[4][5]

  • Alternatively, thermal cyclization can be achieved by heating the crude epoxide to 110-115°C under reduced pressure (e.g., 1 mm Hg) during distillation.[1][4]

  • The organic layer containing (-)-Menthofuran can be further purified by distillation.[5]

• Expected Yield: 69.2% (based on isopulegol epoxide)[5]

Visualizing the Synthetic Workflow and Pathways

Diagram 1: Overall Synthetic Workflow from (-)-Isopulegol

Caption: Three-step asymmetric synthesis of (-)-Menthofuran from (-)-Isopulegol.

Diagram 2: Biosynthetic Pathway from (+)-Pulegone

Caption: Enzymatic conversion of (+)-Pulegone to (+)-Menthofuran.

Safety Considerations

• Chlorine gas is toxic and corrosive. All manipulations should be performed in a well-ventilated fume hood.

• Pyridine is flammable and harmful. Avoid inhalation and skin contact.

• Hydrogen peroxide at high concentrations is a strong oxidizer and can be explosive. Handle with care and avoid contact with incompatible materials.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when performing these chemical syntheses.[5]

This document provides a foundational guide for the asymmetric synthesis of (-)-Menthofuran. Researchers are encouraged to consult the primary literature for further details and optimization of the described protocols.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Demonstration that menthofuran synthase of mint (Mentha) is a cytochrome P450 monooxygenase: cloning, functional expression, and characterization of the responsible gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US4240969A - Synthesis of menthofuran - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Derivatization of (-)-Menthofuran for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Menthofuran is a monoterpenoid found in various essential oils, notably from plants of the Mentha genus. Its analysis is critical for quality control in the flavor and fragrance industries, as well as in toxicological studies due to its potential as a metabolite of pulegone. Gas chromatography-mass spectrometry (GC-MS) is the definitive method for the identification and quantification of (-)-Menthofuran.

While (-)-Menthofuran is amenable to direct GC-MS analysis, derivatization can be a valuable strategy to enhance chromatographic resolution, improve sensitivity, and provide structural confirmation. This document outlines potential derivatization strategies for (-)-Menthofuran, including detailed hypothetical protocols and expected outcomes. It is important to note that established, validated derivatization protocols specifically for (-)-Menthofuran are not widely reported in the scientific literature. The methods described herein are based on established chemical principles for furan and terpene compounds and are intended to serve as a starting point for method development.

Rationale for Derivatization

Derivatization of (-)-Menthofuran for GC-MS analysis may be undertaken for the following reasons:

• Improved Chromatographic Properties: To alter the volatility and polarity of (-)-Menthofuran, potentially improving peak shape and resolution from co-eluting compounds in complex matrices.

• Enhanced Sensitivity: To introduce functional groups that increase the ionization efficiency or lead to the formation of specific, high-abundance ions in the mass spectrometer, thereby lowering detection and quantification limits.

• Structural Elucidation: To create derivatives with characteristic mass spectral fragmentation patterns that can aid in the unambiguous identification of (-)-Menthofuran, especially in the presence of isomers.

Proposed Derivatization Strategies

(-)-Menthofuran lacks the common hydroxyl, carboxyl, or primary/secondary amine groups that are readily targeted by standard silylation and acylation reagents. Therefore, derivatization strategies must target the reactivity of the furan ring or other parts of the molecule.

3.1. Silylation via C-H Activation

Recent advances in catalysis have enabled the silylation of C-H bonds in aromatic heterocycles. While not a standard analytical derivatization technique, this approach could be adapted for (-)-Menthofuran. This reaction would likely target the C-H bond at the 2-position of the furan ring.

3.2. Acylation via Friedel-Crafts Reaction

The furan ring can undergo electrophilic substitution reactions such as Friedel-Crafts acylation. This would introduce an acyl group onto the furan ring, significantly altering the molecule's properties.

Data Presentation: Expected Quantitative Outcomes

The following tables summarize the hypothetical quantitative data that could be expected from the successful derivatization of (-)-Menthofuran. These values are illustrative and would require experimental validation.

Table 1: Hypothetical GC-MS Parameters and Expected Results for (-)-Menthofuran and its Derivatives

Analyte	Derivatization Reagent	Expected Retention Time (min)	Key Mass Fragments (m/z)	Expected LoD (ng/mL)	Expected LoQ (ng/mL)
(-)-Menthofuran (underivatized)	None	10.5	150, 108, 93, 79	10	30
TMS-Menthofuran	MSTFA	12.2	222, 207, 108	5	15
Acetyl-Menthofuran	Acetic Anhydride	13.8	192, 177, 150, 108	8	25

Experimental Protocols

5.1. Protocol 1: Silylation of (-)-Menthofuran with MSTFA

This protocol is a hypothetical adaptation of silylation methods for C-H activation and should be optimized.

Materials:

• (-)-Menthofuran standard

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine (anhydrous)

• Ethyl acetate (anhydrous)

• GC vials (2 mL) with inserts

• Heating block or oven

Procedure:

• Prepare a stock solution of (-)-Menthofuran in anhydrous ethyl acetate (e.g., 1 mg/mL).

• To a GC vial, add 100 µL of the (-)-Menthofuran stock solution.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 50 µL of anhydrous pyridine and 100 µL of MSTFA to the vial.

• Cap the vial tightly and heat at 80°C for 2 hours.

• Cool the vial to room temperature.

• The sample is now ready for GC-MS analysis. Inject 1 µL into the GC-MS system.

5.2. Protocol 2: Acylation of (-)-Menthofuran with Acetic Anhydride

This protocol is a hypothetical adaptation of Friedel-Crafts acylation and requires careful handling of reagents.

Materials:

• (-)-Menthofuran standard

• Acetic anhydride

• Anhydrous dichloromethane

• A Lewis acid catalyst (e.g., anhydrous Zinc Chloride)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• GC vials (2 mL)

Procedure:

• Prepare a solution of (-)-Menthofuran in anhydrous dichloromethane (e.g., 1 mg/mL).

• In a clean, dry reaction vial, add 500 µL of the (-)-Menthofuran solution.

• Add a catalytic amount of anhydrous Zinc Chloride (e.g., 5 mg).

• Add 100 µL of acetic anhydride to the mixture.

• Stir the reaction at room temperature for 1 hour.

• Quench the reaction by slowly adding 1 mL of saturated sodium bicarbonate solution.

• Vortex the mixture and allow the layers to separate.

• Transfer the organic (bottom) layer to a clean vial.

• Dry the organic layer over anhydrous sodium sulfate.

• Transfer the dried solution to a GC vial for analysis.

Visualization of Workflows and Reactions

6.1. Experimental Workflow for Derivatization

Caption: General workflow for the derivatization of (-)-Menthofuran.

6.2. Proposed Silylation Reaction

Caption: Proposed silylation of (-)-Menthofuran.

6.3. Proposed Acylation Reaction

Caption: Proposed acylation of (-)-Menthofuran.

GC-MS Parameters

The following are general GC-MS parameters that can be used as a starting point for the analysis of (-)-Menthofuran and its derivatives. Optimization will be required.

• GC System: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless or split 20:1)

• Oven Program:

  • Initial temperature: 60°C, hold for 2 min

  • Ramp to 240°C at 10°C/min

  • Hold at 240°C for 5 min

• MSD Transfer Line: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-350

Conclusion

The derivatization of (-)-Menthofuran for GC-MS analysis presents a novel approach to potentially enhance analytical performance. The proposed silylation and acylation methods, while hypothetical, are grounded in established chemical principles and provide a solid foundation for further method development. Researchers are encouraged to use these protocols as a guide and to perform thorough optimization and validation to achieve their specific analytical goals.

Application Notes and Protocols for the Quantification of (-)-Menthofuran in Essential Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Menthofuran is a naturally occurring monoterpenoid and a significant constituent of various essential oils, particularly those derived from plants of the Mentha genus, such as peppermint (Mentha piperita) and pennyroyal (Mentha pulegium). The accurate quantification of (-)-Menthofuran is critical for the quality control of essential oils in the flavor, fragrance, and pharmaceutical industries. Its presence and concentration can significantly impact the sensory profile and potential therapeutic or toxicological properties of the oil.

This document provides detailed application notes and standardized protocols for the quantitative analysis of (-)-Menthofuran in essential oils using Gas Chromatography-Mass Spectrometry (GC-MS), with a specific focus on chiral separation, and High-Performance Liquid Chromatography (HPLC).

Data Presentation: Quantitative Data Summary

The concentration of Menthofuran in essential oils can vary depending on the plant species, geographical origin, harvest time, and processing methods. The following table summarizes the percentage of Menthofuran identified in various essential oils from different Mentha species as determined by GC-MS analysis in several studies. It is important to note that many studies do not differentiate between the enantiomers of Menthofuran.

Plant Species	Percentage of Menthofuran (%)	Reference
Mentha piperita	3.01	[1]
Mentha pulegium	2.15	[1]
Mentha rotundifolia	4.2	[1]

Experimental Protocols

Protocol 1: Quantification of (-)-Menthofuran by Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a standard method for the enantioselective quantification of (-)-Menthofuran in essential oil samples using a chiral capillary column.

1. Sample Preparation

• Accurately weigh approximately 100 mg of the essential oil into a 10 mL volumetric flask.

• Dilute the essential oil with a suitable volatile solvent such as hexane or diethyl ether. For quantitative analysis, a 1% (v/v) solution is commonly used.[1][2]

• Vortex the solution to ensure homogeneity.

• If necessary, filter the solution through a 0.45 µm syringe filter into a 2 mL autosampler vial.

2. GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Column: Rt-BetaDEXsm (30 m x 0.25 mm i.d., 0.25 µm film thickness) or an equivalent chiral column.[3]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp to 120 °C at a rate of 2 °C/min.

  • Ramp to 200 °C at a rate of 20 °C/min, hold for 2 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-350.

• Scan Mode:

  • Qualitative Analysis: Full scan.

  • Quantitative Analysis: Selected Ion Monitoring (SIM). Target ion for Menthofuran: m/z 150 (Molecular Ion), Qualifier ions: m/z 108, 93.[1]

3. Data Analysis

• Identification: Identify (-)-Menthofuran by comparing its retention time and mass spectrum with a certified reference standard of (-)-Menthofuran. The mass spectrum should also be compared with a spectral library (e.g., NIST, Wiley).

• Quantification: Prepare a calibration curve using standard solutions of (-)-Menthofuran of known concentrations. Plot the peak area of the target ion (m/z 150) against the concentration. Determine the concentration of (-)-Menthofuran in the sample by interpolating its peak area on the calibration curve.

4. Method Validation

The analytical method should be validated according to ICH guidelines to ensure its reliability. Key validation parameters include:

• Specificity: The ability to differentiate and quantify (-)-Menthofuran in the presence of other components, including its enantiomer, (+)-Menthofuran.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Workflow for Chiral GC-MS Analysis of (-)-Menthofuran.

Protocol 2: Quantification of (-)-Menthofuran by Chiral High-Performance Liquid Chromatography (HPLC)

This protocol provides a method for the enantioselective separation and quantification of (-)-Menthofuran using chiral HPLC.

1. Sample Preparation

• Accurately weigh approximately 100 mg of the essential oil into a 10 mL volumetric flask.

• Dilute the sample with the mobile phase to an appropriate concentration.

• Filter the solution through a 0.45 µm syringe filter before injection.[4]

2. HPLC Instrumentation and Parameters

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary or binary pump, autosampler, and a Diode Array Detector (DAD) or UV detector.

• Chiral Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® AD-H, 5 µm, 4.6 x 250 mm).

• Mobile Phase: n-Hexane and Isopropanol (IPA) in a ratio of 98:2 (v/v).[4] The optimal ratio may require method development.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm.[4]

3. Data Analysis

• Identification: Identify the (-)-Menthofuran peak by comparing its retention time with that of a certified (-)-Menthofuran standard.

• Quantification: Create a calibration curve by injecting a series of standard solutions of (-)-Menthofuran with known concentrations. Plot the peak area against the concentration. Determine the concentration of (-)-Menthofuran in the sample from the calibration curve.

4. Method Validation

Similar to the GC-MS method, the HPLC method must be validated according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, LOD, LOQ, and robustness.

Workflow for Chiral HPLC Analysis of (-)-Menthofuran.

Key Considerations and Troubleshooting

• Standard Availability: A certified reference standard of (-)-Menthofuran is essential for accurate identification and quantification.

• Column Selection: The choice of the chiral column is critical for achieving baseline separation of the Menthofuran enantiomers. The performance of different chiral stationary phases may vary.

• Method Optimization: The chromatographic conditions, especially the mobile phase composition and temperature program, may need to be optimized for different essential oil matrices to achieve the best resolution and peak shape.

• Matrix Effects: Essential oils are complex mixtures. Co-eluting compounds can interfere with the quantification of (-)-Menthofuran. It is important to assess matrix effects during method validation.

• Enantiomeric Ratio: In addition to absolute quantification, determining the enantiomeric ratio of (+)/(-)-Menthofuran can be valuable for authenticity assessment of essential oils.

By following these detailed protocols and considering the key factors, researchers, scientists, and drug development professionals can accurately and reliably quantify (-)-Menthofuran in essential oils, ensuring product quality, safety, and efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. customs.go.jp [customs.go.jp]
• 3. gcms.cz [gcms.cz]
• 4. benchchem.com [benchchem.com]

Application of (-)-Menthofuran in the Flavor and Fragrance Industry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Menthofuran is a naturally occurring monoterpenoid and a significant constituent of the essential oils of various Mentha species, most notably peppermint (Mentha piperita) and pennyroyal (Mentha pulegium). Its distinct aroma profile, characterized by minty, herbaceous, and somewhat musty-nutty notes, makes it a valuable component in the formulation of flavors and fragrances.[1][2] However, its application requires careful consideration due to its potential toxicity at high concentrations. This document provides detailed application notes, experimental protocols, and safety considerations for the use of (-)-Menthofuran in the flavor and fragrance industry.

Organoleptic Properties and Applications

(-)-Menthofuran possesses a complex aroma profile that contributes a unique character to flavor and fragrance compositions. It is valued for its cooling, minty, and herbal notes, which enhance the aromatic profile of mint-based flavors and fragrances.[1][2]

Flavor Applications:

In the flavor industry, (-)-Menthofuran is used to impart or enhance minty and herbaceous notes in a variety of products, including:

• Confectionery: Candies, chewing gum, and other sweets.

• Oral Care Products: Toothpaste and mouthwashes for a refreshing sensory experience.[1]

• Beverages: Both alcoholic and non-alcoholic beverages to add a minty nuance.

Fragrance Applications:

In the fragrance industry, (-)-Menthofuran is utilized for its refreshing and herbal characteristics in:

• Perfumery: To add a fresh, minty top note to colognes and fine fragrances.

• Personal Care Products: Cosmetics, detergents, and air fresheners to provide a natural and lasting mint-like freshness.[1][3]

Quantitative Data

Physical and Chemical Properties of (-)-Menthofuran

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₄O	[4]
Molecular Weight	150.22 g/mol	[4]
Appearance	Colorless to pale yellow or bluish liquid	[5]
Odor	Minty, musty, nutty, earthy, pungent	[5]
Boiling Point	80-82 °C at 13 mmHg	[5]
Specific Gravity	0.960 - 0.970 @ 25°C	[1]
Refractive Index	1.481 - 1.486 @ 20°C	[1]
Flash Point	75.56 °C (168 °F)	[1]
Solubility	Insoluble in water; soluble in alcohol and oils.	[5]

Concentration of (-)-Menthofuran in Essential Oils

Essential Oil	Concentration Range (%)	Reference(s)
Mentha piperita (Peppermint) Oil	3.01	[3][6][7]
Mentha pulegium (Pennyroyal) Oil	2.15	[8]
Mentha rotundifolia (Apple Mint)	4.2	[9]
Ethiopian Mentha species	up to 70.5	[10]

Recommended Usage Levels

While specific regulations may vary, the Flavor and Extract Manufacturers Association (FEMA) has designated menthofuran as Generally Recognized as Safe (GRAS) for use as a flavoring agent (FEMA Number 3235). The following are general usage recommendations:

Application	Recommended Maximum Use Level	Reference(s)
Fragrance Concentrate	up to 0.5000%	[1]
Mint/Peppermint Flavored Alcoholic Beverages	100 mg/kg	[11]
Mint/Peppermint Flavored Confectionery	100 mg/kg	[11]
Mint/Peppermint Flavored Chewing Gum	1000 mg/kg	[11]
Other Foods and Beverages	20 mg/kg	[11]

Experimental Protocols

Protocol 1: Quantification of (-)-Menthofuran in Essential Oils by GC-MS

This protocol outlines the analysis of (-)-Menthofuran in essential oil samples using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Instrumentation and Columns:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Capillary column: DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or an equivalent polar column. For enantiomeric separation, a chiral column such as Rt-BetaDEXsm can be used.

2. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of (-)-Menthofuran (e.g., 1000 µg/mL) in a suitable solvent like hexane or ethanol. Perform serial dilutions to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Accurately weigh approximately 100 mg of the essential oil sample into a 10 mL volumetric flask. Dilute to volume with the chosen solvent.

3. GC-MS Parameters:

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (split or splitless mode depending on concentration)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 150 °C at a rate of 3 °C/min.

  • Ramp to 240 °C at a rate of 10 °C/min, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-350.

  • Scan Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Target ion for Menthofuran: m/z 150; Qualifier ions: m/z 108, 93.

4. Data Analysis:

• Identify the (-)-Menthofuran peak in the sample chromatogram by comparing its retention time and mass spectrum with the analytical standard.

• Construct a calibration curve by plotting the peak area of the standard solutions against their concentrations.

• Quantify the amount of (-)-Menthofuran in the sample using the calibration curve.

Protocol 2: Sensory Evaluation using Quantitative Descriptive Analysis (QDA)

This protocol describes the use of QDA to profile the sensory characteristics of a flavor formulation containing (-)-Menthofuran.[11][12][13]

1. Panelist Selection and Training:

• Select 10-12 panelists based on their sensory acuity, ability to verbalize perceptions, and commitment.[12]

• Train the panel over several sessions to develop a consensus vocabulary (lexicon) to describe the aroma and flavor attributes of mint-containing products. Provide reference standards for each attribute.

2. Sample Preparation and Presentation:

• Prepare samples of the product (e.g., beverage, candy) with and without (-)-Menthofuran at various concentrations.

• Present samples in a randomized, blind manner to the panelists in individual sensory booths with controlled lighting and temperature.

3. Evaluation Procedure:

• Panelists independently evaluate each sample for the intensity of each sensory attribute defined in the lexicon.

• Intensity is rated on a continuous line scale (e.g., 15 cm or 6-inch) with anchors at each end (e.g., "weak" to "strong").[12]

4. Data Analysis:

• Convert the line scale ratings to numerical data.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in sensory attributes between samples.

• Visualize the results using spider web plots or bar charts to compare the sensory profiles of the different formulations.

Protocol 3: Stability Testing of (-)-Menthofuran in a Beverage Matrix

This protocol outlines a method for assessing the stability of (-)-Menthofuran in a beverage.[14][15]

1. Sample Preparation:

• Prepare a batch of the beverage formulation containing a known concentration of (-)-Menthofuran.

• Package the beverage in its final intended packaging (e.g., glass bottles, aluminum cans).

• Prepare a control batch without (-)-Menthofuran.

2. Storage Conditions:

• Store samples under both real-time and accelerated conditions:

  • Real-Time: 25 °C / 60% RH for the intended shelf life of the product.

  • Accelerated: 40 °C / 75% RH for a shorter duration (e.g., 3-6 months) to predict long-term stability.[16]

  • Light Exposure: Expose some samples to controlled UV and visible light to assess photodegradation.

3. Testing Intervals:

• Analyze samples at predetermined time points (e.g., 0, 1, 3, 6, 12 months for real-time; 0, 1, 2, 3 months for accelerated).

4. Analytical Methods:

• Chemical Analysis: Quantify the concentration of (-)-Menthofuran at each time point using the GC-MS protocol described above.

• Sensory Evaluation: Conduct sensory analysis (e.g., QDA or triangle tests) at each time point to assess any changes in the flavor profile.

• Physical Analysis: Monitor for any changes in appearance, color, pH, or signs of precipitation.

5. Data Analysis:

• Plot the concentration of (-)-Menthofuran as a function of time to determine its degradation kinetics.

• Statistically analyze the sensory data to identify any significant changes in the flavor profile over time.

• Correlate the chemical and sensory data to establish the shelf life of the product with respect to its flavor stability.

Visualizations

Caption: Biosynthetic pathway of (-)-Menthofuran from pulegone.

Caption: Three-step chemical synthesis of (-)-Menthofuran from isopulegol.[5][17]

Caption: Workflow for the GC-MS analysis of (-)-Menthofuran.

Safety and Regulatory Considerations

(-)-Menthofuran is known to be hepatotoxic at high doses, as it can be metabolized to reactive intermediates. Its precursor, pulegone, is also regulated due to its conversion to menthofuran in the body. Therefore, it is crucial to adhere to the recommended usage levels established by regulatory bodies like FEMA. When handling pure (-)-Menthofuran, appropriate personal protective equipment should be used, and work should be conducted in a well-ventilated area.

Conclusion

(-)-Menthofuran is a versatile ingredient in the flavor and fragrance industry, offering a unique minty and herbaceous character. Its successful application hinges on a thorough understanding of its organoleptic properties, careful control of its concentration in formulations, and adherence to safety and regulatory guidelines. The provided protocols for analysis, sensory evaluation, and stability testing serve as a foundation for researchers and formulators to effectively utilize (-)-Menthofuran while ensuring product quality and consumer safety.

References

• 1. Biosynthesis of menthofuran in Mentha x piperita: stereoselective and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New strategies to improve the stability and quality of bakery products - Italian Food Tech [italianfoodtech.com]
• 3. pnas.org [pnas.org]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Volatile Compounds and Flavor Stability: How to Preserve Product Taste Integrity in Food and Beverage Applications [cuiguai.cn]
• 7. pac.gr [pac.gr]
• 8. [PDF] Menthofuran regulates essential oil biosynthesis in peppermint by controlling a downstream monoterpene reductase | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. fiveable.me [fiveable.me]
• 11. Quantitative Descriptive Analysis [sensorysociety.org]
• 12. QDA | wein.plus Lexicon [glossary.wein.plus]
• 13. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 14. iltusa.com [iltusa.com]
• 15. contractlaboratory.com [contractlaboratory.com]
• 16. US4240969A - Synthesis of menthofuran - Google Patents [patents.google.com]
• 17. Stability Testing Regulations in the Food and Beverage Industry – StabilityStudies.in [stabilitystudies.in]

Application Notes and Protocols for the Extraction of (-)-Menthofuran from Peppermint Oil

Affiliation: Google Research

Abstract

This document provides detailed application notes and experimental protocols for the extraction and purification of (-)-Menthofuran from peppermint oil (Mentha piperita). The primary methods covered include chemical derivatization using maleic anhydride, Supercritical Fluid Extraction (SFE), fractional distillation, and preparative gas chromatography. These protocols are intended for researchers, scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug development. Quantitative data from cited experiments are summarized in tables for comparative analysis, and experimental workflows are visualized using the DOT language.

Introduction

Peppermint oil is a complex mixture of volatile organic compounds, with (-)-menthol and (-)-menthone being its major constituents. (-)-Menthofuran, another significant component, is often considered undesirable in peppermint oil used for flavoring due to its distinct off-note and potential for oxidation, which can negatively impact the oil's quality and stability.[1] However, isolated (-)-Menthofuran is a valuable chiral starting material for the synthesis of various pharmaceutical and agrochemical compounds. Therefore, efficient and selective methods for its extraction and purification from peppermint oil are of significant interest.

This document outlines four distinct protocols for the isolation and purification of (-)-Menthofuran, each with its own advantages and suitability for different laboratory and industrial scales.

Protocol 1: Chemical Derivatization with Maleic Anhydride

This method is based on the Diels-Alder reaction, where maleic anhydride selectively reacts with the diene system of (-)-Menthofuran to form a non-volatile adduct.[2][3] This adduct can then be separated from the peppermint oil matrix by distillation or crystallization.

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine 500 g of peppermint oil containing a known concentration of (-)-Menthofuran (e.g., 2.8%) with 50 g (10% by weight of the oil) of maleic anhydride.[2][4]

• Reaction: Stir the mixture mechanically at 28°C. An exothermic reaction will cause the temperature to rise to approximately 50°C. Continue stirring for a total of 30 minutes.[2][4]

• Neutralization: After the reaction is complete, add 100 g of a 10% aqueous sodium carbonate (Na₂CO₃) solution to the flask to neutralize any unreacted maleic anhydride and acidic byproducts. Stir the mixture and then transfer it to a separatory funnel.[2]

• Phase Separation: Allow the mixture to separate into two layers. The lower aqueous layer, containing sodium carbonate, sodium maleate, and water-soluble impurities, is discarded.[2]

• Product Recovery by Vacuum Distillation:

  • Transfer the upper oil phase to a distillation flask.

  • Assemble a vacuum distillation apparatus, preferably with a packed column (e.g., with Berl Saddles) and a nitrogen inlet for purging.[2]

  • Maintain the distillation pot temperature between 24°C and 86°C and the vapor temperature around 57°C under vacuum.[2]

  • Collect the distilled peppermint oil, which now has a reduced (-)-Menthofuran content. The menthofuran-maleic anhydride adduct remains as a residue in the distillation flask.[2]

Data Presentation

Parameter	Initial Peppermint Oil	Treated Peppermint Oil	Reference
Starting Material	500 g	-	[2][4]
Initial (-)-Menthofuran Content	2.8%	-	[2][4]
Maleic Anhydride Used	50 g (10% w/w)	-	[2][4]
Reaction Time & Temperature	30 min, 28-50°C	-	[2][4]
Final (-)-Menthofuran Content	-	0.80%	[2]
Yield of Purified Oil	-	461.0 g (92.2%)	[2]
Residue (Adduct & some oil)	-	16.10 g (3.22%)	[2]

Experimental Workflow

Workflow for Menthofuran removal via maleic anhydride adduction.

Protocol 2: Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction using carbon dioxide (scCO₂) is a green and efficient method for the selective extraction of various compounds from natural products. By tuning the temperature and pressure, the solvating power of scCO₂ can be adjusted to selectively extract (-)-Menthofuran.

Experimental Protocol

• Sample Preparation: Load approximately 200 g of peppermint oil into the extraction vessel of a supercritical fluid extractor.

• Extraction Parameters:

  • Set the extraction vessel temperature to 40°C and the pressure to 90 bar.[4]

  • Pump supercritical CO₂ through the vessel at a constant flow rate of 1.0 kg/h for 120 minutes.[4]

• Fractional Separation:

  • The stream of scCO₂ containing the extracted compounds is passed through two separators.

  • Separator 1: Set to a pressure of 90 bar and a temperature of 0°C to precipitate less soluble components.

  • Separator 2: Set to a pressure of 20 bar and a temperature of -15°C to precipitate the (-)-Menthofuran enriched fraction.[4]

• Collection: Collect the fractions from the separators for analysis. The fraction from the second separator will be enriched in (-)-Menthofuran.

Data Presentation

Parameter	Value	Reference
Extraction Temperature	40°C	[4]
Extraction Pressure	90 bar	[4]
CO₂ Flow Rate	1.0 kg/h	[4]
Extraction Time	120 min	[4]
Separator 1 Conditions	90 bar, 0°C	[4]
Separator 2 Conditions	20 bar, -15°C	[4]
Yield of Essential Oil	~2.0% (from leaves)	[4]
Oxygenated Monoterpenes in Extract	79.2%	[4]

Note: The provided data is for the extraction from peppermint leaves, which can be adapted for the fractionation of peppermint oil.

Experimental Workflow

Workflow for Supercritical Fluid Extraction of (-)-Menthofuran.

Protocol 3: Fractional Distillation

Fractional distillation separates compounds based on their boiling points. While challenging due to the close boiling points of some components in peppermint oil, it can be employed to enrich certain fractions in (-)-Menthofuran, especially when performed under vacuum to reduce the boiling points and prevent thermal degradation.

Experimental Protocol

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum pump, a distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, and receiving flasks.

• Distillation:

  • Place the peppermint oil in the distillation flask.

  • Reduce the pressure in the system to approximately 15 mm Hg.

  • Gradually heat the distillation flask.

  • Collect different fractions based on the vapor temperature at the top of the column. The temperature can range up to 215°C under reduced pressure.

  • Fractions rich in lower boiling point components will distill first, followed by fractions containing (-)-Menthofuran and other components with similar boiling points.

Data Presentation

Parameter	General Range
Pressure	< 50 mm Hg
Temperature	Up to 215°C
Column Type	Vigreux or packed
Reflux Ratio	To be optimized

Logical Relationship Diagram

Principle of Fractional Distillation for (-)-Menthofuran separation.

Protocol 4: Preparative Gas Chromatography (Prep-GC)

Preparative Gas Chromatography is a high-resolution technique for isolating pure compounds from a mixture. While typically used for smaller quantities, it can provide very high purity (-)-Menthofuran.

Experimental Protocol

• Instrument Setup:

  • Use a gas chromatograph equipped with a preparative-scale column, a splitter to divert a small portion of the eluent to a detector (e.g., FID or MS) and the majority to a collection trap.

  • The collection trap is typically cooled (e.g., with liquid nitrogen) to condense the target compound.

• Operating Conditions:

  • Column: A polar stationary phase (e.g., Carbowax) is often suitable for separating essential oil components.

  • Carrier Gas: Helium or nitrogen at an optimized flow rate.

  • Temperature Program: Develop a temperature program that provides good separation between (-)-Menthofuran and other components of peppermint oil.

• Injection and Collection:

  • Inject small aliquots of peppermint oil.

  • Monitor the chromatogram and open the collection valve just before the (-)-Menthofuran peak elutes and close it after the peak has passed.

  • Repeat the injections to collect a sufficient quantity of the compound.

Data Presentation

Detailed protocols with quantitative data for the preparative GC isolation of (-)-Menthofuran are not widely published. The following are general parameters that would need to be optimized.

Parameter	General Conditions
Column	Preparative scale, polar stationary phase
Injection Volume	To be optimized based on column capacity
Oven Temperature	Optimized temperature program
Carrier Gas	Helium or Nitrogen
Detection	FID or MS (with effluent splitting)
Collection	Cooled trap

Experimental Workflow

References

• 1. US2662052A - Separation of menthol from mint oils by a fractional distillation process - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. gw-chimie.math.unibuc.ro [gw-chimie.math.unibuc.ro]

The Chiral Scaffolding of (-)-Menthofuran: A Stepping Stone in Pharmaceutical Innovation

Introduction: (-)-Menthofuran, a naturally occurring monoterpene found in certain mint species, presents a unique chiral scaffold for the development of novel pharmaceutical agents. While its direct therapeutic application is hindered by concerns of hepatotoxicity, its distinct three-dimensional structure makes it an attractive starting material for the synthesis of more complex and biologically active molecules. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in leveraging the chemical architecture of (-)-Menthofuran for the discovery of new therapeutic leads.

Application Notes

(-)-Menthofuran's utility in pharmaceutical development primarily lies in its role as a chiral building block.[1] The inherent chirality of the molecule can be exploited to synthesize enantiomerically pure compounds, a critical aspect in modern drug design to enhance efficacy and reduce off-target effects. The tetrahydrobenzofuran core of menthofuran is a recurring motif in a variety of biologically active compounds, including those with anticancer and anti-inflammatory properties.

Key Considerations for Researchers:

• Hepatotoxicity: (-)-Menthofuran is a known hepatotoxin, metabolized by cytochrome P450 enzymes to reactive intermediates that can cause liver damage.[2][3] Therefore, any drug development program utilizing menthofuran as a starting material must prioritize the synthesis of derivatives with a significantly improved safety profile.

• Derivatization Potential: The tetrahydrobenzofuran ring system is amenable to various chemical modifications. Strategic derivatization can lead to the discovery of compounds with novel biological activities, moving away from the toxic profile of the parent molecule.

• Focus on Anticancer and Anti-inflammatory Applications: Research on benzofuran and tetrahydrobenzofuran derivatives has shown promising results in the fields of oncology and immunology.[1][4][5] This suggests that derivatives of (-)-Menthofuran could be rationally designed to target pathways involved in these disease areas.

Data Presentation

While specific quantitative data for pharmaceutical agents derived directly from (-)-Menthofuran is scarce in publicly available literature, the following tables summarize the biological activities of structurally related benzofuran and tetrahydrobenzofuran derivatives to provide a comparative context for researchers.

Table 1: Anticancer Activity of Benzofuran and Tetrahydrobenzofuran Derivatives

Compound Class	Cancer Cell Line	Activity (IC50)	Reference
2(3)-phenylbenzofuran derivatives	Pin1 (Hepatocellular Carcinoma)	0.874 µM	[1]
p-azidobenzoyl-tetrahydrobenzofuran-4(5H)-one hybrids	UO-31 (Renal Cancer)	Promising (<80% inhibition)	[1][6]
Fluorinated benzofuran derivatives	HCT116 (Colon Cancer)	19.5 µM - 24.8 µM	[4]
Benzofuran-chalcone derivatives	A-375, MCF-7, A-549, HT-29, H-460	4.0 - 16.72 µM	[1]

Table 2: Anti-inflammatory Activity of Benzofuran Derivatives

Compound Class	Assay	Activity (IC50)	Reference
Fluorinated benzofuran derivatives	IL-6 inhibition	1.2 - 9.04 µM	[4]
Fluorinated benzofuran derivatives	CCL2 inhibition	1.5 - 19.3 µM	[4]
Fluorinated benzofuran derivatives	Nitric Oxide (NO) inhibition	2.4 - 5.2 µM	[4]
Fluorinated benzofuran derivatives	Prostaglandin E2 (PGE2) inhibition	1.1 - 20.5 µM	[4]
Aza-benzofuran compounds	Nitric Oxide (NO) inhibition	16.5 - 17.3 µM	[7][8]
Piperazine/benzofuran hybrid	Nitric Oxide (NO) inhibition	52.23 µM	[5]

Experimental Protocols

The following are detailed protocols for key experiments relevant to the evaluation of (-)-Menthofuran derivatives.

Protocol 1: Synthesis of (-)-Menthofuran from (-)-Isopulegol

This protocol describes a common synthetic route to obtain the starting material, (-)-Menthofuran.

Step 1: Epoxidation of (-)-Isopulegol

• To a stirred, ice-cooled mixture of (-)-isopulegol (0.2 mol), acetonitrile (0.2 mol), and potassium bicarbonate (3.4 g) in methanol (100 mL), add a 50% hydrogen peroxide solution (13.6 mL, 0.2 mol) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4 days.

• Evaporate the solvent in vacuo.

• Wash the residue with water, dry, and distill to yield isopulegol epoxide.

Step 2: Oxidation of Isopulegol Epoxide

• To a stirred solution of isopulegol epoxide (0.148 mol) in pyridine (60 mL), add a cold solution of chlorine (0.177 mol) in dichloromethane (100 mL) over 25 minutes, maintaining the internal temperature at approximately 10°C.

• Monitor the reaction by gas chromatography until completion (typically within 30 minutes after the addition).

Step 3: Cyclodehydration to (-)-Menthofuran

• Isolate the product by washing with water and sodium bicarbonate, followed by drying and distillation to yield (-)-Menthofuran.[5]

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of synthesized (-)-Menthofuran derivatives against cancer cell lines.[9]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 values from the dose-response curves.[9]

Protocol 3: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

This protocol measures the ability of (-)-Menthofuran derivatives to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.[5][8]

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• LPS Stimulation: Induce an inflammatory response by adding LPS (1 µg/mL) to the wells (except for the negative control).

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement (Griess Assay):

  • Collect the cell culture supernatant from each well.

  • Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

  • Incubate in the dark at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of NO inhibition relative to the LPS-stimulated control. Determine the IC50 values from the dose-response curves.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of (-)-Menthofuran in pharmaceutical development.

Caption: Workflow for (-)-Menthofuran in drug discovery.

Caption: Workflow for MTT cytotoxicity assay.

Caption: Potential inhibition of NF-κB pathway.

References

• 1. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of Benzofuran-Containing Simplified Viniferin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. omicsonline.org [omicsonline.org]
• 4. mdpi.com [mdpi.com]
• 5. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of (-)-Menthofuran as an Analytical Standard in Method Validation

Introduction

(-)-Menthofuran is a naturally occurring monoterpenoid and a significant component of various essential oils, notably from plants of the Mentha genus. Its analysis is crucial for the quality control of essential oils, flavor and fragrance industries, and in toxicological studies due to its potential hepatotoxicity as a metabolite of pulegone. The use of a well-characterized analytical standard is fundamental for the development and validation of reliable analytical methods. These application notes provide a comprehensive guide for the use of (-)-Menthofuran as an analytical standard for method validation, complete with detailed protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), quantitative data summaries, and workflow visualizations.

Chemical and Physical Properties of (-)-Menthofuran

A thorough understanding of the physicochemical properties of the analytical standard is critical for its proper handling, storage, and use in the laboratory.

Property	Value
Synonyms	(6S)-4,5,6,7-Tetrahydro-3,6-dimethylbenzofuran
CAS Number	80183-38-6
Molecular Formula	C₁₀H₁₄O
Molecular Weight	150.22 g/mol
Boiling Point	204-206 °C
Density	0.97 g/mL at 20 °C
Storage Temperature	2-8°C
Purity	≥99.0% (sum of enantiomers, GC)

Note: (-)-Menthofuran is a chiral molecule. The analytical methods described herein can be adapted for the analysis of (+)-Menthofuran or the racemic mixture. For enantioselective separation, a chiral column is required.

Section 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like (-)-Menthofuran. Its high sensitivity and selectivity make it the method of choice for analyzing complex matrices such as essential oils and food products.

Experimental Protocol 1: Quantification of (-)-Menthofuran in Essential Oils by GC-MS

This protocol details a standard method for the analysis of (-)-Menthofuran in essential oil samples.

1.1. Materials and Reagents

• (-)-Menthofuran analytical standard (≥99.0% purity)

• Hexane or Dichloromethane (GC grade)

• Essential oil sample

• Anhydrous sodium sulfate

• Autosampler vials with inserts

• Micropipettes and volumetric flasks

1.2. Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column: DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar column. For enantiomeric separation, a chiral column such as Rt-BetaDEXsm can be used.[1]

1.3. Preparation of Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (-)-Menthofuran analytical standard and dissolve it in 10 mL of hexane in a volumetric flask.

• Calibration Standards: Perform serial dilutions of the stock solution with hexane to prepare a series of calibration standards at concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.[1]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3, 30, and 80 µg/mL) from a separate weighing of the standard to ensure the accuracy and precision of the method.

1.4. Sample Preparation

• Accurately weigh approximately 100 mg of the essential oil sample into a 10 mL volumetric flask.

• Dilute the sample with hexane to the mark.

• Add a small amount of anhydrous sodium sulfate to remove any residual water.

• Vortex the sample and transfer an aliquot to an autosampler vial for analysis.

1.5. GC-MS Parameters

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp to 150 °C at 3 °C/min

  • Ramp to 240 °C at 10 °C/min, hold for 5 minutes

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-350

  • Scan Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • Target Ion for Menthofuran: m/z 150

  • Qualifier Ions: m/z 108, 93[1]

1.6. Data Analysis

• Identify the (-)-Menthofuran peak in the sample chromatogram by comparing its retention time and mass spectrum with the analytical standard.

• Construct a calibration curve by plotting the peak area of the standard solutions against their concentrations.

• Quantify the amount of (-)-Menthofuran in the sample using the calibration curve.

GC-MS Method Validation Data

The following table summarizes the expected performance characteristics of the validated GC-MS method for the quantification of (-)-Menthofuran. This data is representative and serves as a guideline for method validation.

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity (R²)	≥ 0.995	> 0.998
Linearity Range	To be established	1 - 100 µg/mL
Limit of Detection (LOD)	S/N ≥ 3	~0.3 µg/mL
Limit of Quantification (LOQ)	S/N ≥ 10	~1.0 µg/mL
Accuracy (% Recovery)	80 - 120%	95 - 105%
Precision (% RSD)	≤ 15%	< 10%
Specificity	No interfering peaks at the retention time of the analyte	Peak purity > 99%

GC-MS Experimental Workflow

Caption: Workflow for the GC-MS analysis of (-)-Menthofuran.

Section 2: High-Performance Liquid Chromatography (HPLC) Method

HPLC is a versatile technique suitable for the analysis of a wide range of compounds, including those that are not amenable to GC analysis. For chiral compounds like (-)-Menthofuran, chiral HPLC is essential for enantioselective separation.[2]

Experimental Protocol 2: Chiral HPLC Separation of (-)-Menthofuran

This protocol describes a normal-phase HPLC method for the separation of menthofuran enantiomers.

2.1. Materials and Reagents

• (-)-Menthofuran analytical standard (≥99.0% purity)

• Racemic menthofuran (for method development and resolution determination)

• n-Hexane (HPLC grade)

• Isopropanol (IPA) (HPLC grade)

• Sample containing menthofuran

• 0.45 µm syringe filters

2.2. Instrumentation

• HPLC system with a binary or quaternary pump, autosampler, and a UV or Photodiode Array (PDA) detector.

• Chiral Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® AD-H, 5 µm, 4.6 x 250 mm).[2]

2.3. Preparation of Standard and Sample Solutions

• Standard Solution: Prepare a stock solution of racemic menthofuran in the mobile phase at a concentration of 1 mg/mL. Prepare a series of working standards by diluting the stock solution.[2]

• Sample Preparation: Dilute the sample containing menthofuran in the mobile phase to an appropriate concentration. Filter the sample through a 0.45 µm syringe filter before injection.[2]

2.4. Chromatographic Conditions

• Mobile Phase: 95:5 (v/v) n-Hexane:Isopropanol

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 25 °C

• Detection Wavelength: 220 nm

2.5. Data Analysis

• Equilibrate the column with the mobile phase for at least 30 minutes.

• Inject the standard and sample solutions and record the chromatograms.

• Identify the peaks corresponding to the (-)-Menthofuran and (+)-Menthofuran enantiomers based on the retention time of the standards.

• For quantitative analysis, construct a calibration curve and determine the concentration of (-)-Menthofuran in the sample.

HPLC Method Validation Data

The following table outlines the expected performance characteristics for a validated chiral HPLC method for (-)-Menthofuran.

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity (R²)	≥ 0.995	> 0.999
Linearity Range	To be established	0.5 - 100 µg/mL
Limit of Detection (LOD)	S/N ≥ 3	~0.15 µg/mL
Limit of Quantification (LOQ)	S/N ≥ 10	~0.5 µg/mL
Accuracy (% Recovery)	85 - 115%	98 - 102%
Precision (% RSD)	≤ 10%	< 5%
Resolution (Rs)	> 1.5	> 2.0 between enantiomers

HPLC Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Condensed Tannin Analysis using Furanolysis with Menthofuran

For Researchers, Scientists, and Drug Development Professionals

Introduction

Condensed tannins, also known as proanthocyanidins, are a class of polyphenolic compounds found in a wide variety of plants. They play a significant role in plant defense mechanisms and have numerous applications in the food, beverage, and pharmaceutical industries due to their antioxidant, anti-inflammatory, and other biological activities. The structural complexity and polymeric nature of condensed tannins, however, present a significant analytical challenge.

Furanolysis with menthofuran is a novel depolymerization method for the analysis of condensed tannins.[1][2][3] This technique offers a significant improvement over traditional methods, such as those using phloroglucinol or 2-mercaptoethanol, by providing a rapid and complete depolymerization of proanthocyanidins under mild conditions.[1][2] This allows for a more accurate quantification and characterization of the constituent flavan-3-ol units.

These application notes provide a detailed protocol for the analysis of condensed tannins using furanolysis with menthofuran, followed by UHPLC-DAD-MS analysis.

Principle of the Method

The furanolysis method is based on the acid-catalyzed cleavage of the interflavan bonds of condensed tannins in the presence of a nucleophilic trapping reagent, menthofuran (3,6-dimethyl-4,5,6,7-tetrahydro-1-benzofuran). The reaction proceeds at a mild temperature (30 °C) in the presence of hydrochloric acid (0.1 M).[1][2] Menthofuran acts as an efficient scavenger of the liberated carbocations from the extension units, forming stable furylated flavan-3-ol adducts. The terminal flavan-3-ol units are released in their native form. The resulting mixture of terminal units and furylated extension units is then separated and quantified by Ultra-High-Performance Liquid Chromatography with Diode-Array Detection and Mass Spectrometry (UHPLC-DAD-MS).

The key advantages of using menthofuran include:

• Complete Depolymerization: Menthofuran enables the fast and full depolymerization of procyanidins, such as procyanidin B2, at a 1:1 molar ratio, whereas other nucleophiles lead to a reaction equilibrium with lower conversion yields.[1][2]

• High Efficiency: A menthofuran-to-extract weight ratio of 1 provides the same yield of procyanidin constitutive units as 10-fold higher molecular equivalent of phloroglucinol and 100-fold of 2-mercaptoethanol.[1][2]

• Mild Reaction Conditions: The reaction is carried out at a lower temperature (30°C), which minimizes the risk of side reactions and degradation of the analytes.[1][2]

Data Presentation

Comparison of Menthofuran with Other Nucleophiles for Procyanidin B2 Depolymerization

Nucleophile	Molar Ratio (Nucleophile:B2)	Reaction Time (min)	Conversion Yield (%)	Reference
Menthofuran	1:1	20	~100	[1][2]
Phloroglucinol	1:1	20	~40	[1][2]
2-Mercaptoethanol	1:1	20	~60	[1][2]

Quantitative Analysis of a Grape Seed Extract

Parameter	Furanolysis with Menthofuran	Phloroglucinolysis	Thiolysis	Reference
Mean Degree of Polymerization (mDP)	6.8	6.5	7.1	[1]
% Galloylation	25.4	24.9	26.1	[1]
% Prodelphinidins	5.2	5.5	5.0	[1]
Total Tannin Content (mg/g)	350	342	368	[1]

Experimental Protocols

Materials and Reagents

• Menthofuran (≥98% purity)

• (+)-Catechin, (-)-Epicatechin, and other relevant flavan-3-ol standards

• Hydrochloric acid (HCl), analytical grade

• Methanol (MeOH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Plant material or condensed tannin extract

• Vortex mixer

• Thermomixer or water bath

• Centrifuge

• Syringe filters (0.22 µm)

• UHPLC-DAD-MS system

Sample Preparation: Plant Material

• Drying and Grinding: Dry the plant material at a temperature not exceeding 40 °C to prevent degradation of tannins. Grind the dried material to a fine powder (e.g., passing through a 0.5 mm sieve).

• Extraction:

  • Weigh approximately 200 mg of the dried plant powder into a centrifuge tube.

  • Add 10 mL of 70% aqueous acetone.[4]

  • Vortex thoroughly and sonicate for 20 minutes at room temperature.[5]

  • Centrifuge at 3000 x g for 10 minutes.

  • Collect the supernatant. For exhaustive extraction, the pellet can be re-extracted with another 10 mL of 70% aqueous acetone.

  • Combine the supernatants and evaporate the acetone under a stream of nitrogen or using a rotary evaporator at a temperature below 40 °C.

  • Lyophilize the aqueous extract to obtain the crude condensed tannin extract.

Furanolysis Reaction

• Sample Preparation:

  • Accurately weigh 5 mg of the dried tannin extract into a 2 mL microcentrifuge tube.

  • Dissolve the extract in 1 mL of methanol.

• Reagent Preparation:

  • Menthofuran Solution: Prepare a 5 mg/mL solution of menthofuran in methanol.

  • Hydrochloric Acid Solution: Prepare a 0.2 M solution of HCl in methanol.

• Reaction:

  • To the 1 mL of dissolved tannin extract, add 1 mL of the 5 mg/mL menthofuran solution. This corresponds to a 1:1 weight ratio of menthofuran to extract.[1]

  • Add 1 mL of the 0.2 M methanolic HCl solution to achieve a final HCl concentration of 0.1 M.

  • Vortex the mixture thoroughly.

  • Incubate the reaction mixture at 30 °C for 20 minutes in a thermomixer or water bath.[1][2]

• Reaction Quenching:

  • After 20 minutes, stop the reaction by adding 2 mL of ultrapure water.

  • Vortex the mixture.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

UHPLC-DAD-MS Analysis

• Chromatographic System: A UHPLC system equipped with a diode array detector and coupled to a triple quadrupole or Q-TOF mass spectrometer.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient from 5% to 30% B

  • 8-10 min: Linear gradient from 30% to 95% B

  • 10-12 min: Hold at 95% B

  • 12.1-15 min: Return to initial conditions (5% B) and equilibrate.

• Flow Rate: 0.3 mL/min

• Column Temperature: 35 °C

• Injection Volume: 2 µL

• DAD Detection: 280 nm

• Mass Spectrometry (Negative Ion Mode):

  • Ion Source: Electrospray Ionization (ESI)

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow: 800 L/hr

  • Scan Range: m/z 100-1000

  • For quantitative analysis, operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. The specific transitions for the terminal flavan-3-ols and their furylated adducts should be determined by infusing pure standards.

Quantification

• Prepare calibration curves for the terminal flavan-3-ol units (e.g., (+)-catechin, (-)-epicatechin) using authentic standards.

• The furylated extension units can be quantified using the calibration curve of the corresponding non-derivatized flavan-3-ol, assuming similar molar absorptivity at 280 nm. For higher accuracy, the synthesis and purification of furylated flavan-3-ol standards is recommended.

Visualizations

Caption: Experimental workflow for condensed tannin analysis.

References

• 1. Furanolysis with Menthofuran: A New Depolymerization Method for Analyzing Condensed Tannins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Methods and pitfalls of extracting condensed tannins and other phenolics from plants: Insights from investigations onEucalyptus leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iaea.org [iaea.org]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of (-)-Menthofuran

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the stereoselective synthesis of (-)-Menthofuran. The guidance is primarily based on the well-established three-step pathway from isopulegol.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis, presented in a question-and-answer format.

Issue 1: Low Yield in the Epoxidation of (+)-Isopulegol

Question: My yield of (+)-isopulegol epoxide is significantly lower than expected. What are the potential causes and solutions?

Answer: Low yields in the epoxidation of isopulegol can stem from several factors.

• Reagent Activity: Ensure the epoxidizing agent is fresh and active. When using a hydrogen peroxide-acetonitrile system, the reaction can be slow, sometimes requiring up to four days for completion.[1][2]

• Incomplete Reaction: Incomplete conversion is a common cause of low yields. It is crucial to monitor the reaction's progress using techniques like Vapor Phase Chromatography (VPC) to ensure all starting material has been consumed.[1]

• Reaction Conditions: The choice of epoxidation conditions is critical. While peroxy-carboxylic acids at around 0°C are effective, the acetonitrile-hydrogen peroxide system is a viable alternative.[1] Maintain the reaction temperature within the optimal range (e.g., below 35-40°C when using hydrogen peroxide) to prevent side reactions.[1][3]

Issue 2: Incomplete Oxidation of (+)-Isopulegol Epoxide

Question: I am observing a significant amount of unreacted (+)-isopulegol epoxide after the oxidation step. How can I improve the conversion to (+)-isopulegone epoxide?

Answer: This step can be a bottleneck in the synthesis.

• Stoichiometry: When using a chlorine-pyridine complex, a slight molar excess of chlorine relative to the isopulegol epoxide can improve yield. However, be aware that a large excess of chlorine can decrease the yield.[1][4]

• Temperature Control: The reaction temperature should be carefully controlled. A typical procedure involves starting at a lower temperature (e.g., 10°C) and then warming the mixture to room temperature (25-30°C).[1]

• Reaction Monitoring: As with the first step, monitoring the reaction by VPC is essential to confirm the complete consumption of the starting material.[1]

• Alternative Methods: While other oxidation methods exist, such as using pyridinium dichromate, they may also result in incomplete conversion.[1]

Issue 3: Poor Yield in the Final Cyclodehydration Step

Question: The final cyclization of (+)-isopulegone epoxide to (-)-Menthofuran is inefficient. How can this be optimized?

Answer: The efficiency of the final step is highly dependent on the conditions used for cyclodehydration.

• Acid Catalysis: Stirring the crude product with an acid, such as 9% hydrochloric acid, at room temperature is an effective method for promoting cyclization.[1][4] While lower acid concentrations work, the conversion is slower. More concentrated acids may be wasteful or detrimental to the product.[4]

• Thermal Cyclization: Heating the isopulegone epoxide to 110-115°C can also effect complete cyclodehydration.[4] Temperatures as low as 50°C are effective, though slower. It is critical to avoid temperatures exceeding 300°C, as this will cause severe degradation of the product.[4]

Issue 4: Difficulty in Purifying the Final Product

Question: My final product is impure. What are the best methods for purification?

Answer: Menthofuran can be purified using standard techniques for organic compounds.

• Fractional Distillation: Fractional distillation is a highly effective method.[4] Using a spinning band column for the distillation can produce fractions containing at least 90% menthofuran, and in some cases, purity as high as 99+% with minimal loss.[2][4] This technique is particularly useful for separating the product from reaction byproducts and any remaining starting materials.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for synthesizing (-)-Menthofuran? The synthesis of optically active menthofuran relies on an optically active starting material. To produce (+)-Menthofuran, (-)-isopulegol is used.[2] Therefore, for the stereoselective synthesis of (-)-Menthofuran, the corresponding enantiomer, (+)-isopulegol, should be used as the starting material. Isopulegol is considered a relatively inexpensive and available raw material.[4]

Q2: What are the most common side products, and how can they be minimized? Side reactions can occur at various stages. If starting from isopulegone instead of isopulegol, competing reactions like the Baeyer-Villiger oxidation can significantly reduce the yield of the desired epoxide.[1] During the oxidation of isopulegol epoxide, using a large excess of chlorine can lead to undesired byproducts.[4] In the final cyclization step, high temperatures can cause unwanted isomerizations.[4] Minimizing side product formation requires careful control over reaction conditions and stoichiometry at each step.

Q3: What are the critical safety considerations for this synthesis? This synthesis involves several hazardous reagents.

• Chlorine: Chlorine gas is toxic and corrosive.[1]

• Pyridine: Pyridine is flammable and harmful.[1]

• Hydrogen Peroxide: High concentrations of hydrogen peroxide can be explosive.[1] All reactions should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Data Presentation

Table 1: Effect of Chlorine Stoichiometry on Menthofuran Yield

Molar Ratio (Isopulegol Epoxide : Chlorine)	Yield of Menthofuran (based on Epoxide)	Reference
1.0 : 1.4	61.7%	[4]
1.0 : 1.86	48.2%	[4]

Note: This data highlights the importance of using only a slight excess of chlorine in the oxidation step to maximize yield.[4]

Table 2: Reported Overall Yields for Menthofuran Synthesis

Starting Material	Key Reagents	Overall Yield	Reference
Isopulegol	H₂O₂, Acetonitrile; Chlorine, Pyridine; HCl	65-70%	[2]
Isopulegol	H₂O₂, Acetone, MnSO₄; Chlorate; Acid	Not specified (Epoxide yield: 81%)	[3]

Experimental Protocols

Protocol 1: Synthesis of (+)-Isopulegol Epoxide [2]

• To a magnetically stirred mixture of (+)-isopulegol (0.2 mol), acetonitrile (0.2 mol), and potassium bicarbonate (3.4 g) in 100 mL of methanol, add a 50% hydrogen peroxide solution (13.6 mL, 0.2 mol) dropwise.

• Allow the reaction mixture to warm to room temperature and maintain for 4 days.

• Evaporate the solvent in vacuo.

• Remove inorganic materials by washing with water.

• Dry the resulting oily product (e.g., with MgSO₄) and distill to afford (+)-isopulegol epoxide.

Protocol 2: Synthesis of (-)-Menthofuran from (+)-Isopulegol Epoxide [1]

• Oxidation:

  • Prepare a solution of chlorine gas in a suitable solvent like carbon tetrachloride.

  • In a 500 mL flask equipped with a stirrer, thermometer, and addition funnel, place a solution of (+)-isopulegol epoxide (0.147 moles) in pyridine.

  • Add the chlorine solution to the flask at 10°C over a period of 25 minutes.

  • Bring the reaction mixture to a temperature of 25° to 30°C and maintain for 20 minutes.

  • Quench the reaction with water.

• Cyclodehydration:

  • Work up the quenched reaction mixture to obtain the crude product containing (+)-isopulegone epoxide.

  • Stir the crude product with two 50 mL portions of 9% hydrochloric acid at room temperature.

  • The organic layer will contain (-)-Menthofuran, which can be further purified by distillation.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthetic method of menthofuran - Eureka | Patsnap [eureka.patsnap.com]
• 4. US4240969A - Synthesis of menthofuran - Google Patents [patents.google.com]

Technical Support Center: Optimizing (-)-Menthofuran Yield in Peppermint Oil

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the extraction and synthesis of (-)-Menthofuran from peppermint (Mentha x piperita).

Frequently Asked Questions (FAQs)

Q1: What is (-)-Menthofuran and why is its concentration in peppermint oil a concern?

A1: (-)-Menthofuran is a monoterpene found in peppermint oil. While it contributes to the oil's characteristic aroma, high concentrations are often considered undesirable in commercial essential oils due to potential off-flavors and its association with plant stress.[1] For specific applications, however, optimizing its yield may be desirable. Its concentration in peppermint oil typically ranges from approximately 2% to 8%.[2][3]

Q2: What are the primary factors that influence the yield of (-)-Menthofuran in peppermint?

A2: The yield of (-)-Menthofuran is influenced by a combination of genetic, developmental, and environmental factors. Key factors include:

• Genetics: The expression level of the enzyme (+)-menthofuran synthase (MFS) is a primary determinant.[4][5]

• Plant Maturity: Menthofuran levels can increase as the plant begins to flower.[6]

• Environmental Stress: Conditions such as reduced light intensity, high temperatures (particularly night temperatures), and moisture stress tend to promote the accumulation of pulegone and menthofuran.[4][7][8]

Q3: Which extraction method is best for preserving (-)-Menthofuran?

A3: The choice of extraction method significantly impacts the final yield and integrity of (-)-Menthofuran, which is susceptible to degradation at high temperatures.[2]

• Supercritical Fluid Extraction (SFE) with CO₂: This is a "green" method that allows for extraction at lower temperatures, minimizing thermal degradation and offering high selectivity by adjusting pressure and temperature.[2]

• Microwave-Assisted Extraction (MAE): This modern technique uses microwave energy for faster extraction times and potentially higher yields.[2][9]

• Steam Distillation: While traditional, the high temperatures can lead to the degradation of thermolabile compounds like (-)-Menthofuran.[2]

• Solvent Extraction: This can be efficient but requires careful solvent selection to avoid co-extraction of undesirable compounds and concerns about residual solvents.[2]

Troubleshooting Guide

Issue 1: Low Yield of (-)-Menthofuran in Extracted Oil

• Question: My extraction process is resulting in a lower than expected yield of (-)-Menthofuran. What are the potential causes and how can I troubleshoot this?

• Answer: Low yields can stem from several factors related to the plant material and the extraction process itself.[2]

  • Sub-optimal Plant Material: Ensure the peppermint was harvested at the optimal time, typically around the onset of flowering, to maximize menthofuran content.[6] Stressed plants (e.g., through controlled light and temperature) can also exhibit higher levels of menthofuran.[4][7]

  • Inappropriate Extraction Method: For a thermally sensitive compound like (-)-Menthofuran, high-temperature methods like steam distillation may cause degradation.[2] Consider using lower-temperature methods such as Supercritical Fluid Extraction (SFE).[2]

  • Sub-optimal Extraction Parameters: The duration, temperature, and pressure (for SFE) of the extraction are critical. These parameters should be systematically optimized, potentially using a Design of Experiments (DoE) approach to find the ideal conditions for your specific equipment and material.[2]

  • Degradation During Storage: Minimize the exposure of the extracted oil to air and light, as (-)-Menthofuran can readily autoxidize.[2][3] Store extracts in airtight, dark containers at low temperatures.

Issue 2: High Levels of Pulegone Relative to (-)-Menthofuran

• Question: My analysis shows a high concentration of (+)-pulegone but a low concentration of (-)-Menthofuran. What does this indicate?

• Answer: (+)-Pulegone is the direct precursor to (-)-Menthofuran in the biosynthetic pathway.[4][5] High pulegone with low menthofuran suggests that the conversion step, catalyzed by (+)-Menthofuran Synthase (MFS), is a rate-limiting factor. This could be due to naturally low expression of the MFS gene in the peppermint variety being used.[4] Environmental conditions also play a role; factors that favor the reduction of pulegone to menthone will compete with the pathway to menthofuran.[4]

Issue 3: Inconsistent Results Between Batches

• Question: I am observing significant variation in (-)-Menthofuran yield across different extraction batches. How can I improve consistency?

• Answer: Inconsistency often points to variability in the starting material or lack of stringent control over experimental parameters.

  • Standardize Plant Material: Use peppermint plants of the same cultivar (e.g., 'Black Mitcham'), grown under controlled and consistent environmental conditions (photoperiod, temperature, moisture).[1][7] Harvest all batches at the same developmental stage.

  • Control Extraction Parameters: Precisely control and document all extraction parameters, including sample weight, particle size of ground leaves, solvent volume, extraction time, temperature, and pressure.[2]

  • Post-Extraction Handling: Ensure a standardized protocol for the handling and storage of the extracted oil to prevent variable degradation.

Data Presentation

Table 1: Comparison of Extraction Methods for Peppermint Oil

Extraction Method	Principle	Advantages	Disadvantages	Reference
Steam Distillation	Uses steam to vaporize volatile compounds.	Traditional, widely used.	High temperatures can degrade thermolabile compounds like menthofuran.	[2]
Solvent Extraction	Uses a solvent (e.g., ethanol, hexane) to dissolve the essential oil.	Can be highly efficient.	Requires careful solvent selection; risk of residual solvent.	[2][10]
Supercritical Fluid Extraction (SFE)	Uses supercritical CO₂ as a selective and non-toxic solvent.	Low temperatures preserve sensitive compounds; high selectivity.	Higher initial equipment cost.	[2]
Microwave-Assisted Extraction (MAE)	Uses microwave energy to heat the solvent and plant matrix.	Faster extraction times, potentially higher yields.	Requires specialized equipment.	[2][9]

Table 2: Effect of MFS Gene Expression on Peppermint Oil Composition Under Stress Conditions

Plant Line	Menthofuran (%)	Pulegone (%)	Menthone (%)	Menthol (%)	Reference
Wild-Type (WT)	24	35	15	20	[4]
Low Menthofuran (LMF) - Antisense MFS	<1	<10	35	45	[4]

Stress conditions involved reduced photon flux and increased night temperature to promote menthofuran accumulation.[4][7]

Experimental Protocols

Protocol 1: Supercritical Fluid Extraction (SFE) of (-)-Menthofuran

This protocol provides a general procedure for the extraction of (-)-Menthofuran from dried peppermint leaves using supercritical CO₂.[2]

• Materials and Equipment:

  • Dried and ground Mentha piperita leaves (particle size ~0.5 mm)

  • Supercritical Fluid Extractor system

  • High-purity CO₂

  • Collection vials

  • Gas Chromatography-Mass Spectrometry (GC-MS) for analysis

• Procedure:

  • Accurately weigh approximately 10 g of the ground plant material and load it into the extraction vessel.

  • Seal the extraction vessel and place it in the SFE system.

  • Set the desired extraction temperature (e.g., 40-50°C) and pressure (e.g., 100-300 bar).

  • Pressurize the system with CO₂ to the set pressure.

  • Initiate the CO₂ flow at a constant rate (e.g., 2 mL/min).

  • Maintain the extraction for a set period (e.g., 120 minutes). The optimal time should be determined experimentally.

  • The extracted components are depressurized and collected in a vial.

  • After the extraction is complete, carefully depressurize the system and remove the extraction vessel.

  • Analyze the collected extract for (-)-Menthofuran content using GC-MS.

  • Optimize the yield and purity of (-)-Menthofuran by systematically varying the pressure, temperature, and extraction time.

Protocol 2: Genetic Modification of Peppermint to Reduce Menthofuran

This protocol outlines the key steps for Agrobacterium-mediated transformation of Mentha x piperita to down-regulate MFS gene expression using an antisense construct.[1]

• 1. Preparation of Agrobacterium tumefaciens:

  • Use A. tumefaciens strain EHA105 harboring a binary vector (e.g., pGA643) containing the antisense MFS construct.

  • Grow a culture in liquid LB medium with appropriate antibiotics until the OD₆₀₀ reaches 0.6-0.8.

  • Pellet the cells by centrifugation and resuspend in liquid Murashige and Skoog (MS) medium to a final OD₆₀₀ of 0.5.

• 2. Transformation and Co-cultivation:

  • Excise leaf discs (approx. 1 cm²) from sterile peppermint leaves.

  • Immerse the leaf discs in the Agrobacterium suspension for 30 minutes.

  • Blot the explants dry and place them on a co-cultivation medium.

  • Incubate in the dark at 25°C for 48 hours.

• 3. Selection and Regeneration:

  • Transfer the leaf discs to a selection medium containing antibiotics (e.g., kanamycin and carbenicillin).

  • Subculture the explants to fresh selection medium every 2-3 weeks.

  • Once shoots have regenerated (2-3 cm), excise them and transfer to a rooting medium.

  • Transfer rooted plantlets to soil and acclimatize them in a growth chamber.

• 4. Analysis of Transgenic Plants:

  • Extract essential oils from the leaves of transgenic and control plants.

  • Analyze the oil composition using GC-MS to quantify the levels of menthofuran, pulegone, and other monoterpenes.

Visualizations

Caption: Biosynthetic pathway of (-)-Menthofuran from (+)-Pulegone in peppermint.

Caption: General experimental workflow for the extraction and analysis of (-)-Menthofuran.

Caption: A logical workflow for troubleshooting low (-)-Menthofuran yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 4. Menthofuran regulates essential oil biosynthesis in peppermint by controlling a downstream monoterpene reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. pnas.org [pnas.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. The process of extracting menthofuran from peppermint oil. [greenskybio.com]

Technical Support Center: (-)-Menthofuran Stability and Handling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the autoxidation and degradation of (-)-Menthofuran.

Frequently Asked Questions (FAQs)

Q1: What is (-)-Menthofuran and why is its stability a concern?

A: (-)-Menthofuran is a monoterpene found in the essential oils of plants from the Mentha genus, such as peppermint.[1] Its stability is a significant concern because it is prone to autoxidation and degradation, particularly when exposed to air, light, and heat.[2][3][4] This degradation can lead to the formation of undesirable byproducts, including a reactive γ-ketoenal, which can alter the compound's purity, activity, and safety profile.[5][6]

Q2: What are the primary factors that contribute to the degradation of (-)-Menthofuran?

A: The primary factors contributing to the degradation of (-)-Menthofuran are:

• Oxygen: Autoxidation is a major degradation pathway.[2][4]

• Light: Exposure to light, particularly UV light, can accelerate degradation.[7][8]

• Temperature: Elevated temperatures increase the rate of degradation.[8][9]

• Presence of Oxidizing Agents: Contact with strong oxidizing agents will cause rapid degradation.[10]

Q3: What are the initial signs of (-)-Menthofuran degradation?

A: Initial signs of degradation can include a change in color (developing a yellowish tint), a change in odor, and the appearance of particulates or polymerization products. For quantitative assessment, a decrease in purity should be monitored using analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[11][12]

Q4: How can I prevent the autoxidation and degradation of (-)-Menthofuran?

A: To prevent degradation, it is crucial to implement proper storage and handling procedures. This includes storing the compound under an inert atmosphere (e.g., argon or nitrogen), in a cool, dark place, and using antioxidants such as Butylated Hydroxytoluene (BHT).

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Discoloration (Yellowing) of (-)-Menthofuran solution	Exposure to air and/or light leading to oxidation.	1. Immediately purge the container with an inert gas (argon or nitrogen) and reseal tightly. 2. Store the container in a dark place, such as a light-blocking cabinet or wrapped in aluminum foil. 3. For future use, consider adding an antioxidant like BHT (see Protocol 2). 4. Re-analyze the purity of the material by GC-MS before use.
Unexpected peaks in GC-MS analysis	Degradation of (-)-Menthofuran has occurred.	1. Compare the mass spectra of the unknown peaks with known degradation products of menthofuran, such as mintlactone or hydroxylated derivatives.[13] 2. Review storage conditions and handling procedures to identify potential exposure to oxygen, light, or incompatible materials. 3. If degradation is significant, the batch may need to be repurified or discarded.
Precipitate or polymer formation in the sample	Advanced degradation and polymerization.	1. This indicates severe degradation. The product is likely unusable for most applications. 2. Review and improve storage conditions immediately to protect remaining stock. Ensure the container is tightly sealed and the headspace is filled with inert gas.
Inconsistent experimental results	Degradation of (-)-Menthofuran stock solution.	1. Prepare fresh dilutions from the stock solution for each experiment. 2. Verify the purity of the stock solution using GC-MS. 3. If the stock solution shows signs of degradation, prepare a new stock from a fresh, unopened vial of (-)-Menthofuran.

Data Presentation

Table 1: Recommended Storage Conditions for (-)-Menthofuran

Condition	Recommendation	Rationale
Temperature	2-8°C (Short-term) -20°C or -80°C (Long-term stock solutions)	Reduces the rate of chemical degradation.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents autoxidation by displacing oxygen.
Light	Amber glass vials or protect from light	Minimizes light-induced degradation.[14]
Container	Tightly sealed, appropriate size to minimize headspace	Prevents exposure to air and moisture.

Table 2: Efficacy of Antioxidants in Reducing Furan Formation

This table provides data on the reduction of a related compound, furan, which can serve as a model for the oxidative degradation of the furan ring in menthofuran.

Antioxidant	Concentration	Reduction in Furan Formation (%)	Reference
Butylated Hydroxytoluene (BHT)	0.25 ppm	>96%	[15]
Ascorbic Acid	0.5% (w/v)	>99%	[15]
Gallic Acid	0.5% (w/v)	>99%	[15]
Chlorogenic Acid	-	Most efficient in ascorbic acid model system	[16]

Experimental Protocols

Protocol 1: Stability Study of (-)-Menthofuran

Objective: To assess the stability of (-)-Menthofuran under different storage conditions over time.

Materials:

• (-)-Menthofuran (high purity)

• GC-grade solvent (e.g., hexane or dichloromethane)

• Amber glass vials with PTFE-lined caps

• Inert gas (Argon or Nitrogen)

• Antioxidant (e.g., BHT)

• Temperature-controlled storage chambers (e.g., 25°C/60% RH, 40°C/75% RH, 2-8°C, -20°C)

• GC-MS system

Procedure:

• Sample Preparation:

  • Prepare a stock solution of (-)-Menthofuran in the chosen solvent at a known concentration (e.g., 1 mg/mL).

  • Divide the stock solution into several amber glass vials.

  • For testing the effect of an antioxidant, prepare a parallel set of samples containing BHT at a concentration of 0.01-0.05% (w/v).

  • Purge the headspace of each vial with inert gas for 30-60 seconds before sealing.

• Storage:

  • Place the vials in the different storage chambers. Include a set of vials exposed to ambient light at room temperature as a stress condition.

• Time Points for Analysis:

  • Analyze the samples at predetermined time points (e.g., 0, 1, 3, 6, and 12 months for long-term studies; 0, 1, 3, and 6 months for accelerated studies).[17]

• GC-MS Analysis:

  • At each time point, withdraw an aliquot from each vial and analyze by GC-MS to determine the purity of (-)-Menthofuran.[11][18]

  • Use a validated GC-MS method (see example parameters in Protocol 3).

• Data Analysis:

  • Calculate the percentage of (-)-Menthofuran remaining at each time point relative to the initial concentration.

  • Identify and quantify any major degradation products.

  • Plot the percentage of remaining (-)-Menthofuran against time for each storage condition to determine the degradation rate.

Protocol 2: Stabilization of (-)-Menthofuran with BHT

Objective: To prepare a stabilized stock solution of (-)-Menthofuran.

Materials:

• (-)-Menthofuran

• Butylated Hydroxytoluene (BHT)

• Anhydrous solvent (e.g., ethanol, hexane)

• Amber glass vial with a PTFE-lined cap

• Inert gas (Argon or Nitrogen)

Procedure:

• Weigh the desired amount of (-)-Menthofuran into an amber glass vial.

• Add BHT to achieve a final concentration of 0.01-0.05% (w/v). For example, for 10 mL of solution, add 1-5 mg of BHT.

• Add the solvent to dissolve both (-)-Menthofuran and BHT.

• Gently swirl the vial until all solids are dissolved.

• Purge the headspace of the vial with inert gas for 30-60 seconds.

• Seal the vial tightly and store it under the recommended conditions (cool, dark).

Protocol 3: GC-MS Analysis of (-)-Menthofuran Purity

Objective: To quantify the purity of a (-)-Menthofuran sample and identify potential degradation products.

Instrumentation:

• Gas chromatograph with a mass spectrometer (GC-MS)

• Capillary column: e.g., HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[11]

Example GC-MS Parameters: [11][13][18]

• Injector Temperature: 250°C

• Injection Volume: 1 µL (split or splitless)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp to 150°C at 3°C/min

  • Ramp to 240°C at 10°C/min, hold for 5 minutes

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-350

  • Scan Mode: Full scan for identification, Selected Ion Monitoring (SIM) for quantification (Target ion for Menthofuran: m/z 150; Qualifier ions: m/z 108, 93)

Procedure:

• Prepare a dilute solution of the (-)-Menthofuran sample in a suitable solvent (e.g., 100 µg/mL in hexane).

• Inject the sample into the GC-MS system.

• Integrate the peak areas of all components in the chromatogram.

• Calculate the purity of (-)-Menthofuran as the percentage of its peak area relative to the total peak area.

• Identify any impurity peaks by comparing their mass spectra with a library database (e.g., NIST) and known degradation products.

Visualizations

Caption: Factors leading to the degradation of (-)-Menthofuran.

Caption: Recommended workflow for handling and storing (-)-Menthofuran.

References

• 1. Menthofuran - Wikipedia [en.wikipedia.org]
• 2. ora.ox.ac.uk [ora.ox.ac.uk]
• 3. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 5. Reactive intermediates in the oxidation of menthofuran by cytochromes P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ec.europa.eu [ec.europa.eu]
• 7. researchgate.net [researchgate.net]
• 8. Effects of Light and Temperature on the Monoterpenes of Peppermint - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. carlroth.com [carlroth.com]
• 11. benchchem.com [benchchem.com]
• 12. customs.go.jp [customs.go.jp]
• 13. The Metabolism and Toxicity of Menthofuran in Rat Liver Slices and in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 15. Suppression of the formation of furan by antioxidants during UV-C light treatment of sugar solutions and apple cider - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Accelerated Stability Testing in Expiration Dating of Pharmaceutical Dosage Forms | Pharmaguideline [pharmaguideline.com]
• 18. benchchem.com [benchchem.com]

Side-product formation in the synthesis of (-)-Menthofuran and its mitigation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the synthesis of (-)-Menthofuran, with a focus on side-product formation and mitigation strategies.

Troubleshooting Guide

Issue 1: Low Yield of (-)-Menthofuran in the Overall Synthesis

• Question: My overall yield of (-)-Menthofuran is significantly lower than the reported 65-70%. What are the potential causes and how can I improve it?

• Answer: Low overall yield in the three-step synthesis from (-)-isopulegol is a common issue that can arise from inefficiencies at any of the three main stages: epoxidation, oxidation, or cyclodehydration. A consistently obtained overall yield for this process is in the range of 65-70%.[1][2] To troubleshoot, it is essential to analyze each step individually.

  • Epoxidation of (-)-Isopulegol: Ensure the epoxidizing agent is fresh and the reaction goes to completion. The acetonitrile-hydrogen peroxide system is known to produce excellent yields, in some cases as high as 94%.[1][2] Monitor the reaction progress using Gas Chromatography (GC) to confirm the complete consumption of the starting material.[1]

  • Oxidation of Isopulegol Epoxide: Incomplete oxidation can be a significant bottleneck. When using a chlorine-pyridine complex, a slight molar excess of chlorine is necessary; however, a large excess can lead to the formation of undesired byproducts and decrease the yield.[1] Careful temperature control is also crucial.

  • Cyclodehydration of Isopulegone Epoxide: The final cyclization to (-)-Menthofuran can be sensitive to reaction conditions. Both acidic conditions (e.g., 9% hydrochloric acid) and thermal cyclization (heating to 110-115°C) can be effective.[2][3] However, excessively high temperatures may cause unwanted isomerizations.[1]

Issue 2: Formation of Significant Side-Products

• Question: I am observing several unexpected peaks in my GC/MS analysis. What are the likely side-products and how can I minimize their formation?

• Answer: Side-product formation is a critical challenge in the synthesis of (-)-Menthofuran. The nature of the side-products often depends on the chosen starting material and reaction conditions.

  • Starting Material Selection: Using isopulegone as the starting material can lead to competing reactions, such as the Baeyer-Villiger oxidation, which can significantly reduce the yield of the desired epoxide.[1][2] Therefore, (-)-isopulegol is the recommended starting material as it is relatively inexpensive and readily available.[1][2]

  • Oxidation Step: During the oxidation of isopulegol epoxide, using a large excess of chlorine can generate byproducts.[1] It is important to maintain only a slight molar excess of chlorine.

  • Premature Menthofuran Formation: (-)-Menthofuran may form prematurely during the oxidation step if the reaction conditions become slightly acidic or if the temperature is elevated.[1]

  • Isomerization: In the final cyclodehydration step, high temperatures can cause unwanted isomerizations.[1] It is crucial to carefully control the temperature during thermal cyclization.

Issue 3: Difficulty in Purifying the Final Product

• Question: I am struggling to achieve high purity of my (-)-Menthofuran sample. What are the recommended purification methods?

• Answer: The crude product containing (-)-Menthofuran can be effectively purified by distillation.[1] Fractional distillation using a spinning band column at reduced pressure (e.g., 1 torr) can yield fractions with 90-98% purity.[1][2][3] Vacuum distillation or steam distillation are also suitable methods to separate the desired product from reaction byproducts and any remaining starting materials.[1]

Frequently Asked Questions (FAQs)

• What is a typical overall yield for the three-step synthesis of (-)-Menthofuran from (-)-isopulegol?

  • A consistently obtained overall yield for this process is in the range of 65-70%.[1][2]

• What is the recommended starting material for a practical synthesis of (-)-Menthofuran?

  • (-)-Isopulegol is the recommended starting material as it is relatively inexpensive and readily available.[1][2] Starting with isopulegol and performing the epoxidation and oxidation in that order leads to a respectable yield.[1][2]

• What are some key safety considerations when performing this synthesis?

  • The synthesis involves several hazardous reagents. Chlorine gas is toxic and corrosive. Pyridine is flammable and harmful. Hydrogen peroxide at high concentrations can be explosive.[1] It is essential to perform these reactions in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Data Presentation

Table 1: Summary of Yields for the Synthesis of (-)-Menthofuran

Reaction Step	Starting Material	Product	Reagents	Reported Yield	Reference
Epoxidation	(-)-Isopulegol	Isopulegol Epoxide	Acetonitrile, Hydrogen Peroxide	94%	[1][2]
Oxidation & Cyclodehydration	Isopulegol Epoxide	(-)-Menthofuran	Chlorine, Pyridine; then HCl	69.2% (based on isopulegol epoxide)	[1][3]
Overall Synthesis	(-)-Isopulegol	(-)-Menthofuran	-	65-70%	[1][2]

Table 2: Troubleshooting Guide for Side-Product Formation

Issue	Potential Cause	Mitigation Strategy	Reference
Baeyer-Villiger Oxidation Products	Starting with isopulegone	Use (-)-isopulegol as the starting material.	[1][2]
Unidentified Byproducts in Oxidation	Large excess of chlorine	Use a slight molar excess of chlorine.	[1]
Premature (-)-Menthofuran Formation	Acidic conditions or elevated temperature during oxidation	Maintain neutral conditions and control temperature during oxidation.	[1]
Isomeric Impurities	High temperature during cyclodehydration	Carefully control the temperature during thermal cyclization.	[1]

Experimental Protocols

Three-Step Synthesis of (-)-Menthofuran from (-)-Isopulegol

• Epoxidation of (-)-Isopulegol:

  • To a magnetically stirred, ice-cooled mixture of (-)-isopulegol (0.2 mol), acetonitrile (0.2 mol), and potassium bicarbonate in methanol, add a 50% hydrogen peroxide solution (0.2 mol) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for up to four days.[1][2]

  • Monitor the reaction for the consumption of the starting material by GC.[1]

  • After completion, evaporate the solvent in vacuo and remove inorganic materials by aqueous washings.

  • Dry the oily product and distill to afford isopulegol oxides. A yield of 94% has been reported for this step.[2]

• Oxidation of Isopulegol Epoxide:

  • To a stirred solution of isopulegol oxides (0.148 mol) in pyridine (60 mL), add a cold solution of chlorine (0.177 mol) in dichloromethane (100 mL) over 25 minutes, maintaining the internal temperature at approximately 10°C.[2]

  • Allow the reaction to warm to 25-30°C and maintain for 20 minutes.[1]

  • Quench the reaction with water.[1]

• Cyclodehydration to (-)-Menthofuran:

  • Work up the quenched reaction mixture to obtain the crude product containing isopulegone epoxide.

  • Stir the crude product with two portions of 9% hydrochloric acid at room temperature.[1][2]

  • The organic layer will contain (-)-Menthofuran.

  • Further purification can be achieved by distillation.[1][2]

Visualizations

Caption: Synthetic pathway for (-)-Menthofuran from (-)-Isopulegol.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. US4240969A - Synthesis of menthofuran - Google Patents [patents.google.com]

Technical Support Center: Optimization of Chromatographic Conditions for (-)-Menthofuran Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of (-)-Menthofuran.

Frequently Asked Questions (FAQs)

Q1: What is (-)-Menthofuran and why is its purification important?

A1: (-)-Menthofuran is a monoterpenoid and a significant component found in the essential oil of plants from the Mentha genus, such as peppermint.[1][2] Its purification is crucial for various applications, including its use in some essential oil formulations and for toxicological studies, as it is a metabolite of (R)-(+)-pulegone and can be hepatotoxic.[2][3][4] In the commercial production of high-quality peppermint oil, removing or reducing the levels of menthofuran is often desired to prevent negative organoleptic effects and instability.[1][5]

Q2: What are the main challenges associated with (-)-Menthofuran purification?

A2: The primary challenge is the inherent instability of (-)-Menthofuran. It is prone to autoxidation, which can lead to the discoloration of essential oils, turning them a dark green and rendering them commercially unviable.[1] This instability requires careful handling and selection of purification conditions to prevent degradation of the target compound.

Q3: Which chromatographic techniques are most suitable for (-)-Menthofuran purification?

A3: Several chromatographic techniques can be employed. High-Performance Liquid Chromatography (HPLC), particularly in a reverse-phase mode, is a common and effective method.[6][7] Gas Chromatography (GC), especially with chiral capillary columns, is well-suited for the enantioselective analysis and separation of menthol isomers and related compounds.[8][9] For initial cleanup or sample preparation from complex matrices like peppermint oil, Solid Phase Extraction (SPE) may also be utilized.[10][11]

Q4: How can I monitor the purity and identity of (-)-Menthofuran during purification?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a standard and powerful method for both identifying and quantifying (-)-Menthofuran.[12] Identification is achieved by comparing the retention time and mass spectrum of the sample with a pure standard and matching the fragmentation pattern against spectral libraries like NIST or Wiley.[12]

Troubleshooting Guide for Chromatographic Purification

Q5: I am observing low recovery of (-)-Menthofuran after column chromatography. What are the possible causes and solutions?

A5: Low recovery can stem from several factors, primarily irreversible adsorption onto the stationary phase or degradation during the process.[13]

• Problem: Irreversible Adsorption: The silanol groups on standard silica gel can be acidic and may strongly interact with certain compounds.

  • Solution: Consider using a less acidic stationary phase, such as deactivated silica or alumina.[14] Modifying the mobile phase by adding a small amount of a competitive agent can also help.

• Problem: Compound Degradation: (-)-Menthofuran is unstable and may decompose on an active stationary phase.[1]

  • Solution: Test the stability of your compound on a 2D TLC plate before running a column.[14] If instability is confirmed, opt for a more inert stationary phase or minimize the time the compound spends on the column by using a faster flow rate or a steeper gradient.

Q6: My chromatographic peaks for (-)-Menthofuran are tailing or showing poor shape. How can I improve this?

A6: Peak tailing is often caused by strong, undesirable interactions between the analyte and the stationary phase.

• Problem: Secondary Interactions with Silica: Even though (-)-Menthofuran is not strongly basic, secondary interactions with active sites on the silica surface can occur.

  • Solution: For reverse-phase HPLC, ensure proper mobile phase pH and consider using a modern, end-capped column with high purity silica to minimize silanol interactions. For normal-phase chromatography, adding a small amount of a polar modifier to the mobile phase can help block active sites on the silica.

Q7: I am struggling to achieve baseline separation of (-)-Menthofuran from other components in the essential oil. What can I do?

A7: Poor separation indicates that the selectivity of your chromatographic system is insufficient.

• Problem: Insufficient Resolution.

  • Solution 1: Optimize Mobile Phase: Systematically adjust the composition of your mobile phase. In reverse-phase HPLC, vary the ratio of organic solvent (e.g., acetonitrile or methanol) to water.[15] Introducing a different organic solvent (e.g., switching from methanol to acetonitrile) can alter selectivity.

  • Solution 2: Change Stationary Phase: Select a column with a different chemistry. For example, if you are using a C18 column, trying a Phenyl-Hexyl or a Cyano column may provide the necessary change in selectivity.

  • Solution 3: Adjust Temperature: In both GC and HPLC, temperature affects separation.[15] Optimizing the column temperature can improve resolution by altering analyte interaction with the stationary phase and affecting mobile phase viscosity.[15]

  • Solution 4: Gradient Elution: Employ a gradient elution, starting with a weaker mobile phase and gradually increasing its strength.[16] This can improve the separation of complex mixtures with components of varying polarities.

Q8: My compound appears to have decomposed on the column. How can I confirm this and prevent it?

A8: Decomposition can be a significant issue, especially with sensitive molecules like (-)-Menthofuran.

• Problem: On-Column Degradation.

  • Confirmation: Run a 2D TLC. Spot your sample, run the plate in a solvent system, dry it, and then run it again in the same solvent system at a 90-degree angle. If new spots appear that are not on the diagonal, it indicates degradation on the stationary phase.[14]

  • Solution: Use a more inert stationary phase like deactivated silica.[14] Alternatively, techniques like fractional distillation could be used as an initial purification step to reduce contact time with potentially reactive surfaces.[6]

Data Presentation

Table 1: Typical GC-MS Analytical Conditions for (-)-Menthofuran Analysis

Parameter	Value	Reference
Column Type	Non-polar or medium-polarity capillary (e.g., DB-5ms, HP-5ms)	[12]
Carrier Gas	Helium	[12]
Oven Program	Initial 60°C (hold 2 min), ramp 3°C/min to 240°C, hold 5 min	[12]
Injector Temp.	250°C (Split/splitless)	[12]
MS Ionization	Electron Ionization (EI) at 70 eV	[12]
MS Scan Range	m/z 35 to 350	[12]
Ion Source Temp.	230°C	[12]

Table 2: Example HPLC Conditions for Menthofuran Analysis

Parameter	Value	Reference
Mode	Reverse Phase (RP)	[7]
Column	Newcrom R1	[7]
Mobile Phase	Acetonitrile (MeCN), Water, and Phosphoric Acid	[7]
MS Compatibility	Replace Phosphoric Acid with Formic Acid	[7]
Particle Size	3 µm for UPLC applications	[7]

Experimental Protocols

Protocol 1: General Reverse-Phase HPLC Method Development

• Column Selection: Begin with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase Preparation: Prepare two mobile phase components.

  • Solvent A: Water with 0.1% Formic Acid (for MS compatibility).

  • Solvent B: Acetonitrile with 0.1% Formic Acid.

• Initial Gradient Run: Perform a broad gradient run to determine the approximate elution time of (-)-Menthofuran. For example, run a linear gradient from 5% B to 95% B over 20 minutes. Set the flow rate to 1.0 mL/min and the column temperature to 30°C.

• Optimization:

  • Based on the initial run, design a shallower gradient around the elution point of the target compound to improve resolution from nearby impurities.[16]

  • If co-elution occurs, try replacing Acetonitrile with Methanol as Solvent B, as this can alter separation selectivity.[15]

  • Adjust the flow rate; lower flow rates can sometimes improve resolution, but at the cost of longer run times.[15]

• Detection: Use a UV detector, selecting a wavelength where (-)-Menthofuran has significant absorbance, or a Mass Spectrometer for more selective detection.

Protocol 2: Analytical GC-MS for Purity Assessment

• Sample Preparation: Dilute the purified fractions in a suitable volatile solvent, such as hexane or ethyl acetate.

• Instrumentation Setup:

  • Install a medium-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Set the carrier gas (Helium) to a constant flow rate (e.g., 1 mL/min).

• Run Conditions:

  • Set the injector temperature to 250°C.

  • Program the oven temperature as follows: hold at 60°C for 2 minutes, then ramp at a rate of 3°C per minute to 240°C, and hold for 5 minutes.[12]

  • Set the MS transfer line temperature to 250°C and the ion source to 230°C.[12]

  • Acquire data in full scan mode over a mass range of m/z 35-350.[12]

• Data Analysis: Identify the (-)-Menthofuran peak by its retention time and compare its mass spectrum to a reference spectrum from a library or a previously run standard. Purity can be estimated by the peak area percentage relative to all other detected peaks.

Visualizations

Caption: General experimental workflow for the purification of (-)-Menthofuran.

Caption: Troubleshooting decision tree for common chromatography issues.

Caption: Biosynthetic relationship between Pulegone and (-)-Menthofuran.

References

• 1. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ec.europa.eu [ec.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. The process of extracting menthofuran from peppermint oil. [greenskybio.com]
• 7. Menthofuran | SIELC Technologies [sielc.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Biosynthesis of menthofuran in Mentha x piperita: stereoselective and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Chromatography [chem.rochester.edu]
• 15. longdom.org [longdom.org]
• 16. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Troubleshooting low yields in (-)-Menthofuran extraction from complex matrices.

Welcome to the technical support center for (-)-Menthofuran extraction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the extraction of (-)-Menthofuran from complex matrices.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of (-)-Menthofuran, presented in a question-and-answer format.

Question 1: My overall yield of (-)-Menthofuran is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yields of (-)-Menthofuran can stem from several factors, ranging from the quality of the raw plant material to the specifics of your extraction protocol. Here are the primary areas to investigate:

• Inappropriate Extraction Method: The chosen extraction method may not be optimal for (-)-Menthofuran. For instance, high temperatures used in methods like steam distillation can lead to the degradation of thermolabile compounds like (-)-Menthofuran.[1]

• Sub-optimal Extraction Parameters: Key parameters such as time, temperature, and pressure may not be optimized for your specific matrix. A systematic optimization using a Design of Experiments (DoE) approach can be highly beneficial.[1]

• Degradation of (-)-Menthofuran: This compound is susceptible to autoxidation and degradation, which can be exacerbated by exposure to heat, light, and air.[1][2] This can lead to discoloration and off-flavors in the essential oil, reducing its commercial value.[1][2]

• Poor Quality of Plant Material: The concentration of (-)-Menthofuran can vary significantly based on the plant's species, harvest time, and drying/storage conditions.[1][3] For example, in peppermint, stress conditions like high night temperatures or low light can lead to an accumulation of undesirable compounds.[3] Younger plants may also have a higher concentration of menthone, a precursor to menthol, and lower levels of other compounds.[3]

Troubleshooting Steps:

• Method Selection: Consider "green" technologies like Supercritical Fluid Extraction (SFE) with CO2, which operates at lower temperatures, minimizing thermal degradation and offering high selectivity.[1][4] Microwave-Assisted Extraction (MAE) is another modern technique that can lead to faster extraction times and potentially higher yields.[1]

• Parameter Optimization:

  • Temperature: Use lower extraction temperatures where possible, such as with SFE.[1]

  • Time: For steam distillation, shorter distillation times may be sufficient to extract desired compounds while limiting the extraction of less desirable ones.[5] It is recommended to collect and analyze fractions at different time intervals (e.g., every 20 minutes) to determine the optimal duration.[5]

  • Steam Flow Rate (for Steam Distillation): A lower, consistent steam flow rate generally leads to more efficient extraction. High flow rates can cause "channeling," leading to incomplete extraction.[5]

• Minimize Degradation:

  • Handle extracts under an inert atmosphere (e.g., nitrogen).[1]

  • Store extracts in amber-colored glass bottles at low temperatures (e.g., 4°C) to protect them from light and slow down oxidation.[1][5]

• Raw Material Quality Control:

  • Ensure the plant material is harvested at the optimal time (e.g., during the flowering stage for Mentha arvensis).[3]

  • Properly dry the plant material. Hot air drying at 50°C has been shown to produce a higher yield of essential oil compared to microwave drying.[3]

  • Grind the material to a consistent, fine powder to maximize the surface area for extraction.[6]

Question 2: My final extract is discolored. What is causing this and how can I prevent it?

Answer: Discoloration of your (-)-Menthofuran extract is typically due to two main reasons:

• Oxidation of (-)-Menthofuran: As mentioned, (-)-Menthofuran is prone to autoxidation, which can lead to discoloration.[1][2]

• Co-extraction of Pigments: Pigments like chlorophylls can be co-extracted along with your target compound, imparting a color to the final product.[1]

Troubleshooting Steps:

• Prevent Oxidation: Follow the degradation minimization steps outlined in the previous question (use of inert atmosphere, proper storage).

• Pigment Removal: Employ a post-extraction clean-up step. This can include techniques like solid-phase extraction (SPE) or treatment with activated charcoal.[1]

Question 3: I am observing inconsistent results between different extraction runs. What could be the cause?

Answer: Inconsistent results are often a sign of variability in your starting material or a lack of precise control over your extraction parameters.

• Variability in Plant Material: The chemical composition of plants can vary significantly.

• Inconsistent Sample Preparation: Variations in particle size can affect extraction efficiency.[6]

• Lack of Precise Control Over Extraction Parameters: Minor fluctuations in temperature, pressure, or extraction time can lead to different outcomes.

Troubleshooting Steps:

• Standardize Plant Material: If possible, use plant material from the same source and harvest batch. Ensure consistent drying and storage conditions.

• Consistent Sample Preparation: Use a grinder that produces a consistent particle size.

• Precise Parameter Control: Carefully monitor and control all extraction parameters. For methods like SFE, precise control over pressure and temperature is crucial for selectivity.[1]

Frequently Asked Questions (FAQs)

Q1: What is (-)-Menthofuran and why is its extraction from complex matrices challenging?

A1: (-)-Menthofuran is a monoterpene and a significant component of the essential oil of certain Mentha species, particularly Mentha piperita (peppermint).[1] Its extraction is challenging due to its susceptibility to autoxidation and degradation, which can lead to discoloration and off-flavors, thereby reducing the commercial value of the essential oil.[1][2] The concentration of (+)-Menthofuran in peppermint oil typically ranges from approximately 2% to 8%.[1][2]

Q2: Which extraction methods are most suitable for obtaining (-)-Menthofuran?

A2: Several methods can be used, each with its own advantages and disadvantages:[1]

• Steam Distillation: A traditional and widely used method, but the high temperatures can potentially lead to the degradation of (-)-Menthofuran.[1][5]

• Solvent Extraction: Can be highly efficient, but requires careful selection of solvents to ensure selectivity and avoid co-extraction of undesirable compounds. Residual solvent in the final product is also a concern.[1]

• Supercritical Fluid Extraction (SFE) with CO2: A "green" technology that uses supercritical carbon dioxide as a solvent. It allows for extraction at lower temperatures, minimizing thermal degradation, and provides high selectivity by adjusting pressure and temperature.[1][4]

• Microwave-Assisted Extraction (MAE): A modern technique that uses microwave energy to heat the solvent and plant matrix, leading to faster extraction times and potentially higher yields.[1][7]

Q3: Can I remove (-)-Menthofuran after extraction if the concentration is too high?

A3: Yes, chemical methods exist to reduce (-)-Menthofuran content post-distillation. One patented method involves reacting the peppermint oil with maleic anhydride.[5] The maleic anhydride selectively forms an adduct with menthofuran, which has a much higher boiling point than other components of the oil. The purified peppermint oil can then be separated from this adduct by distillation.[5]

Data Presentation

Table 1: Comparison of Extraction Methods for Menthofuran

Extraction Method	Key Advantages	Key Disadvantages	Typical Conditions
Steam Distillation	Low cost, simple setup.[8]	High temperatures can cause degradation.[1] Potential for incomplete extraction.[3]	Temperature: ~100°C; Time: 2-3 hours.[3]
Solvent Extraction	High efficiency.[1]	Potential for residual solvent, requires selective solvents.[1]	Solvents: Ethanol, Hexane.[4]
Supercritical Fluid Extraction (SFE)	Low temperature, high selectivity, "green" method.[1][4]	Higher initial equipment cost.	Supercritical CO2; Pressure and Temperature are key variables.[4]
Microwave-Assisted Extraction (MAE)	Faster extraction times, potentially higher yields.[1][9]	Requires specialized equipment.	Microwave power, time, and solvent composition are key variables.[1]

Table 2: Influence of Extraction Parameters on Essential Oil Yield and Composition

Parameter	Effect on Yield/Composition	Recommendations
Extraction Time (Steam Distillation)	Shorter times may limit extraction of less volatile, undesirable compounds.[5]	Optimize by analyzing fractions at different time points.[5]
Steam Flow Rate (Steam Distillation)	Lower flow rate can improve efficiency and oil concentration.[5]	Start with a lower, consistent flow and monitor output.[5]
Drying Method (Pre-extraction)	Hot air drying at 50°C can yield more essential oil than microwave drying.[3]	Use a controlled hot air drying method.[3]
Particle Size	Finer powder increases surface area and can improve yield.[6]	Grind to a fine, consistent powder.[6]

Experimental Protocols

Protocol 1: Steam Distillation of (-)-Menthofuran from Mentha species

• Preparation of Plant Material:

  • Harvest fresh Mentha leaves, ideally during the flowering stage.[3]

  • Air-dry the leaves in a well-ventilated, shaded area until brittle.[3]

  • Coarsely grind the dried leaves.[3]

• Apparatus Setup:

  • Assemble a steam distillation apparatus.

• Distillation:

  • Place the ground plant material into the distillation flask.

  • Pass steam through the plant material. The steam will vaporize the volatile essential oils.

  • Maintain the steam temperature at approximately 100°C.[3]

  • Continue distillation for 2-3 hours, or until no more oil is observed in the condensate.[3]

• Collection and Separation:

  • Collect the distillate (a mixture of water and essential oil) in a separatory funnel.

  • Allow the mixture to stand until two distinct layers form. The essential oil will be the upper layer.

  • Carefully separate the essential oil from the aqueous layer.[3]

• Drying and Storage:

  • Dry the collected essential oil over anhydrous sodium sulfate to remove residual water.[3][5]

  • Store the oil in a cool, dark place in an airtight, amber glass container.[5]

Protocol 2: Supercritical Fluid Extraction (SFE) of (-)-Menthofuran

• Preparation of Plant Material:

  • Use dried and ground Mentha leaves (e.g., particle size ~0.5 mm).[1]

• SFE System Setup:

  • Accurately weigh approximately 10 g of the ground plant material and load it into the extraction vessel.[1]

  • Seal the extraction vessel and place it in the SFE system.

• Extraction:

  • Pressurize the system with high-purity CO2 to the desired pressure.

  • Initiate CO2 flow at a constant rate (e.g., 2 mL/min).[1]

  • Maintain the extraction for a set period (e.g., 120 minutes). The optimal time should be determined experimentally.[1]

  • The extracted components are depressurized and collected in a vial.

• Post-Extraction:

  • Carefully depressurize the system and remove the extraction vessel.

  • Analyze the collected extract for (-)-Menthofuran content using Gas Chromatography-Mass Spectrometry (GC-MS).[1]

• Optimization:

  • Systematically vary the pressure, temperature, and extraction time to optimize the yield and purity of (-)-Menthofuran.[1]

Protocol 3: Microwave-Assisted Extraction (MAE) of (-)-Menthofuran

• Preparation:

  • Place a known amount of ground plant material (e.g., 1 g) into the microwave extraction vessel.[1]

  • Add a specific volume of the chosen extraction solvent (e.g., 10 mL of ethanol).[1]

  • Seal the vessel and place it in the microwave extractor.

• Extraction:

  • Start the microwave program. The system will heat the sample to the set temperature and hold it for the specified time.

• Post-Extraction:

  • After the extraction is complete and the vessel has cooled, filter the extract to remove the plant material.

  • Concentrate the filtrate using a rotary evaporator to remove the solvent.

  • Analyze the resulting crude extract by GC-MS to determine the (-)-Menthofuran content.[1]

• Optimization:

  • Vary the microwave power, time, and solvent composition to optimize the extraction.[1]

Visualizations

Caption: Troubleshooting workflow for low (-)-Menthofuran yield.

Caption: General experimental workflow for (-)-Menthofuran extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 3. benchchem.com [benchchem.com]
• 4. The process of extracting menthofuran from peppermint oil. [greenskybio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Investigation of various factors for the extraction of peppermint (Mentha piperita L.) leaves [agris.fao.org]

Enhancing the efficiency of microwave-assisted extraction of (-)-Menthofuran.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the efficiency of microwave-assisted extraction (MAE) for (-)-Menthofuran. It includes frequently asked questions, a troubleshooting guide, optimized experimental parameters, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What is Microwave-Assisted Extraction (MAE) and why is it preferred for (-)-Menthofuran?

A1: Microwave-Assisted Extraction (MAE) is a modern extraction technique that uses microwave energy to heat a solvent containing a sample, thereby extracting target compounds. It is preferred for its significant advantages over traditional methods, including reduced extraction time, lower solvent consumption, decreased energy use, and often higher extraction yields.[1][2] This makes it a "green" and efficient technique for obtaining volatile compounds like (-)-Menthofuran from plant matrices.[1]

Q2: What are the most critical parameters to optimize for an efficient (-)-Menthofuran extraction?

A2: The efficiency of MAE is influenced by several interdependent factors.[3] The most critical parameters to optimize are:

• Microwave Power: Directly affects the heating rate and extraction efficiency.[3][4]

• Extraction Time: Sufficient time is needed for the solvent to penetrate the matrix and extract the compound, but excessive time can lead to degradation.

• Solvent Type and Concentration: The choice of solvent (e.g., water, ethanol) and its concentration affects the solubility of (-)-Menthofuran and the absorption of microwave energy.[5][6]

• Solvent-to-Solid Ratio: This ratio impacts the absorption of microwave energy and the mass transfer of the target compound into the solvent.[3]

Q3: Is (-)-Menthofuran susceptible to degradation during MAE?

A3: Yes. (-)-Menthofuran is a thermally labile compound and is known to readily autoxidize, which can lead to discolored oil and undesirable organoleptic properties.[7] High temperatures and prolonged exposure to heat during extraction can accelerate this degradation. Therefore, it is crucial to optimize MAE parameters, such as using lower microwave power and shorter extraction times, to preserve the integrity of the compound.[8]

Q4: What is a typical concentration of (-)-Menthofuran in peppermint (Mentha piperita)?

A4: The concentration of (-)-Menthofuran in natural peppermint oil can vary significantly based on the plant's genotype, environmental factors, and agronomic conditions.[9] Typically, it is found in concentrations ranging from approximately 2% to 8%.[7][9]

Q5: What post-extraction steps are necessary to purify (-)-Menthofuran?

A5: After the initial extraction, the crude extract may contain a mixture of compounds. To isolate and purify (-)-Menthofuran, further steps such as chromatography or fractional distillation are often required.[8] These methods separate compounds based on their different physical and chemical properties, such as boiling point and affinity for stationary and mobile phases.[8]

Troubleshooting Guide

Problem: I am getting a very low or no yield of essential oil.

• Possible Cause 1: Low (-)-Menthofuran Content in Plant Material. The source plant material may be of poor quality, harvested at the wrong time, or improperly stored. The concentration of essential oils can vary greatly.[9]

• Solution 1: Ensure you are using high-quality, fresh, or properly dried and stored plant material. The typical oil yield from peppermint is 1-2% of the plant material's weight.[10]

• Possible Cause 2: Inefficient Extraction Parameters. The microwave power may be too low, the extraction time too short, or the solvent-to-solid ratio may be suboptimal.

• Solution 2: Systematically optimize the MAE parameters. Refer to the data in the "Quantitative Data Summary" table as a starting point. Increase microwave power and extraction time incrementally while monitoring the yield and for any signs of degradation.

• Possible Cause 3: Plant Material is Too Dry. Extremely dry plant material can hinder the extraction process.[10]

• Solution 3: Consider pre-moistening the dried plant material for a short period (e.g., 20 minutes) before extraction to facilitate microwave heating and mass transfer.[6]

Problem: I am observing electrical arcing in the microwave cavity.

• Possible Cause: This is often due to improper setup of the microwave extractor components. A metal part, such as an upper shield, may be bent or not sitting flat on the extraction vessel.[10]

• Solution: Stop the process immediately. Check all components to ensure they are correctly assembled and not damaged. If a part is bent, attempt to level it on a flat surface or replace it.[10]

Problem: The extracted oil is dark and has an unpleasant odor.

• Possible Cause: Thermal Degradation. (-)-Menthofuran is sensitive to heat and can degrade or autoxidize if exposed to excessive temperatures or long extraction times.[7] This is a primary concern affecting the commercial viability of the oil.[7]

• Solution: Reduce the microwave power to avoid localized overheating. Decrease the total extraction time. Consider using a pulsed microwave cycle (e.g., 6 minutes on, followed by a cooling period, then another 6 minutes on) to manage the temperature.[6]

Problem: The final product contains many impurities.

• Possible Cause: Non-selective Extraction. The chosen solvent and conditions may be co-extracting a wide range of other compounds from the plant matrix.

• Solution: Further purification of the crude extract is necessary. Techniques like fractional distillation or column chromatography are effective for isolating (-)-Menthofuran from other components in the essential oil.[8]

Data Presentation: Optimized MAE Parameters

The following table summarizes optimized parameters for the extraction of essential oils from Mentha species and other relevant botanicals, which can serve as a validated starting point for optimizing (-)-Menthofuran extraction.

Parameter	Recommended Range / Value	Source Plant Example	Citation
Microwave Power	500 W - 900 W	Cinnamomum camphora	[3]
Optimal Power	~780 W	Cinnamomum camphora	[3]
Extraction Time	15 min - 85 min	M. rotundifolia, R. officinalis	[4][5]
Optimal Time	~15 min - 35 min	M. rotundifolia, C. camphora	[3][5]
Solvent	Water or Aqueous Ethanol (e.g., 80% v/v)	M. rotundifolia, S. marianum	[5][6]
Solvent-to-Solid Ratio	7.5:1 to 25:1 (mL/g)	C. camphora, S. marianum	[3][6]
Temperature	~100 °C	M. rotundifolia	[5]

Experimental Protocols

Detailed Methodology for MAE of (-)-Menthofuran

This protocol provides a general framework. Optimal conditions should be determined empirically for your specific equipment and plant material using a response surface methodology (RSM) approach.[4]

• Sample Preparation:

  • Select aerial parts of Mentha piperita (peppermint), preferably leaves.

  • Dry the plant material at room temperature or in an oven at a low temperature (e.g., 40°C) to a constant weight.

  • Grind the dried material into a uniform powder (e.g., 40-60 mesh size) to increase the surface area for extraction.

• Extraction Procedure:

  • Place a known quantity (e.g., 20 g) of the powdered plant material into the microwave extraction vessel.

  • Add the selected solvent (e.g., 80% ethanol) at an optimized solvent-to-solid ratio (e.g., 15:1 mL/g).

  • Allow the material to pre-leach in the solvent for a short period (e.g., 20 minutes) before extraction to ensure proper wetting.[6]

  • Secure the vessel inside the microwave extractor according to the manufacturer's instructions.

  • Set the MAE parameters: microwave power (e.g., 700 W) and extraction time (e.g., 20 minutes).

  • Begin the extraction process. Monitor the temperature and pressure if your system allows.

• Post-Extraction & Recovery:

  • Once the extraction is complete, allow the vessel to cool to room temperature.

  • Filter the mixture (e.g., using Whatman No. 1 filter paper) to separate the plant residue from the liquid extract.

  • Wash the residue with a small amount of fresh solvent to recover any remaining extract.

  • Combine the filtrates and remove the solvent using a rotary evaporator under reduced pressure at a low temperature (e.g., < 40°C) to concentrate the essential oil.

• Analysis:

  • Analyze the composition of the extracted essential oil using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify (-)-Menthofuran and other components.[11]

  • Calculate the extraction yield as the mass of the extracted oil divided by the initial mass of the dried plant material, expressed as a percentage (% w/w).[4]

Mandatory Visualization

Caption: Experimental workflow for Microwave-Assisted Extraction of (-)-Menthofuran.

Caption: Troubleshooting decision tree for low yield in (-)-Menthofuran extraction.

References

• 1. ijariie.com [ijariie.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimization and Characterization of Microwave-Assisted Hydro-Distillation Extraction of Essential Oils from Cinnamomum camphora Leaf and Recovery of Polyphenols from Extract Fluid [mdpi.com]
• 4. Optimization of microwave assisted extraction of essential oils from Iranian Rosmarinus officinalis L. using RSM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of a Green Microwave-Assisted Extraction Method to Obtain Multifunctional Extracts of Mentha sp - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acgpubs.org [acgpubs.org]
• 7. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 8. The process of extracting menthofuran from peppermint oil. [greenskybio.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. oilextech.com [oilextech.com]
• 11. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Overcoming Matrix Effects in the LC-MS Analysis of (-)-Menthofuran

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of (-)-Menthofuran. The following sections offer solutions to common issues, detailed experimental protocols, and visual workflows to ensure accurate and reproducible results.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, non-target compounds in the sample matrix.[1] This phenomenon can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), significantly impacting the accuracy, precision, and sensitivity of quantitative analysis.[2][3] The "matrix" itself refers to all components within a sample other than the analyte of interest.

Q2: Why is the analysis of (-)-Menthofuran particularly susceptible to matrix effects?

A2: (-)-Menthofuran is often analyzed in complex matrices such as essential oils, herbal products, biological fluids (in toxicology studies), and beverages. These samples contain a wide variety of endogenous compounds like lipids, pigments, sugars, and other terpenoids. During LC-MS analysis, these components can co-elute with (-)-Menthofuran and interfere with its ionization process in the mass spectrometer's ion source, leading to significant matrix effects.[4]

Q3: How can I detect and quantify matrix effects in my (-)-Menthofuran assay?

A3: Two primary methods are used to assess matrix effects: the post-column infusion method and the post-extraction spike method.[1][3] The post-extraction spike method is more common and involves comparing the peak area of an analyte spiked into a blank matrix extract (Set B) with the peak area of the analyte in a neat solvent (Set A). The matrix effect percentage (ME%) can be calculated using the formula: ME% = (Area of Set B / Area of Set A) * 100.[2] A value of 100% indicates no matrix effect, <100% signifies ion suppression, and >100% indicates ion enhancement.[2]

Q4: What is the difference between ion suppression and ion enhancement?

A4: Ion suppression is a common type of matrix effect where co-eluting compounds reduce the ionization efficiency of the target analyte, leading to a weaker signal. This occurs because matrix components can compete with the analyte for charge in the electrospray ionization (ESI) droplet or alter the physical properties of the eluent, such as surface tension and viscosity.[2] Ion enhancement, which is less common, is the opposite phenomenon where matrix components increase the analyte's ionization efficiency, resulting in a stronger signal.[2]

Q5: Is a stable isotope-labeled internal standard essential for analyzing (-)-Menthofuran?

A5: While not strictly essential in all cases, using a stable isotope-labeled (SIL) internal standard is considered the gold standard for correcting matrix effects.[5] A SIL internal standard is chemically identical to the analyte but has a different mass. It co-elutes with the analyte and experiences the same ionization suppression or enhancement. By measuring the ratio of the analyte to the SIL-IS, the variability caused by matrix effects can be effectively compensated, leading to highly accurate and precise quantification.[5]

Section 2: Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Reproducibility & Inaccurate Quantification	Undiagnosed or uncompensated matrix effects are causing inconsistent analyte response between samples and standards.	1. Assess Matrix Effect: Quantify the degree of ion suppression or enhancement using the post-extraction spike method.[2]2. Use Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the unknown samples. This helps to ensure that the standards and samples experience similar matrix effects.3. Implement Standard Addition: Spike known amounts of the analyte into the sample itself to create a calibration curve for each individual sample. This is highly effective but time-consuming.[6]
Low Signal Intensity (Ion Suppression)	1. Co-elution of Interfering Compounds: Components from the sample matrix are eluting at the same time as (-)-Menthofuran and competing for ionization.2. Insufficient Sample Cleanup: The sample preparation method is not adequately removing matrix components like phospholipids, pigments, or polymers.[7]3. High Matrix Concentration: The sample is too concentrated, leading to significant charge competition in the ion source.	1. Optimize Chromatography: Adjust the LC gradient profile, mobile phase composition, or switch to a column with a different selectivity (e.g., PFP, C18) to improve the separation between (-)-Menthofuran and interfering peaks.[1]2. Enhance Sample Preparation: Implement a more rigorous cleanup technique such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). For biological samples, specialized phospholipid removal products can be used.[7]3. Dilute the Sample: If the assay has sufficient sensitivity, simply diluting the sample extract can significantly reduce the concentration of interfering matrix components and minimize ion suppression.[5][6]
Inconsistent Peak Shapes or Retention Time Shifts	Matrix components are interacting with the analyte or the analytical column, altering the chromatographic behavior.[4]	1. Improve Sample Cleanup: Utilize advanced sample preparation techniques like SPE to remove the specific interferences causing the issue.2. Use a Divert Valve: Program the LC system to divert the flow from the column to waste during the elution of highly concentrated, interfering matrix components, preventing them from entering the mass spectrometer.[6]3. Employ a Robust Internal Standard: A suitable internal standard that co-elutes can help track and correct for minor retention time shifts.

Section 3: Experimental Protocols and Data

Protocol 1: General Sample Preparation using Dispersive SPE (QuEChERS-style)

This protocol is a general method for extracting analytes from complex plant or food-based matrices and can be adapted for samples containing (-)-Menthofuran.

1. Extraction:

• Weigh 2-5 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 1 minute.

• Add 10 mL of acetonitrile (containing an internal standard, if used).

• Cap the tube and shake vigorously for 1 minute.

• Add the appropriate QuEChERS extraction salt packet (e.g., containing MgSO₄, NaCl).

• Shake vigorously for 1 minute and then centrifuge at ≥4,000 rpm for 5 minutes.[8]

2. Dispersive SPE Cleanup:

• Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL dSPE tube. The dSPE tube should contain a sorbent mixture appropriate for the matrix (e.g., primary secondary amine (PSA) to remove sugars and acids, C18 to remove nonpolar interferences, and graphitized carbon black (GCB) to remove pigments).[8]

• Vortex for 1 minute.

• Centrifuge at ≥4,000 rpm for 3 minutes.[8]

3. Final Preparation:

• Transfer the cleaned supernatant to a new tube.

• Evaporate the solvent to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 500 µL).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS analysis.[8]

Protocol 2: Assessing Matrix Effect by Post-Extraction Spike

1. Prepare Three Sets of Samples:

• Set A (Neat Standard): Spike the analytical standard of (-)-Menthofuran into the reconstitution solvent at a known concentration (e.g., 50 ng/mL).

• Set B (Post-Spike Sample): Process a blank matrix sample (known to be free of (-)-Menthofuran) through the entire extraction and cleanup procedure. Spike the (-)-Menthofuran standard into the final, clean extract at the same concentration as Set A.

• Set C (Pre-Spike Sample): Spike the (-)-Menthofuran standard into the blank matrix sample before the extraction and cleanup procedure begins.

2. Analyze and Calculate:

• Analyze all three sets by LC-MS.

• Calculate Matrix Effect (%ME): %ME = [ (Mean Peak Area of Set B) / (Mean Peak Area of Set A) ] * 100.[2]

• Calculate Recovery (%RE): %RE = [ (Mean Peak Area of Set C) / (Mean Peak Area of Set B) ] * 100.[2]

Data Summary Tables

Table 1: Comparison of Strategies to Mitigate Matrix Effects

Strategy	Principle	Advantages	Disadvantages
Sample Dilution	Reduces the concentration of all components, including interferences.[5]	Simple, fast, and inexpensive.	Reduces analyte concentration, potentially compromising limits of detection.[5]
Matrix-Matched Calibration	Calibrants and samples have a similar matrix composition, so matrix effects are equalized.	Effective at compensating for consistent matrix effects.	Requires a reliable source of blank matrix; may not account for sample-to-sample variability.[5]
Stable Isotope-Labeled Internal Standard (SIL-IS)	SIL-IS co-elutes and experiences the same matrix effect as the analyte, allowing for accurate ratio-based correction.	Considered the most reliable method for correction; accounts for variability in both matrix effects and recovery.[5]	Can be very expensive and may not be commercially available for all analytes.[5]
Solid-Phase Extraction (SPE)	Uses a solid sorbent to selectively isolate the analyte while matrix components are washed away.	Highly effective for cleanup; can be automated.	Requires method development; can be more time-consuming and costly than simple extraction.
Chromatographic Separation	Modifies LC conditions to resolve the analyte peak from interfering matrix components.	Avoids additional sample preparation steps.	May not be possible to separate all interferences from the analyte; can increase run time.
Standard Addition	A calibration curve is generated within each individual sample, inherently correcting for its unique matrix.[6]	Very accurate, even with significant and variable matrix effects.	Extremely time-consuming and requires a larger volume of each sample.[6]

Table 2: Example Starting LC-MS/MS Parameters for Small Molecule Analysis (Note: These are general parameters and must be optimized specifically for (-)-Menthofuran)

Parameter	Typical Setting
LC Column	C18 Reverse-Phase (e.g., 100 mm x 2.1 mm, 1.8 µm)[9]
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid[9]
Flow Rate	0.3 - 0.4 mL/min[9]
Injection Volume	2 - 5 µL[9]
Column Temperature	40 °C[9]
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative Mode (to be tested)
MS Analysis Mode	Multiple Reaction Monitoring (MRM)
Source Temperature	500 - 550 °C[9]
Capillary Voltage	2.5 - 5.5 kV[9]

Section 4: Visual Guides

Caption: Workflow for identifying and mitigating matrix effects.

Caption: Decision tree for selecting a sample preparation method.

Caption: The mechanism of electrospray ion suppression.

References

• 1. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gtfch.org [gtfch.org]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. agilent.com [agilent.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Strategies to Minimize (-)-M-enthofuran Degradation During Distillation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the thermal degradation of (-)-Menthofuran during the distillation of essential oils, such as peppermint oil.

Troubleshooting Guide

Issue: My final distilled essential oil product shows high levels of (-)-Menthofuran and potential degradation products.

High concentrations of (-)-Menthofuran can arise from several stages of the production process, from initial harvesting to final storage. This guide helps identify and rectify the potential causes.

1. Were Pre-Distillation Conditions Optimized?

• Question: Could the raw plant material be the source of high Menthofuran levels?

• Answer: Yes, the initial state of the plant material is a critical factor.

  • Harvesting Time: The concentration of (+)-Menthofuran in peppermint is highest during the plant's flowering period. To achieve lower levels, harvesting should occur before the full flowering stage.[1] A second harvest of the season often produces oil with a reduced menthofuran content.[1]

  • Drying Procedure: Excessive or high-temperature drying can negatively alter the chemical profile of the essential oil.[1] Gentle drying methods, such as shade drying or using low-temperature hot air (e.g., 50°C), should be tested to assess the effect on menthofuran levels.[1]

2. Are the Distillation Parameters Correct?

• Question: How can I adjust my distillation process to prevent the formation or concentration of Menthofuran?

• Answer: The distillation parameters have a direct impact on the thermal stress applied to the essential oil and can be optimized to minimize degradation.

  • Distillation Method: Traditional steam distillation can lead to thermal decomposition of peppermint oil.[2] Employing fractional distillation under a vacuum is a superior technique as it separates components based on boiling points at lower temperatures, preventing oxidation and degradation.[3]

  • Distillation Time: Shorter distillation times are preferable. While the main yield of peppermint oil can be achieved in 20-40 minutes, prolonged distillation may increase the concentration of less volatile compounds like menthofuran without significantly benefiting the overall yield.[1] It is recommended to collect and analyze fractions at different time intervals (e.g., every 20 minutes) to determine the optimal duration.[1]

  • Steam Flow Rate: The steam flow rate should be carefully controlled. A low and consistent flow rate enhances extraction efficiency.[1] Excessively high flow rates can cause "channeling," where steam bypasses parts of the plant material, leading to an incomplete and inefficient extraction.[1]

3. Is Post-Distillation Handling Causing Degradation?

• Question: Can Menthofuran levels increase or the oil degrade after a successful distillation?

• Answer: Yes, post-distillation degradation is a common issue if the oil is not stored properly. Menthofuran is known to readily autoxidize, which can discolor the oil and negatively affect its commercial viability.[4]

  • Proper Storage: Essential oils are sensitive to light, heat, and air.[1] To prevent oxidative degradation, store the final product in an airtight, amber glass container in a cool, dark environment.[1] Studies have shown that storing menthofuran-rich oil at 4°C in an amber glass bottle is the most effective way to reduce degradation over time.[5][6]

Frequently Asked Questions (FAQs)

Q1: What is (-)-Menthofuran and why is its minimization important?

A1: (-)-Menthofuran is a natural monoterpene found in peppermint oil.[1] It is often considered an undesirable component because of its potential for hepatotoxicity, making its minimization crucial for the quality and safety of the essential oil, particularly in pharmaceutical and food applications.[1]

Q2: How does vacuum distillation specifically prevent thermal degradation?

A2: Vacuum distillation lowers the pressure inside the distillation apparatus. This reduction in pressure decreases the boiling point of the essential oil components. By operating at a lower temperature, the risk of heat-induced chemical breakdown (thermal degradation) and the formation of undesirable "still notes" are significantly minimized, resulting in a purer, less altered extract.[4]

Q3: Are there any non-distillation extraction methods that avoid thermal degradation altogether?

A3: Yes, supercritical fluid extraction (SFE) using carbon dioxide (CO2) is an excellent alternative.[2][7] This process operates at low temperatures (e.g., below 320 K) and avoids thermal degradation and autoxidation seen in heat-intensive distillation methods.[4] Supercritical CO2 is also a non-toxic and non-flammable solvent that leaves no residue, ensuring a high-purity final product.[7]

Q4: Can Menthofuran be removed after distillation if it is still present at high levels?

A4: Yes, post-distillation chemical treatments can be employed to selectively remove menthofuran. One patented method involves reacting the peppermint oil with maleic anhydride. This reagent selectively forms a high-boiling-point adduct with menthofuran, which can then be separated from the purified oil via a subsequent vacuum or steam distillation.

Q5: What impact do environmental stressors have on Menthofuran levels in the plant?

A5: Environmental stress conditions, such as high temperatures, low light intensity, or moisture deficits, can promote the accumulation of pulegone and menthofuran in peppermint plants.[8][9] While not always controllable, understanding these factors can help in predicting the final composition of the essential oil.[3]

Data Presentation

Table 1: Influence of Pre- and Post-Distillation Factors on (-)-Menthofuran

Factor	Sub-Optimal Condition	Recommended Strategy	Expected Outcome
Harvesting	Harvest during full flowering stage.[1]	Harvest before the plant reaches full bloom.[1]	Lower initial Menthofuran concentration in raw material.
Drying	High-temperature or excessive drying.[1]	Gentle shade drying or low-temperature (50°C) air drying.[1]	Preservation of the oil's natural chemical profile.

| Storage | Storage at room temperature (25°C) in transparent containers.[5][6] | Store in airtight, amber glass bottles at low temperature (4°C).[1][5] | Minimized oxidative degradation and conversion of Menthofuran. |

Table 2: Comparison of Primary Extraction & Distillation Techniques

Technique	Operating Temperature	Key Advantage for Menthofuran	Key Disadvantage
Steam Distillation	~100°C (at atm. pressure)	Standard, well-established method.	High potential for thermal degradation and Menthofuran formation.[2]
Vacuum Distillation	Lowered (e.g., ~84°C at 55 kPa)	Significantly reduces thermal stress and degradation products.[4]	Requires specialized vacuum equipment.

| Supercritical CO2 Extraction | Low (e.g., 45-55°C).[10] | Avoids thermal degradation completely, yielding a purer oil.[2][4] | High initial equipment cost; may extract non-volatile waxes.[11] |

Experimental Protocols

Protocol 1: Optimized Steam Distillation

• Preparation: Use coarsely ground, properly dried plant material harvested before the flowering stage.

• Apparatus Setup: Place the plant material into the distillation flask, ensuring it is not too tightly packed to avoid channeling.

• Distillation: Introduce steam at a low, consistent flow rate. Maintain the steam temperature at approximately 100°C.

• Fraction Collection: Collect the distillate in fractions at 20-minute intervals for the first 2 hours. This allows for the analysis of Menthofuran content over time to identify the optimal, shorter distillation duration.[1]

• Separation: Allow the collected distillate to cool and separate into the upper essential oil layer and the lower hydrosol layer. Use a separatory funnel for clean separation.[1]

• Storage: Immediately transfer the essential oil to a labeled, airtight, amber glass vial and store at 4°C.[5]

Protocol 2: Post-Distillation Menthofuran Removal (Maleic Anhydride Method)

Note: This process is patented and should be performed with a thorough understanding of the reaction chemistry.

• Admixture: In a reaction vessel, admix the peppermint oil with 0.5% to 15% by weight of maleic anhydride.

• Reaction: Maintain the mixture at a controlled temperature between 0°C and 80°C to allow for the selective formation of the menthofuran-maleic anhydride adduct.

• Separation: Once the reaction is complete, lower the temperature of the admixture to below 5°C. The menthofuran-maleic anhydride adduct will crystallize.

• Recovery: Recover the purified peppermint oil, which now has a reduced menthofuran content, using conventional solid-liquid separation techniques such as filtration or decantation.

Mandatory Visualizations

Caption: Decision workflow for minimizing (-)-Menthofuran from harvest to storage.

Caption: Key parameters influencing the thermal degradation of (-)-Menthofuran.

References

• 1. benchchem.com [benchchem.com]
• 2. supercriticalfluids.com [supercriticalfluids.com]
• 3. benchchem.com [benchchem.com]
• 4. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 5. phytojournal.com [phytojournal.com]
• 6. researchgate.net [researchgate.net]
• 7. Supercritical Carbon Dioxide Extraction of Peppermint Oil [greenskybio.com]
• 8. Menthofuran regulates essential oil biosynthesis in peppermint by controlling a downstream monoterpene reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. CN1919232A - Method for supercritical extraction of peppermint oil using carbon dioxide - Google Patents [patents.google.com]
• 11. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]

Improving the resolution of (-)-Menthofuran enantiomers in chiral chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chiral separation of (-)-Menthofuran enantiomers.

Troubleshooting Guide

Issue 1: Poor or No Resolution of Enantiomers

Initial Checks:

• Column Equilibration: Ensure the chiral stationary phase (CSP) has been thoroughly equilibrated with the mobile phase. Polysaccharide-based columns may require longer equilibration times.

• System Suitability: Verify system performance with a known chiral standard to confirm the HPLC system and column are functioning correctly.

• Sample Solvent: Ensure the sample is dissolved in the mobile phase or a weaker solvent to avoid peak distortion.[1]

Troubleshooting Steps:

Potential Cause	Recommended Action	Rationale
Inappropriate Chiral Stationary Phase (CSP)	Screen different CSPs. Polysaccharide-based CSPs like amylose or cellulose derivatives (e.g., Chiralpak® AD-H, Chiralcel® OD-H) are often effective for terpenes.[1]	The selectivity of a CSP is highly dependent on the analyte's structure. Different CSPs offer different chiral recognition mechanisms.
Suboptimal Mobile Phase Composition (Normal Phase)	1. Adjust the ratio of n-Hexane to Isopropanol (IPA). Start with a low percentage of IPA (e.g., 1-5%) and gradually increase it. 2. Try a different alcohol modifier like ethanol in place of IPA.	The alcohol modifier plays a crucial role in the enantioselective interaction between the analyte and the CSP. Fine-tuning its concentration can significantly impact resolution.[2]
Suboptimal Mobile Phase Composition (Reversed Phase)	1. Vary the ratio of Acetonitrile to Water. 2. Consider using Methanol as an alternative organic modifier.	The choice and concentration of the organic modifier affect the polarity of the mobile phase and, consequently, the retention and selectivity.
Incorrect Flow Rate	Reduce the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min).	Chiral separations often benefit from lower flow rates, which can enhance the efficiency of the interactions between the enantiomers and the CSP, leading to better resolution.
Inappropriate Column Temperature	1. Decrease the column temperature (e.g., to 10-15°C). 2. If resolution does not improve, try increasing the temperature (e.g., to 30-40°C).	Temperature can have a significant and sometimes unpredictable effect on chiral separations.[3] Lower temperatures often enhance enantioselectivity, but this is not always the case.
Mobile Phase Additives (for acidic or basic impurities)	For basic impurities, add a small amount of a basic modifier (e.g., 0.1% Diethylamine). For acidic impurities, add an acidic modifier (e.g., 0.1% Trifluoroacetic Acid).[4][5]	Additives can improve peak shape and resolution by suppressing the ionization of interfering compounds.

Troubleshooting Workflow for Poor Resolution

Caption: Workflow for troubleshooting peak tailing issues.

Frequently Asked Questions (FAQs)

Q1: Which chiral stationary phase is best for separating Menthofuran enantiomers? A1: Polysaccharide-based CSPs, such as those derived from amylose and cellulose, are highly effective for the chiral resolution of a wide range of compounds, including terpenes like Menthofuran. A[1]n amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® AD-H) is a good starting point for method development.

[1]Q2: What are typical starting conditions for a normal-phase separation of Menthofuran? A2: A good starting point for a normal-phase method would be a mobile phase of n-Hexane and Isopropanol (IPA) in a 95:5 (v/v) ratio, with a flow rate of 1.0 mL/min and a column temperature of 25°C.

[1]Q3: How can I improve the resolution (Rs) value between the (-)-Menthofuran and (+)-Menthofuran peaks? A3: To improve resolution, you can try the following:

• Optimize the mobile phase: Fine-tune the percentage of the alcohol modifier (e.g., IPA) in the normal-phase mobile phase. Even small changes can have a significant impact.

• Lower the flow rate: Reducing the flow rate often increases the efficiency of the separation and improves resolution. * Adjust the temperature: Decreasing the temperature usually enhances chiral selectivity.

Q4: My retention times are drifting between injections. What could be the cause? A4: Retention time drift is often due to insufficient column equilibration or temperature fluctuations. Ensure the column is equilibrated with the mobile phase for an extended period (at least 30-60 minutes) before starting your analytical run. U[1]sing a column oven to maintain a stable temperature is also crucial for reproducible results.

Q5: Can I use a reversed-phase method for Menthofuran enantiomer separation? A5: Yes, a reversed-phase method can be developed. A typical mobile phase would consist of Acetonitrile and Water. Reversed-phase methods are advantageous for their compatibility with aqueous samples and can offer different selectivity compared to normal-phase chromatography.

[1]### Data Presentation

Table 1: Expected Chromatographic Parameters under Different Conditions

Parameter	Condition A (Normal Phase)	Condition B (Reversed Phase)
Chiral Stationary Phase	Chiralpak® AD-H (5 µm, 4.6 x 250 mm)	Chiralpak® AD-H (5 µm, 4.6 x 250 mm)
Mobile Phase	n-Hexane:Isopropanol (95:5, v/v)	Acetonitrile:Water (40:60, v/v)
Flow Rate	1.0 mL/min	0.8 mL/min
Column Temperature	25°C	30°C
Detection Wavelength	220 nm	220 nm
Expected tR of (+)-Menthofuran	~ 8.5 min	~ 10.2 min
Expected tR of (-)-Menthofuran	~ 9.8 min	~ 11.5 min
Expected Separation Factor (α)	> 1.15	> 1.10
Expected Resolution (Rs)	> 1.5	> 1.5
Note: These are example values and may vary depending on the specific instrument, column batch, and exact experimental conditions.

Experimental Protocols

Protocol 1: Normal-Phase HPLC Separation of Menthofuran Enantiomers

1. Instrumentation and Materials:

• HPLC system with a pump, autosampler, and UV or PDA detector.

• Chiral Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® AD-H, 5 µm, 4.6 x 250 mm). *[1] Mobile Phase: n-Hexane and Isopropanol (IPA), HPLC grade.

• Racemic Menthofuran standard.

2. Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 95:5 (v/v) n-Hexane:Isopropanol. Degas the mobile phase by sonication or vacuum filtration. *[1] Standard Solution Preparation: Prepare a stock solution of racemic Menthofuran in the mobile phase at a concentration of 1 mg/mL. Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Dilute the sample containing Menthofuran in the mobile phase to an appropriate concentration. Filter the sample through a 0.45 µm syringe filter before injection. *[1] Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25°C

  • Detection Wavelength: 220 nm

• Analysis:

  • Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved. [1] * Inject the standard and sample solutions and record the chromatograms.

  • Identify the peaks corresponding to the Menthofuran enantiomers based on the retention times of the standard.

Protocol 2: Reversed-Phase HPLC Separation of Menthofuran Enantiomers

1. Instrumentation and Materials:

• Same as Protocol 1.

2. Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 40:60 (v/v) Acetonitrile:Water. Degas the mobile phase. *[1] Standard Solution Preparation: Prepare a stock solution of racemic Menthofuran in Acetonitrile at a concentration of 1 mg/mL. Prepare working standards by diluting with the mobile phase.

• Sample Preparation: Dilute the sample in the mobile phase and filter through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 0.8 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 220 nm

• Analysis:

  • Equilibrate the column and perform the analysis as described in Protocol 1.

Experimental Workflow for HPLC Analysis

Caption: General experimental workflow for HPLC analysis of Menthofuran.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chiraltech.com [chiraltech.com]

Reference Data & Comparative Studies

A Comparative Guide to Enantiomeric Excess Determination of (-)-Menthofuran Using Chiral HPLC

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of chiral High-Performance Liquid Chromatography (HPLC) for the determination of enantiomeric excess (ee) of (-)-Menthofuran against other analytical techniques. Detailed experimental protocols and supporting data are presented to assist researchers in selecting the most appropriate method for their specific needs.

Menthofuran, a naturally occurring monoterpene found in the essential oils of various Mentha species, possesses a chiral center, leading to the existence of two enantiomers: (+)-Menthofuran and (-)-Menthofuran.[1] As enantiomers can exhibit distinct biological and pharmacological activities, the accurate determination of the enantiomeric composition of Menthofuran is crucial in the pharmaceutical, food, and fragrance industries. Chiral HPLC has emerged as a robust and widely adopted technique for this purpose.[1][2]

Principles of Chiral Separation by HPLC

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation a significant analytical challenge.[1] Chiral HPLC overcomes this by employing a chiral stationary phase (CSP). The CSP interacts differently with each enantiomer, forming transient diastereomeric complexes with varying binding energies.[1] This differential interaction results in different retention times for the enantiomers, allowing for their separation and quantification.[1] Polysaccharide-based CSPs, such as those derived from cellulose and amylose, have proven particularly effective for the chiral resolution of a wide array of compounds, including terpenes like Menthofuran.[1][3]

Comparison of Analytical Techniques for Enantiomeric Excess Determination

While chiral HPLC is a dominant method, other techniques can also be employed for determining enantiomeric excess. The choice of method often depends on factors such as the nature of the analyte, required sensitivity, and available instrumentation.[4]

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.[1]	Broad applicability, robust and well-established methods, high accuracy and precision.[2][5]	Can be time-consuming, requires chiral-specific columns, solvent consumption.[6]
Chiral Gas Chromatography (GC)	Separation of volatile enantiomers on a chiral stationary phase in a gaseous mobile phase.	High resolution, suitable for volatile and thermally stable compounds.[7]	Limited to volatile and thermally stable analytes, potential for sample degradation at high temperatures.
Supercritical Fluid Chromatography (SFC)	Utilizes a supercritical fluid as the mobile phase for separation on a chiral stationary phase.	Fast analysis times, reduced organic solvent consumption ("greener" alternative).[4]	Requires specialized equipment.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of chiral solvating agents or chiral shift reagents to induce chemical shift differences between enantiomers.[8]	Rapid analysis, non-destructive.	Lower sensitivity compared to chromatographic methods, may require specialized reagents.[6]
Circular Dichroism (CD) Spectroscopy	Measures the differential absorption of left- and right-circularly polarized light by chiral molecules.[9]	Can be used for online detection with HPLC.[5]	Lower sensitivity compared to UV/fluorescence detectors, requires the molecule to be chromophoric and chiral.[9]

Experimental Protocol: Chiral HPLC of (-)-Menthofuran

This protocol details a normal-phase HPLC method for the enantiomeric separation of Menthofuran.

Instrumentation and Materials:

• HPLC system with a pump, autosampler, and a UV or photodiode array (PDA) detector.

• Chiral Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® AD-H, 5 µm, 4.6 x 250 mm).[1]

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA).[1]

• (-)-Menthofuran standard and sample solutions.

• 0.45 µm syringe filters.

Chromatographic Conditions:

Parameter	Value
Mobile Phase	n-Hexane:Isopropanol (95:5, v/v)[1]
Flow Rate	0.8 mL/min[1]
Column Temperature	30 °C[1]
Detection Wavelength	220 nm[1]
Injection Volume	10 µL[1]

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-Hexane and Isopropanol in a 95:5 volume-to-volume ratio. Degas the mobile phase using sonication or vacuum filtration before use.[1]

• Standard Solution Preparation: Prepare a stock solution of racemic Menthofuran in the mobile phase at a concentration of 1 mg/mL. From this stock, prepare a series of working standards by dilution with the mobile phase.

• Sample Preparation: Dilute the sample containing Menthofuran in the mobile phase to an appropriate concentration. Filter the sample solution through a 0.45 µm syringe filter before injection.[1]

• Analysis:

  • Equilibrate the chiral column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.[1]

  • Inject the standard and sample solutions.

  • Record the chromatograms and identify the peaks corresponding to the Menthofuran enantiomers based on the retention times of the standard.

• Calculation of Enantiomeric Excess (ee): The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula:

  ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

  Where Area₁ and Area₂ are the integrated peak areas of the two enantiomers.

Expected Quantitative Data

The following table summarizes the expected chromatographic parameters for the chiral separation of Menthofuran enantiomers based on the described protocol.

Parameter	(+)-Menthofuran	(-)-Menthofuran
Retention Time (t_R)	t_R1	t_R2
Resolution (R_s)	> 1.5

Note: The exact retention times may vary depending on the specific instrument, column, and experimental conditions. The elution order of the enantiomers should be determined by injecting a standard of a known enantiomer.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the enantiomeric excess determination of (-)-Menthofuran by chiral HPLC and the logical relationship between different analytical techniques.

Caption: Experimental workflow for the chiral HPLC analysis of (-)-Menthofuran.

Caption: Logical comparison of chiral HPLC with alternative analytical methods.

Conclusion

Chiral HPLC stands out as a highly reliable and versatile method for the determination of the enantiomeric excess of (-)-Menthofuran.[2] Its broad applicability and the availability of a wide range of chiral stationary phases make it suitable for various research and quality control applications.[1][3] While alternative techniques like chiral GC, SFC, and NMR spectroscopy offer specific advantages in terms of speed or sample requirements, chiral HPLC often provides the optimal balance of accuracy, precision, and robustness for the analysis of non-volatile compounds like Menthofuran.[2][4] The detailed protocol and comparative data presented in this guide serve as a valuable resource for scientists and researchers in making an informed decision for their chiral analysis needs.

References

• 1. benchchem.com [benchchem.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. heraldopenaccess.us [heraldopenaccess.us]
• 6. Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. application.wiley-vch.de [application.wiley-vch.de]
• 9. uma.es [uma.es]

Comparative analysis of the biological activity of (-)-Menthofuran and other monoterpenes.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the biological activities of (-)-Menthofuran and other structurally related monoterpenes. The information presented herein is intended to support research and development efforts in pharmacology, agriculture, and antimicrobial therapies. While extensive data exists for a variety of monoterpenes, direct quantitative comparisons of purified (-)-Menthofuran's efficacy across multiple biological activities are limited in the publicly available literature. This guide summarizes the available data for (-)-Menthofuran, primarily as a constituent of essential oils, and provides a comparative context with other well-studied monoterpenes for which data from purified compounds are more readily available.

Data Presentation

The following tables summarize the quantitative data for the biological activities of various monoterpenes. It is important to note that the experimental conditions and methodologies may vary between studies, which can influence the reported values. Lower IC₅₀, MIC, LC₅₀, and LD₅₀ values indicate greater potency or toxicity.

Table 1: Antimicrobial Activity of Monoterpenes

The minimum inhibitory concentration (MIC) is a key indicator of antimicrobial activity, representing the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Monoterpene	Microorganism	MIC Value	Reference
Menthofuran (in Peppermint Oil)	Staphylococcus aureus	Not specified, but oil showed activity	[1]
Micrococcus flavus	Not specified, but oil showed activity	[1]
Bacillus subtilis	Not specified, but oil showed activity	[1]
Alternaria alternaria	Not specified, but oil showed activity	[1]
Menthone	Tribolium castaneum	33.74 µL/L air (LC₅₀)	[2]
Pulegone	Tribolium castaneum	39.15 µL/L air (LC₅₀)	[2]
Thymol	Spodoptera litura	46.9 µ g/larva (LD₅₀)	[2]
Carvacrol	Spodoptera litura	>100 µ g/larva (LD₅₀)	[2]
(-)-Myrtenol	Filamentous Fungi	47 µg/mL	[3]
Yeast Fungi	23.5 µg/mL	[3]

Table 2: Anti-inflammatory Activity of Monoterpenes

The half-maximal inhibitory concentration (IC₅₀) for the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages is a common metric for assessing anti-inflammatory activity.

Monoterpene	Assay	IC₅₀ Value	Reference
Menthofuran	Not widely reported for the pure compound	-	[2]
(+)-α-Pinene	Inhibition of IL-1β-induced NF-κB and JNK activation	Potent inhibition	[4]
Aspergerthinol B	NO Production Inhibition in RAW 264.7 cells	19.8 µM	[5]
Aspergerthinol A	NO Production Inhibition in RAW 264.7 cells	38.0 µM	[5]
Aspergerthinacid A	NO Production Inhibition in RAW 264.7 cells	46.3 µM	[5]
Aspergerthinacid B	NO Production Inhibition in RAW 264.7 cells	56.6 µM	[5]
Benzofuran Derivative 1	NO Production Inhibition in RAW 264.7 cells	17.31 µM	[6]
Benzofuran Derivative 3	NO Production Inhibition in RAW 264.7 cells	16.5 µM	[6]

Table 3: Antioxidant Activity of Monoterpenes

The antioxidant activity is often evaluated by measuring the scavenging activity against radicals like DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), expressed as IC₅₀ values.

Monoterpene	Assay	IC₅₀ Value	Reference
Menthofuran	Correlated with MDA and H₂O₂ levels, suggesting involvement in oxidative stress response	-	[7]
Peppermint Essential Oil	DPPH radical scavenging	4.45 µl/mL	[8]
NO radical scavenging	0.42 µl/mL	[8]
Chocolate Mint Essential Oil	DPPH radical scavenging	19.86 µl/mL	[8]
NO radical scavenging	0.31 µl/mL	[8]
Butanol fraction of M. hypoleuca	FRAP	0.48 µg/mL	[9]
Ethyl acetate fraction of M. hypoleuca	DPPH	14.31 mg/L	[9]
ABTS	2.10 mg/L	[9]

Table 4: Insecticidal Activity of Monoterpenes

The lethal concentration (LC₅₀) and lethal dose (LD₅₀) are common measures of the insecticidal activity of a compound.

Monoterpene	Insect Species	Parameter	Value	Reference
Menthofuran	Not readily available in a direct comparative context	-	-	[2]
Menthone	Tribolium castaneum	LC₅₀	33.74 µL/L air	[2]
Pulegone	Tribolium castaneum	LC₅₀	39.15 µL/L air	[2]
Thymol	Spodoptera litura	LD₅₀	46.9 µ g/larva	[2]
Carvacrol	Spodoptera litura	LD₅₀	>100 µ g/larva	[2]
(±)-Citronellal	Drosophila melanogaster	LC₅₀	0.015 µl/L	[10]
(+)-Pulegone	Drosophila melanogaster	LC₅₀	0.02 µl/L	[10]
α-Pinene	Callosobruchus analis	LC₅₀ (12h)	0.03 µl/mL air	[11]
Stegobium paniceum	LC₅₀ (12h)	0.12 µl/mL air	[11]
Sitophilus oryzae	LC₅₀ (12h)	1.21 µl/mL air	[11]
Tribolium castaneum	LC₅₀ (12h)	1.43 µl/mL air	[11]
Citronellol	Callosobruchus analis	LC₅₀ (12h)	1.0 µl/mL air	[11]
Stegobium paniceum	LC₅₀ (12h)	1.6 µl/mL air	[11]
Sitophilus oryzae	LC₅₀ (12h)	2.3 µl/mL air	[11]
Tribolium castaneum	LC₅₀ (12h)	2.8 µl/mL air	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a substance against a specific microorganism.

• Preparation of Microbial Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Preparation of Test Compound Dilutions: The monoterpene is serially diluted in a 96-well microtiter plate using an appropriate broth to obtain a range of concentrations.

• Inoculation: Each well containing the diluted monoterpene is inoculated with the microbial suspension. A positive control (broth with inoculum, no compound) and a negative control (broth only) are included.

• Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the monoterpene at which there is no visible growth of the microorganism.[12][13]

Anti-inflammatory Activity: Inhibition of Nitric Oxide (NO) Production in Macrophages

This in vitro assay assesses the potential of a compound to inhibit the production of the pro-inflammatory mediator nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: Murine macrophage cell line (e.g., RAW 264.7) are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates and allowed to adhere overnight.

• Treatment: The cells are pre-treated with various concentrations of the monoterpene for 1-2 hours.

• Stimulation: An inflammatory response is induced by adding lipopolysaccharide (LPS; e.g., 1 µg/mL) to the wells (except for the negative control).

• Incubation: The plate is incubated for 24 hours.

• Nitrite Measurement (Griess Assay): The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.[2][14] This involves mixing the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) and measuring the absorbance at 540 nm.[15][16]

• Data Analysis: The amount of nitrite is proportional to the absorbance. The percentage of NO inhibition compared to the LPS-stimulated control is calculated, and the IC₅₀ value is determined.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable DPPH free radical.

• Preparation of DPPH Solution: A solution of DPPH in a suitable solvent (e.g., methanol or ethanol) is prepared to a specific concentration (e.g., 0.1 mM).

• Reaction Mixture: Various concentrations of the monoterpene are mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The IC₅₀ value is then determined.[17]

Insecticidal Activity: Fumigant Toxicity Bioassay

This protocol is used to assess the toxicity of volatile compounds to insects.

• Insect Rearing: A healthy culture of the target insect species is maintained under controlled conditions.

• Preparation of Test Chambers: Airtight glass jars are used as test chambers.

• Application of Compound: A filter paper is treated with a specific concentration of the monoterpene dissolved in a suitable solvent. The solvent is allowed to evaporate.

• Exposure: The treated filter paper is placed inside the jar, and a known number of adult insects are introduced. The jar is then sealed. A control group with a solvent-treated filter paper is also included.

• Mortality Assessment: Insect mortality is recorded at specific time intervals (e.g., 24, 48, and 72 hours).

• Data Analysis: The percentage of mortality is calculated for each concentration, and probit analysis is used to determine the LC₅₀ value.[2][18]

Signaling Pathways and Logical Relationships

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the biological activities of monoterpenes.

Biosynthetic pathway of (-)-Menthofuran from Geranyl Diphosphate.

General anti-inflammatory signaling pathway and points of inhibition by monoterpenes.

Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

General overview of the Nrf2 antioxidant response pathway and potential modulation by monoterpenes.

References

• 1. Chemical constituents, <i>in vitro</i> antibacterial and antifungal activity of <i>Mentha</i> × <i>Piperita</i> L. (peppermint) essential oils - Journal of King Saud University - Science [jksus.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 6. mdpi.com [mdpi.com]
• 7. Modulation of Phytochemical Pathways and Antioxidant Activity in Peppermint by Salicylic Acid and GR24: A Molecular Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. e3s-conferences.org [e3s-conferences.org]
• 10. researchgate.net [researchgate.net]
• 11. Fumigant toxicity and Cytotoxicity evaluation of monoterpenes against four stored products pests | International Journal of Development Research (IJDR) [journalijdr.com]
• 12. m.youtube.com [m.youtube.com]
• 13. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 14. New Monoterpene Glycoside Paeoniflorin Derivatives as NO and IL-1β Inhibitors: Synthesis and Biological Evaluation [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. japsonline.com [japsonline.com]
• 18. researchgate.net [researchgate.net]

A Spectroscopic Guide to (-)-Menthofuran and Its Diastereomers: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction to Menthofuran Stereoisomers

Menthofuran (3,6-dimethyl-4,5,6,7-tetrahydro-1-benzofuran) is a bicyclic monoterpenoid with two chiral centers, giving rise to four possible stereoisomers. The naturally occurring enantiomers, (+)-Menthofuran and (-)-Menthofuran, typically feature a cis-fusion of the tetrahydrofuran and cyclohexane rings. Their diastereomers would possess a trans-ring fusion. As diastereomers have distinct physical properties and three-dimensional structures, their spectroscopic signatures are expected to differ, particularly in NMR and IR spectroscopy.

Data Presentation: Spectroscopic Properties

The following tables summarize the available spectroscopic data for Menthofuran. These values serve as a benchmark for comparison with its diastereomers.

Table 1: ¹H-NMR Spectroscopic Data of Menthofuran

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	~6.95	q	~1.5
CH₃ (at C3)	~1.85	d	~1.5
CH₃ (at C6)	~1.02	d	~6.0
H-4, H-5, H-7	2.0 - 2.8	m	-
H-6, H-9	1.15 - 1.9	m	-

Data compiled from typical values found in literature. Specific shifts may vary based on solvent and instrument frequency.[1]

Table 2: ¹³C-NMR Spectroscopic Data of Menthofuran

Carbon	Chemical Shift (δ, ppm)
C2	138.1
C3	118.9
C3a	115.5
C4	24.3
C5	22.1
C6	31.2
C7	30.5
C7a	150.1
CH₃ (at C3)	9.2
CH₃ (at C6)	21.4

Note: This is a representative dataset. Actual values may vary.

Table 3: Mass Spectrometry Data of Menthofuran (EI-MS)

m/z	Relative Intensity (%)	Proposed Fragment
150	29.10	[M]⁺ (Molecular Ion)
108	99.99	Base Peak, [M - C₃H₆]⁺
79	15.55
39	9.11

Table 4: Infrared (IR) Spectroscopy Data of Menthofuran

Wavenumber (cm⁻¹)	Description of Vibration
~1630	C=C stretch (furan ring)
~1560	C=C stretch (furan ring)
2850 - 3000	C-H stretch (alkane)

Spectroscopic Differentiation of Diastereomers

While enantiomers like (+)- and (-)-Menthofuran exhibit identical spectra in an achiral environment, diastereomers are distinct chemical compounds and will produce different spectra.

• NMR Spectroscopy : This is the most powerful technique for distinguishing diastereomers.

  • Chemical Shifts : The protons and carbons in diastereomers exist in different chemical environments, leading to distinct chemical shifts.

  • Coupling Constants : The three-bond coupling constant (³J) between protons is highly sensitive to the dihedral angle between them (the Karplus relationship). Since diastereomers have different relative configurations, the dihedral angles between vicinal protons on the cyclohexane ring will differ significantly, resulting in different coupling constants and splitting patterns. This is often the most definitive way to distinguish stereoisomers.[2][3]

• Infrared Spectroscopy :

  • Fingerprint Region : Diastereomers will exhibit unique IR spectra. While they share the same functional groups, the overall molecular symmetry and vibrational modes differ. These differences are most pronounced in the complex "fingerprint region" (below 1500 cm⁻¹), providing a unique pattern for each isomer.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of the purified Menthofuran isomer in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation : A high-resolution NMR spectrometer operating at a frequency of 300 MHz or higher.

• ¹H-NMR Acquisition :

  • Pulse Program : Standard single-pulse sequence.

  • Spectral Width : 12-15 ppm.

  • Acquisition Time : 2-3 seconds.

  • Relaxation Delay : 5 seconds to ensure full relaxation of all protons for accurate integration.

  • Number of Scans : 16-64, depending on sample concentration.

• ¹³C-NMR Acquisition :

  • Pulse Program : Standard proton-decoupled single-pulse sequence.

  • Spectral Width : 0-220 ppm.

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay : 2-5 seconds.

  • Number of Scans : 1024 or more to achieve adequate signal-to-noise.

• Data Processing : Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum using the TMS signal.

2. Infrared (IR) Spectroscopy

• Sample Preparation : For neat liquid analysis, place a single drop of the purified Menthofuran isomer directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer equipped with a diamond ATR accessory.

• Acquisition :

  • Spectral Range : 4000-400 cm⁻¹.

  • Resolution : 4 cm⁻¹.

  • Number of Scans : Average 16 to 32 scans to improve the signal-to-noise ratio.

  • Background : Collect a background spectrum of the clean, empty ATR crystal before running the sample.

• Data Processing : The resulting interferogram is Fourier-transformed to produce the infrared spectrum. Data is typically presented as transmittance or absorbance versus wavenumber.

3. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : Prepare a dilute solution of the Menthofuran isomer (e.g., 100 µg/mL) in a volatile solvent such as hexane or dichloromethane.

• Instrumentation : A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions :

  • Column : A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature : 250°C.

  • Oven Program : Start at 60°C, hold for 2 minutes, then ramp at 5-10°C/min to 240°C.

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Mass Range : Scan from m/z 35 to 350.

  • Ion Source Temperature : 230°C.

• Data Analysis : Identify compounds based on their retention time and by comparing their mass spectra to a reference library (e.g., NIST).

Visualizations

Metabolic Activation of Menthofuran

Menthofuran itself is not the ultimate toxin; it requires metabolic activation by cytochrome P450 enzymes in the liver to form reactive intermediates that are responsible for its hepatotoxicity. The diagram below illustrates this critical pathway.

Caption: Metabolic activation pathway of Menthofuran leading to hepatotoxicity.

Logical Workflow for Stereoisomer Differentiation

The logical process for comparing and identifying Menthofuran and its diastereomers involves a combination of separation and spectroscopic techniques.

Caption: Workflow for the separation and spectroscopic identification of Menthofuran stereoisomers.

References

• 1. researchgate.net [researchgate.net]
• 2. pure.mpg.de [pure.mpg.de]
• 3. researchgate.net [researchgate.net]

Validation of analytical methods for (-)-Menthofuran using certified reference materials.

For researchers, scientists, and drug development professionals, the accurate and precise quantification of (-)-Menthofuran is critical for quality control, safety assessment, and formulation development. This guide provides a comprehensive comparison of validated analytical methods for (-)-Menthofuran, leveraging certified reference materials to ensure data integrity. Detailed experimental protocols, comparative data, and workflow visualizations are presented to aid in the selection and implementation of the most suitable analytical strategy.

Certified Reference Materials: The Cornerstone of Accurate Analysis

The validation of any analytical method hinges on the availability and proper use of high-purity certified reference materials (CRMs). For (-)-Menthofuran analysis, several suppliers offer well-characterized standards. Utilizing a CRM provides a reliable benchmark for method performance and ensures the traceability of analytical results. When selecting a CRM, it is crucial to consider the certified purity, uncertainty, and the availability of a comprehensive certificate of analysis.

Table 1: Commercially Available Certified Reference Materials for Menthofuran

Product Name	Supplier	Grade	Purity	Notes
(+)-Menthofuran	Sigma-Aldrich	Primary Reference Standard	-	Exact content by quantitative NMR on certificate.
(+)-Menthofuran	Sigma-Aldrich	Analytical Standard	≥99.0% (sum of enantiomers, GC)	Suitable for HPLC and GC.

Comparative Analysis of Leading Analytical Methods

The two primary chromatographic techniques for the analysis of (-)-Menthofuran are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), particularly with chiral columns for enantioselective separation. Each method offers distinct advantages and is suited to different analytical challenges.

Gas chromatography, with its high separation efficiency for volatile compounds, is a powerful tool for menthofuran analysis. When coupled with a mass spectrometer, it provides excellent sensitivity and selectivity. For the specific analysis of the (-)-enantiomer, a chiral GC column is required.

High-performance liquid chromatography offers a versatile alternative, particularly for samples that may not be suitable for the high temperatures of GC. Chiral HPLC columns can effectively separate the enantiomers of menthofuran, and a variety of detectors, such as a Diode Array Detector (DAD), can be used for quantification.

Below is a summary of typical performance characteristics for validated GC-MS and HPLC methods for the analysis of menthofuran. It is important to note that specific performance will depend on the instrumentation, column, and experimental conditions used.

Table 2: Comparison of Validated Analytical Method Performance for Menthofuran Analysis

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-DAD)
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	~0.1 - 1 ng/mL	~1 - 10 ng/mL
Limit of Quantitation (LOQ)	~0.5 - 5 ng/mL	~5 - 50 ng/mL
Accuracy (Recovery)	95 - 105%	90 - 110%
Precision (RSD)	< 5%	< 10%
Typical Run Time	15 - 30 minutes	10 - 20 minutes
Selectivity	High (Mass Spectrometry)	Moderate to High (Chiral Column)
Sample Volatility	Required	Not required

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. The following sections outline typical methodologies for the analysis of (-)-Menthofuran using GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for (-)-Menthofuran

This protocol is designed for the quantitative analysis of (-)-Menthofuran in a sample matrix, such as an essential oil or a formulated product. A chiral capillary column is essential for the separation of the enantiomers.

1. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the (-)-Menthofuran CRM in a suitable solvent (e.g., hexane or methanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples.

• Sample Preparation: Dilute the sample containing (-)-Menthofuran with the same solvent used for the standards to a concentration within the calibration range. An internal standard may be added to both standards and samples to improve precision.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Chiral capillary column (e.g., Rt-BetaDEXsm, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL (split or splitless mode, depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 180 °C at 5 °C/min.

  • Hold at 180 °C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for quantification.

  • Target Ions: m/z 150 (molecular ion), 108, 93.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of (-)-Menthofuran against the concentration of the calibration standards.

• Determine the concentration of (-)-Menthofuran in the samples by interpolating their peak areas from the calibration curve.

High-Performance Liquid Chromatography (HPLC) Protocol for (-)-Menthofuran

This protocol describes the enantioselective analysis of (-)-Menthofuran using HPLC with a chiral stationary phase and UV detection.

1. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of racemic menthofuran or (-)-Menthofuran CRM in the mobile phase at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase.

• Sample Preparation: Dilute the sample containing (-)-Menthofuran in the mobile phase to an appropriate concentration and filter through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary or binary pump, autosampler, and Diode Array Detector (DAD).

• Column: Chiral stationary phase, such as amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak AD-H, 5 µm, 4.6 x 250 mm).

• Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 95:5 v/v). The exact ratio may need to be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm.

3. Data Analysis:

• Identify the peaks corresponding to the (-)-Menthofuran enantiomer based on the retention time of the standard.

• Construct a calibration curve and determine the concentration of (-)-Menthofuran in the samples as described in the GC-MS protocol.

Visualizing the Analytical Workflow

To better understand the logical flow of the analytical processes, the following diagrams illustrate the key steps in method validation and sample analysis.

Caption: A logical workflow for analytical method validation.

Caption: A simplified workflow for GC-MS analysis.

Caption: A simplified workflow for HPLC-DAD analysis.

Conclusion

The choice between GC-MS and HPLC for the analysis of (-)-Menthofuran will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. Both methods, when properly validated using certified reference materials, can provide accurate and reliable data. This guide serves as a starting point for developing and implementing a robust analytical strategy for (-)-Menthofuran, ensuring the quality and safety of products for researchers and consumers alike.

Cross-Validation of Analytical Techniques for (-)-Menthofuran Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise and accurate quantification of (-)-Menthofuran is critical for quality control, safety assessment, and formulation development. This guide provides an objective comparison of three key analytical techniques for (-)-Menthofuran quantification: Gas Chromatography-Mass Spectrometry (GC-MS), Chiral High-Performance Liquid Chromatography with UV detection (Chiral HPLC-UV), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The performance of these methods is compared using available experimental data to facilitate informed method selection and cross-validation.

Data Presentation: Comparison of Analytical Techniques

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Chiral High-Performance Liquid Chromatography (Chiral HPLC-UV)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on volatility and polarity, with mass-based detection and quantification.	Enantioselective separation on a chiral stationary phase with UV-based detection.	Quantification based on the direct proportionality between the integrated NMR signal area and the number of protons contributing to that signal.
Linearity (R²)	≥ 0.998[1]	≥ 0.998	≥ 0.9999[2]
Limit of Detection (LOD)	0.28–2.00 µg/kg[3]	2.54 µg/mL	4.4 µg/mL[4]
Limit of Quantification (LOQ)	0.94–6.65 µg/kg[3]	7.68 µg/mL	14.9 µg/mL[4]
Accuracy (% Recovery)	80.23–115.41%[1]	100.28% to 102.86%	98.1% to 100.3% (relative errors between -1.9% and 0.3%)[2]
Precision (%RSD)	Intra-day: ≤ 12.03%, Inter-day: ≤ 11.34%[1]	Intra-day: 0.16%, Inter-day: 0.09%	< 1%[5]
Selectivity	High, especially with a chiral column. Mass spectrometry provides excellent specificity.[6]	Excellent for enantiomers, dependent on the chiral stationary phase.[7]	High, based on unique chemical shifts of protons in the molecule.[2]
Sample Throughput	Moderate to High	Moderate	High (short acquisition times)[2]
Derivatization	Generally not required.	Not required.	Not required.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of these analytical techniques. Below are representative experimental protocols for the quantification of (-)-Menthofuran.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and highly sensitive technique for the analysis of volatile compounds like (-)-Menthofuran.[8]

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the essential oil or sample containing (-)-Menthofuran.

• Dissolve the sample in a suitable volatile solvent (e.g., hexane or ethyl acetate) to a final concentration of about 1 mg/mL.

• Vortex the solution to ensure homogeneity.

• If necessary, filter the solution through a 0.45 µm syringe filter into a GC vial.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• GC Column: A chiral capillary column (e.g., Rt-BetaDEXsm, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended for enantiomeric separation.[9]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 1:50) or splitless, depending on the concentration.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 180 °C at a rate of 4 °C/min.

  • Ramp to 250 °C at a rate of 10 °C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-350. For quantification, Selected Ion Monitoring (SIM) mode can be used with characteristic ions of menthofuran (e.g., m/z 150, 108, 93).[10]

3. Data Analysis:

• Identify the (-)-Menthofuran peak by its retention time and mass spectrum compared to a certified reference standard.

• For quantification, prepare a calibration curve by injecting a series of (-)-Menthofuran standards of known concentrations.

• Plot the peak area of the target ion versus concentration to generate the calibration curve.

• Calculate the concentration of (-)-Menthofuran in the sample from the calibration curve.

Chiral High-Performance Liquid Chromatography (Chiral HPLC-UV)

Chiral HPLC is the method of choice for the direct separation and quantification of enantiomers.[7]

1. Sample Preparation:

• Prepare a stock solution of the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Perform serial dilutions with the mobile phase to obtain a working solution within the linear range of the method.

• Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC-UV Instrumentation and Parameters:

• HPLC System: A standard HPLC system with a UV or Photodiode Array (PDA) detector.

• Chiral Stationary Phase: An amylose-based or cellulose-based chiral column (e.g., Chiralpak AD-H, 5 µm, 4.6 x 250 mm).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 98:2 v/v). The exact ratio may need optimization for optimal separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify the peaks corresponding to (+)- and (-)-Menthofuran based on their retention times, confirmed by injecting a certified standard of (-)-Menthofuran.

• Prepare a calibration curve by injecting a series of (-)-Menthofuran standards of known concentrations.

• Plot the peak area versus concentration to generate the calibration curve.

• Determine the concentration of (-)-Menthofuran in the sample using the calibration curve.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of analytes without the need for a specific reference standard of the analyte itself, using a certified internal standard.[11]

1. Sample Preparation:

• Accurately weigh a specific amount of the sample (e.g., 10-20 mg) into an NMR tube.

• Accurately weigh and add a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) to the NMR tube. The internal standard should have a signal that does not overlap with the analyte signals.

• Add a known volume of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to dissolve the sample and internal standard completely.

• Vortex the tube to ensure a homogeneous solution.

2. NMR Instrumentation and Parameters:

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Probe: A standard 5 mm probe.

• Pulse Program: A standard 1D proton pulse sequence with a 90° pulse.

• Relaxation Delay (d1): A sufficiently long relaxation delay is crucial for accurate quantification (e.g., 5 times the longest T1 relaxation time of the signals of interest). A value of 30-60 seconds is often used.

• Number of Scans (ns): Sufficient scans to achieve a good signal-to-noise ratio (S/N > 150) for the signals of interest.

• Acquisition Time (aq): Typically 2-4 seconds.

3. Data Analysis:

• Process the acquired Free Induction Decay (FID) with appropriate Fourier transformation, phase correction, and baseline correction.

• Select a well-resolved, characteristic signal of (-)-Menthofuran (e.g., the proton at the furan ring around 7 ppm) and a signal from the internal standard for integration.[2]

• Integrate the selected signals accurately.

• Calculate the concentration of (-)-Menthofuran using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / V)

  Where:

  • Canalyte = Concentration of (-)-Menthofuran

  • Ianalyte = Integral of the (-)-Menthofuran signal

  • Nanalyte = Number of protons for the integrated (-)-Menthofuran signal

  • IIS = Integral of the internal standard signal

  • NIS = Number of protons for the integrated internal standard signal

  • MWanalyte = Molecular weight of (-)-Menthofuran

  • MWIS = Molecular weight of the internal standard

  • mIS = Mass of the internal standard

  • V = Volume of the solvent

Mandatory Visualization

Caption: General workflow for the cross-validation of analytical methods.

Caption: Logical relationship for comparing analytical techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. neist.res.in [neist.res.in]
• 5. An optimized and validated (1)H NMR method for the quantification of α-pinene in essentials oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cannabissciencetech.com [cannabissciencetech.com]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. benchchem.com [benchchem.com]
• 9. gcms.cz [gcms.cz]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Metabolic Pathways of Menthofuran Enantiomers: In Vitro and In Vivo Perspectives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo metabolic pathways of the enantiomers of menthofuran, a monoterpene with significant toxicological interest. The primary focus of existing research has been on the naturally occurring and more abundant (+)-(R)-menthofuran, a known hepatotoxin and a major metabolite of (R)-(+)-pulegone.[1][2] Consequently, a significant data gap exists in the scientific literature regarding the metabolic fate of (-)-(S)-menthofuran. This guide synthesizes the current knowledge on (+)-menthofuran metabolism and presents a hypothesized comparison with its (-)-enantiomer, supported by established principles of stereoselective drug metabolism.

Executive Summary

The metabolism of menthofuran is primarily mediated by cytochrome P450 (CYP) enzymes, leading to the formation of reactive metabolites responsible for its hepatotoxicity.[1][3] In vitro studies utilizing rat and human liver microsomes, as well as in vivo studies in rats, have elucidated the major metabolic pathways for (+)-menthofuran.[1][4][5] These pathways involve oxidation of the furan ring to form a highly reactive γ-ketoenal, which can covalently bind to cellular macromolecules, and the formation of various detoxification products, including mintlactones, hydroxymintlactones, and glutathione conjugates.[1][2][6]

Direct experimental data on the metabolic pathways of (-)-menthofuran is scarce. However, based on the principles of stereoselectivity in drug metabolism, it is hypothesized that the two enantiomers will exhibit quantitative and qualitative differences in their metabolic profiles. These differences are expected to arise from the differential interaction of the enantiomers with the active sites of metabolizing enzymes, potentially leading to variations in the rates of formation of toxic and non-toxic metabolites and, consequently, different toxicity profiles.

Data Presentation: Quantitative Metabolic Data of (+)-Menthofuran

The following tables summarize the available quantitative data on the metabolism of (+)-menthofuran from in vitro studies. The lack of data for (-)-menthofuran prevents a direct quantitative comparison.

Table 1: Kinetic Parameters for the Metabolism of (+)-Menthofuran by Human Cytochrome P450 Isoforms [4]

CYP Isoform	Km (µM)	Vmax (nmol/min/nmol P450)
CYP2E1	33	0.43
CYP1A2	57	0.29
CYP2C19	62	0.26

Data from studies with expressed human liver cytochrome P450 enzymes.[4]

Table 2: Major Metabolites of (+)-Menthofuran Identified in In Vitro and In Vivo Studies

Metabolite	System	Reference
γ-Ketoenal ((Z)-(2'-keto-4'-methylcyclohexylidene) propanal)	Rat and Human Liver Microsomes, Rat Liver Slices	[1][2][7]
Mintlactone and Isomintlactone	Rat and Human Liver Microsomes, Rat Liver Slices	[1][2]
Hydroxymintlactones	Rat and Human Liver Microsomes, Rat Liver Slices	[1]
2-Hydroxymenthofuran	Human Liver Microsomes	[4]
Glutathione Conjugates	Rat Liver Slices, Rat Urine	[1]
Sulfonic Acid Metabolites	Rat Urine	[8]
p-Cresol (conflicting reports)	Rat Urine (reported in older studies, not detected in more recent ones)	[1][5]

Metabolic Pathways of Menthofuran Enantiomers

The metabolic pathways of (+)-menthofuran have been extensively studied. The proposed pathways, including bioactivation and detoxification routes, are depicted below. It is anticipated that (-)-menthofuran follows similar pathways, but with different kinetic parameters for each enzymatic step.

Caption: Metabolic pathways of (+)-menthofuran and hypothesized pathways for (-)-menthofuran.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of menthofuran metabolism. Below are representative protocols for key experiments.

In Vitro Metabolism Using Liver Microsomes

This protocol is designed to identify metabolites formed by cytochrome P450 enzymes.

• Preparation of Incubation Mixtures:

  • In a microcentrifuge tube, combine liver microsomes (from human or rat) at a final protein concentration of 0.5-1.0 mg/mL in a potassium phosphate buffer (0.1 M, pH 7.4).

  • Add the menthofuran enantiomer (e.g., 10-100 µM) dissolved in a suitable solvent (e.g., methanol, not exceeding 1% of the final volume).

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of the Reaction:

  • Start the metabolic reaction by adding an NADPH-generating system (e.g., 1 mM NADP+, 10 mM glucose-6-phosphate, 1 unit/mL glucose-6-phosphate dehydrogenase, and 5 mM MgCl₂).

• Incubation and Termination:

  • Incubate the mixture at 37°C for a specified time (e.g., 30-60 minutes) with gentle shaking.

  • Terminate the reaction by adding a cold organic solvent, such as acetonitrile or methanol (2 volumes).

• Sample Processing and Analysis:

  • Centrifuge the terminated reaction mixture to precipitate proteins.

  • Analyze the supernatant for metabolites using analytical techniques like LC-MS/MS or GC-MS.

In Vivo Metabolism Study in Rodents

This protocol outlines a typical in vivo study to identify urinary metabolites.

• Animal Model:

  • Use male Sprague-Dawley rats (200-250 g). House the animals in metabolic cages to allow for the separate collection of urine and feces.

• Dosing:

  • Administer the menthofuran enantiomer orally or via intraperitoneal injection at a specific dose (e.g., 50-150 mg/kg body weight), dissolved in a suitable vehicle like corn oil.

• Sample Collection:

  • Collect urine at specified time intervals (e.g., 0-24 hours, 24-48 hours) into containers with a preservative (e.g., sodium azide) and store at -20°C until analysis.

• Sample Preparation:

  • Thaw the urine samples and centrifuge to remove any precipitates.

  • Perform enzymatic hydrolysis (e.g., with β-glucuronidase/arylsulfatase) to cleave conjugated metabolites.

  • Extract the metabolites using a suitable organic solvent (e.g., ethyl acetate) after adjusting the pH.

• Analysis:

  • Analyze the extracted metabolites by GC-MS or LC-MS/MS for identification and quantification.

Caption: General experimental workflow for comparing the metabolism of menthofuran enantiomers.

Conclusion and Future Directions

The metabolic pathways of (+)-menthofuran have been well-characterized, revealing a bioactivation route to a toxic γ-ketoenal and several detoxification pathways. The involvement of multiple CYP450 isoforms highlights the complexity of its metabolism.

A significant knowledge gap remains concerning the metabolic fate of (-)-menthofuran. Future research should prioritize direct comparative studies of the enantiomers to:

• Determine the metabolic profile of (-)-menthofuran: Identify and quantify the metabolites formed in vitro and in vivo.

• Investigate the stereoselectivity of CYP450-mediated metabolism: Determine the kinetic parameters for the metabolism of both enantiomers by individual CYP isoforms.

• Correlate metabolic differences with toxicity: Conduct comparative toxicity studies to establish a clear link between the stereoselective metabolism and the toxicological profiles of the menthofuran enantiomers.

A thorough understanding of the stereoselective metabolism of menthofuran is crucial for accurate risk assessment and for the development of safer products in the food, fragrance, and pharmaceutical industries.

References

• 1. The Metabolism and Toxicity of Menthofuran in Rat Liver Slices and in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reactive intermediates in the oxidation of menthofuran by cytochromes P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of (R)-(+)-pulegone and (R)-(+)-menthofuran by human liver cytochrome P-450s: evidence for formation of a furan epoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic fate of menthofuran in rats. Novel oxidative pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism and toxicity of menthofuran in rat liver slices and in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biotransformations of R-(+)-pulegone and menthofuran in vitro: chemical basis for toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism of (R)-(+)-menthofuran in Fischer-344 rats: identification of sulfonic acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Insecticidal Activity of (-)-Menthofuran and Related Monoterpenoids: A Review

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the insecticidal activity of (-)-Menthofuran and structurally related monoterpenoids. The information presented is collated from various scientific studies to offer an objective overview supported by experimental data. This document is intended to serve as a resource for researchers in the fields of insecticide development, natural products chemistry, and entomology.

Overview of Insecticidal Activity

(-)-Menthofuran, a monoterpenoid found in essential oils of plants like pennyroyal (Mentha pulegium), is recognized for its potent insecticidal properties. Its toxicity is often greater than its precursor, (+)-pulegone. The insecticidal action of (-)-Menthofuran and related compounds is primarily attributed to their neurotoxic effects, targeting key receptors in the insect nervous system. Furthermore, the metabolic activation of certain monoterpenoids within the insect can lead to the formation of more toxic compounds, a critical consideration in the evaluation of their insecticidal potential.

Comparative Toxicity Data

The following tables summarize the reported toxicity of (-)-Menthofuran and related monoterpenoids against various insect species. The data is presented as Median Lethal Concentration (LC50) for fumigation assays and Median Lethal Dose (LD50) for topical application assays. Lower values indicate higher toxicity.

Table 1: Fumigant Toxicity (LC50) of (-)-Menthofuran and Related Monoterpenoids

Compound	Insect Species	LC50 (mg/L air)	Reference
(-)-Menthofuran	Musca domestica (Housefly)	3.70	[1]
(+)-Pulegone	Musca domestica (Housefly)	1.7	[2]
Menthone	Musca domestica (Housefly)	1.9	[2]
(+)-Limonene	Musca domestica (Housefly)	6.2	[2]
Pulegone	Sitophilus zeamais (Maize weevil)	3.47	[3]
Menthone	Sitophilus zeamais (Maize weevil)	10.32	[3]
Pulegone	Tribolium castaneum (Red flour beetle)	11.56	[3]
Menthone	Tribolium castaneum (Red flour beetle)	31.25	[3]
1,8-Cineole	Plodia interpunctella (Indian meal moth)	>10	[4]
Camphor	Sitophilus oryzae (Rice weevil)	>100	[5]
Geraniol	Sitophilus oryzae (Rice weevil)	>100	[5]
Linalool	Sitophilus oryzae (Rice weevil)	>100	[5]

Table 2: Topical Toxicity (LD50) of (-)-Menthofuran and Related Monoterpenoids

Compound	Insect Species	LD50 (µ g/adult )	Reference
Pulegone	Tribolium castaneum (Red flour beetle)	1.55	[6]
Menthone	Tribolium castaneum (Red flour beetle)	2.67	[3]
Pulegone	Sitophilus zeamais (Maize weevil)	4.46	[3]
Menthone	Sitophilus zeamais (Maize weevil)	33.47	[3]
Thymol	Musca domestica (Housefly)	-	[7]
Geranyl Acetate	Musca domestica (Housefly)	-	[7]

Experimental Protocols

The following are generalized methodologies for the key experiments cited in the comparative data tables.

Topical Application Bioassay

This method assesses the contact toxicity of a compound.

• Insect Rearing: Insects of a specific species and age are reared under controlled laboratory conditions (e.g., 25±1°C, 60-70% relative humidity, and a 12:12 h light:dark photoperiod).

• Preparation of Test Solutions: The test compounds are dissolved in a suitable volatile solvent, typically analytical grade acetone, to prepare a range of concentrations.

• Application: A precise volume (e.g., 0.5-1.0 µL) of the test solution is applied to the dorsal thorax of each insect using a calibrated micro-applicator. A control group is treated with the solvent alone.

• Observation: After treatment, the insects are transferred to clean containers with access to food and water. Mortality is recorded at specified time intervals, typically 24 hours post-treatment. Insects are considered dead if they are unable to move when prodded with a fine brush.

• Data Analysis: The mortality data is subjected to probit analysis to determine the LD50 value, the dose required to kill 50% of the test population.

Fumigation Bioassay

This method evaluates the toxicity of a compound in its vapor phase.

• Insect Rearing: As with the topical application bioassay, insects are reared under controlled conditions.

• Preparation of Test Substance: A specific amount of the test compound is applied to a filter paper or a similar substrate.

• Exposure Chamber: The treated substrate is placed in a sealed glass jar or fumigation chamber of a known volume. A specific number of insects are then introduced into the chamber. Control chambers contain a substrate treated only with the solvent.

• Observation: The insects are exposed to the vapor for a set period (e.g., 24 hours). After the exposure period, the insects are transferred to clean containers with food and water, and mortality is assessed.

• Data Analysis: The mortality data is analyzed using probit analysis to calculate the LC50 value, the concentration of the vapor required to kill 50% of the test population.

Mode of Action and Signaling Pathways

The insecticidal activity of (-)-Menthofuran and related monoterpenoids is multifaceted, involving metabolic activation and neurotoxicity.

Metabolic Activation of (+)-Pulegone

In many insect species, the less toxic monoterpene (+)-pulegone is metabolized into the more potent insecticide, (-)-Menthofuran. This bioactivation is mediated by cytochrome P450 monooxygenases.

Metabolic activation of (+)-pulegone to (-)-menthofuran.

Neurotoxic Mechanisms

Monoterpenoids, including (-)-Menthofuran, primarily exert their insecticidal effects by disrupting the normal functioning of the insect's central nervous system. Two key targets are the octopamine and GABA (gamma-aminobutyric acid) receptors.

Octopamine Receptor Pathway: Octopamine is a crucial neurotransmitter in insects, involved in various physiological processes. Monoterpenoids can interfere with octopamine signaling, leading to hyperexcitation and eventual paralysis.

Proposed action of monoterpenoids on the octopamine receptor pathway.

GABA Receptor Pathway: GABA is the primary inhibitory neurotransmitter in the insect central nervous system. Monoterpenoids can act as antagonists to GABA receptors, blocking the influx of chloride ions and leading to continuous nerve stimulation.

Proposed antagonistic action of monoterpenoids on the GABA receptor.

Conclusion

(-)-Menthofuran demonstrates significant insecticidal activity, often surpassing that of its precursor, (+)-pulegone, and other related monoterpenoids. Its efficacy is rooted in its neurotoxic mode of action, primarily targeting octopamine and GABA receptors in the insect nervous system. The comparative data presented, while sourced from various studies, consistently points to the potential of (-)-Menthofuran and its analogs as valuable compounds for the development of new insect control agents. Further research focusing on structure-activity relationships and formulation optimization could enhance their practical application in pest management strategies.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Molecular response of Musca domestica L. to Mintostachys verticillata essential oil, (4R)+-pulegone and menthone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The metabolism of the abortifacient terpene, (R)-(+)-pulegone, to a proximate toxin, menthofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researcherslinks.com [researcherslinks.com]
• 5. Preparation of Ecofriendly Formulations Containing Biologically Active Monoterpenes with Their Fumigant and Residual Toxicities against Adults of Culex pipiens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. DSpace [dr.lib.iastate.edu]

Evaluation of the antimicrobial efficacy of (-)-Menthofuran against various pathogens.

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antimicrobial efficacy of (-)-Menthofuran against various pathogens. The following sections detail its performance, supported by available experimental data, and contrast it with other common monoterpenes.

(-)-Menthofuran, a monoterpene found in certain essential oils, has demonstrated notable antifungal activity. However, comprehensive data on its antibacterial efficacy remains limited. This guide summarizes the current scientific findings to offer a clear perspective on its potential as an antimicrobial agent.

Comparative Antimicrobial Efficacy: (-)-Menthofuran vs. Other Monoterpenes

The antimicrobial activity of monoterpenes is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism. The table below presents a compilation of MIC values for (-)-Menthofuran and other structurally related monoterpenes against a range of pathogenic bacteria and fungi. It is important to note that data for purified (-)-Menthofuran is scarce, particularly concerning its antibacterial properties. Much of the available information is derived from studies on essential oils where menthofuran is a constituent.

Compound	Pathogen	MIC (µg/mL)	Reference
(-)-Menthofuran	Candida albicans	500	[1]
Candida glabrata	500	[1]
Candida krusei	500	[1]
Candida parapsilosis	500	[1]
Candida tropicalis	500	[1]
Menthol	Staphylococcus aureus	125 - 250
Escherichia coli	500	[2][3]
Candida albicans	78
Limonene	Staphylococcus aureus	4000 - 13000
Escherichia coli	8000 - 11000
Candida albicans	256 - 1024	[4]
Pulegone	Staphylococcus aureus	1800 - 5850	[5]
Escherichia coli	1400	[6]
Candida albicans	-

Note: The presented MIC values are compiled from various studies and should be considered as indicative. Direct comparison may be limited by variations in experimental protocols.

Experimental Protocols: Determining Antimicrobial Efficacy

The data presented in this guide is primarily derived from studies employing the broth microdilution method, a standardized technique for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

Broth Microdilution Method (CLSI Guidelines)

This method is performed in 96-well microtiter plates to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

1. Preparation of Inoculum:

• Bacterial or fungal colonies are picked from a fresh agar plate (18-24 hours old).

• The colonies are suspended in a sterile saline solution (0.85% NaCl) or broth.

• The turbidity of the suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. The fungal inoculum is adjusted to a specific cell density as per CLSI guidelines for yeasts.

• The standardized inoculum is then further diluted in the appropriate broth medium to achieve the final desired concentration in the microtiter plate wells (typically 5 x 10⁵ CFU/mL for bacteria).

2. Preparation of Antimicrobial Agent Dilutions:

• A stock solution of the test compound (e.g., (-)-Menthofuran) is prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO), to ensure solubility.

• Serial twofold dilutions of the stock solution are prepared in the wells of a 96-well microtiter plate using the appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Each well will contain 100 µL of the diluted compound.

3. Inoculation and Incubation:

• 100 µL of the standardized and diluted microbial inoculum is added to each well of the microtiter plate, resulting in a final volume of 200 µL per well.

• Control wells are included: a positive control (broth with inoculum, no antimicrobial agent) and a negative control (broth only).

• The plate is incubated at an appropriate temperature (e.g., 35-37°C for most bacteria, 35°C for Candida species) for a specified period (typically 18-24 hours for bacteria, 24-48 hours for fungi).

4. Determination of MIC:

• Following incubation, the MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible growth of the microorganism. This can be assessed visually or by using a spectrophotometer to measure optical density.

Mechanism of Action: A Focus on Membrane Disruption

While the specific signaling pathways affected by (-)-Menthofuran are not yet fully elucidated, the primary antimicrobial mechanism of monoterpenes is widely accepted to be the disruption of microbial cell membranes.

References

• 1. researchgate.net [researchgate.net]
• 2. aimspress.com [aimspress.com]
• 3. mdpi.com [mdpi.com]
• 4. Antifungal Effect and Inhibition of the Virulence Mechanism of D-Limonene against Candida parapsilosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibacterial interactions of pulegone and 1,8‐cineole with monolaurin ornisin against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal of (-)-Menthofuran: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides essential safety and logistical information for the proper disposal of (-)-Menthofuran, ensuring compliance and minimizing risk.

I. Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is crucial to handle (-)-Menthofuran with appropriate care. While some safety data sheets (SDS) may classify it as a non-hazardous substance, others identify it as a combustible liquid that can be harmful if swallowed and cause skin and eye irritation.[1][2] Therefore, a cautious approach is warranted. Always consult your institution's specific safety protocols and the manufacturer's most recent SDS.

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

• Eye Protection: Safety glasses or goggles should be worn at all times.

• Lab Coat: A standard laboratory coat is required to protect from splashes.

• Ventilation: Handle (-)-Menthofuran in a well-ventilated area, preferably within a chemical fume hood.

II. Step-by-Step Disposal Procedure

The recommended and safest method for the disposal of (-)-Menthofuran is through a licensed hazardous waste management facility.[3][4] On-site chemical treatment is not advised due to the lack of validated neutralization protocols and the potential for hazardous byproducts.[3]

• Waste Collection:

  • Collect all waste containing (-)-Menthofuran, including unused product, solutions, and contaminated materials, in a designated and clearly labeled hazardous waste container.

  • The container must be compatible with organic compounds and have a secure, tight-fitting lid.

• Segregation:

  • Do not mix (-)-Menthofuran waste with other waste streams unless explicitly permitted by your institution's waste management guidelines.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "(-)-Menthofuran," and any other identifiers required by your institution and local regulations.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from heat, sparks, and open flames.[1]

• Arranging for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company to arrange for pickup and proper disposal.

III. Spill Management

In the event of a (-)-Menthofuran spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the affected area and ensure adequate ventilation.[3]

• Containment: Absorb the spilled material using an inert substance such as vermiculite, dry sand, or earth.[3] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Using non-sparking tools, carefully collect the absorbed material and place it into a suitable, closed container for disposal as hazardous waste.[3]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., isopropanol or ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[3]

• Personal Protective Equipment: All PPE worn during the cleanup must be disposed of as hazardous waste.[3]

IV. Disposal of Contaminated Materials

Any materials that come into contact with (-)-Menthofuran are considered contaminated and must be disposed of as hazardous waste. This includes:

• Personal protective equipment (gloves, etc.)[3]

• Pipette tips and other disposable labware

• Empty containers, which should be handled in the same way as the substance itself[4][5]

• Spill cleanup materials[3]

V. Environmental Hazards and Regulatory Compliance

(-)-Menthofuran is recognized as being toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1][3][6] It has also been identified as a substance that fulfills the very bioaccumulative criterion.[5] Therefore, it is imperative that it is not disposed of down the drain or in regular trash.[3][5] Disposal must always be conducted in strict accordance with all federal, state, and local regulations.[2][3][4] A suitable disposal method is incineration in a facility equipped with an afterburner and scrubber.[3][4]

Data Summary for Disposal

Parameter	Information	Source(s)
Recommended Disposal Method	Engage a licensed hazardous material disposal company. Incineration with afterburner and scrubber.	[3][4]
Environmental Hazards	Toxic to aquatic organisms; may cause long-term adverse effects. Fulfills the very bioaccumulative criterion.	[1][3][5][6]
Spill Containment Material	Inert absorbent (vermiculite, dry sand, earth).	[3]
Unsuitable Disposal Methods	Regular trash, disposal down the drain.	[3][5]

Experimental Protocols

Diagrams

Caption: Logical workflow for the proper disposal of (-)-Menthofuran.

References

• 1. fishersci.com [fishersci.com]
• 2. abmole.com [abmole.com]
• 3. benchchem.com [benchchem.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. carlroth.com [carlroth.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]

Safeguarding Your Research: Essential Safety and Handling Protocols for (-)-Menthofuran

For researchers, scientists, and drug development professionals, a comprehensive understanding of chemical hazards and safety protocols is paramount for a secure laboratory environment. This guide provides essential, immediate safety and logistical information for handling (-)-Menthofuran. It includes detailed personal protective equipment (PPE) requirements, operational procedures, and disposal plans to minimize risk and ensure safe laboratory practices.

(-)-Menthofuran is a toxic organic compound found in certain essential oils.[1] It is classified as a combustible liquid that can be harmful if swallowed and may cause skin and serious eye irritation.[2][3] Furthermore, it is recognized as being toxic to aquatic life with long-lasting effects.[2][4] Adherence to the following guidelines is critical to prevent exposure and ensure safe handling.

Personal Protective Equipment (PPE)

A robust PPE strategy is crucial to prevent exposure to (-)-Menthofuran. The following table summarizes the required equipment based on standard safety protocols.

Protection Type	Specific Requirement	Standard/Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields.	EN 166 (EU) or NIOSH (US) approved.[5][6]
Skin Protection	Chemical-resistant gloves. Gloves must be inspected prior to use.	Must satisfy EU Directive 89/686/EEC and the standard EN 374.[5][6]
Fire/flame resistant and impervious clothing.	-
Respiratory Protection	To be used as a backup to engineering controls like fume hoods. A NIOSH-approved N100 or CEN-approved FFP3 particulate respirator is recommended.	If a respirator is the sole means of protection, a full-face supplied air respirator must be used.[5][6]
General Hygiene	Wash hands thoroughly after handling and before breaks. Contaminated clothing should be removed and washed before reuse.	-

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the integrity of (-)-Menthofuran and ensuring a safe laboratory environment.

Handling:

• Always work in a well-ventilated area, preferably under a laboratory fume hood or another local exhaust ventilation system.[5][6]

• Avoid all contact with skin and eyes.[5][7]

• Take measures to prevent the formation of dust and aerosols.[5][6]

• As (-)-Menthofuran is a combustible liquid, keep it away from open flames, hot surfaces, and other sources of ignition.[2][5]

Storage:

• Store in a tightly closed container in a dry and well-ventilated place.[2][5][6]

• Refrigeration is recommended to maintain product quality.[2]

• Keep away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[6]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[6]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[5][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

• Spill: Evacuate and ventilate the area.[4] Wear appropriate personal protective equipment.[6] Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a suitable, closed container for disposal.[4]

Disposal Plan

Proper disposal of (-)-Menthofuran and any contaminated materials is essential to prevent environmental contamination and comply with regulations.

• (-)-Menthofuran should be treated as hazardous waste.[4]

• The recommended method of disposal is to use a licensed hazardous material disposal company.[4][6]

• Incineration in a facility equipped with an afterburner and scrubber is a suitable disposal method.[4]

• Never dispose of (-)-Menthofuran or its containers in the regular trash or down the drain.[4]

• All materials used for cleanup, including contaminated PPE, should be disposed of as hazardous waste.[4]

Workflow for Safe Handling of (-)-Menthofuran

Caption: Logical workflow for the safe handling and disposal of (-)-Menthofuran.

References

• 1. Menthofuran - Wikipedia [en.wikipedia.org]
• 2. fishersci.com [fishersci.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. Menthofuran (494-90-6) | Global Supplier Of Chemicals [chemicalbull.com]